Inositol hexanitrate

• CAS: 7332-16-3

Core Science & Biosynthesis

Chemical properties of inositol hexanitrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of inositol (B14025) hexanitrate. It is intended for an audience of researchers, scientists, and professionals in drug development who require detailed information on this energetic material and historical pharmaceutical agent. This document collates available data on its physicochemical properties, outlines a detailed synthesis protocol, and discusses its explosive characteristics and vasodilatory mechanism of action. Due to the limited availability of specific experimental data for inositol hexanitrate in publicly accessible literature, information on related compounds is included for comparative context where appropriate. All quantitative data is presented in structured tables, and key processes are visualized using workflow and signaling pathway diagrams.

Introduction

Inositol hexanitrate, also known by trade names such as Tolanate, is the hexanitrate ester of myo-inositol. It is a polyol nitrate (B79036) with a high nitrogen content, rendering it an energetic material with explosive properties. Historically, it also found application as a peripheral vasodilator for the treatment of hypertension. This dual nature makes it a compound of interest in both materials science and pharmacology. This guide aims to provide a detailed technical resource on its chemical properties and associated methodologies.

Physicochemical Properties

Inositol hexanitrate is a white, crystalline solid. While comprehensive experimental data on its physical and chemical properties is scarce, the available information is summarized below. For context, properties of the parent compound, myo-inositol, are also provided.

Table 1: General and Physicochemical Properties of Inositol Hexanitrate

Property	Value	Source(s)
General
IUPAC Name	(1R,2R,3S,4S,5R,6S)-Cyclohexane-1,2,3,4,5,6-hexayl hexanitrate
CAS Number	7332-16-3
Chemical Formula	C₆H₆N₆O₁₈	[1]
Molecular Weight	450.14 g/mol	[1]
Elemental Analysis	C: 16.01%, H: 1.34%, N: 18.67%, O: 63.98%	[1]
Physical Properties
Appearance	White crystalline solid	[2]
Density	~1.752 g/cm³	[2]
Melting Point	Data not readily available. Decomposes before boiling.	[2]
Solubility	Soluble in water; slightly soluble in alcohols; insoluble in chloroform.	[2]
Chemical Properties
Flash Point	~143°C	[2]
Oxygen Balance	+10.66%

Table 2: Physicochemical Properties of myo-Inositol (for reference)

Property	Value	Source(s)
Melting Point	225–227 °C	[3]
Solubility in Water	14 g/100 mL (at 25 °C)	[3]

Synthesis of Inositol Hexanitrate

The primary method for the synthesis of inositol hexanitrate is the direct nitration of myo-inositol using a mixed acid nitrating agent.

Experimental Protocol: Nitration of myo-Inositol

This protocol is based on established methods for the synthesis of nitrate esters.

Materials:

• myo-Inositol

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Sodium Carbonate (Na₂CO₃)

• Methanol (for recrystallization, optional)

• Ice

• Distilled water

Equipment:

• Jacketed reaction vessel with overhead stirring

• Thermometer

• Buchner funnel and filter paper

• Beakers

• pH paper or meter

Procedure:

• Preparation of the Nitrating Mixture: In the jacketed reaction vessel cooled with a circulating chiller, slowly add a pre-determined volume of concentrated nitric acid to an equal volume of concentrated sulfuric acid with constant stirring. The temperature should be maintained below 10°C.

• Nitration Reaction: Gradually add finely powdered myo-inositol to the cold, stirred nitrating mixture. The rate of addition should be controlled to maintain the reaction temperature between 5-10°C. After the addition is complete, continue stirring for approximately 30 minutes.

• Isolation of the Product: Pour the reaction mixture slowly onto a large volume of crushed ice and water with vigorous stirring. The crude inositol hexanitrate will precipitate as a white solid.

• Filtration and Washing: Isolate the precipitate by vacuum filtration using a Buchner funnel. Wash the solid sequentially with cold water, a dilute solution of sodium carbonate (to neutralize residual acid), and finally with cold water again until the washings are neutral.

• Purification (Optional): The crude product can be further purified by recrystallization from a suitable solvent such as methanol.

• Drying: Dry the purified inositol hexanitrate in a desiccator over a suitable drying agent.

References

• 1. medkoo.com [medkoo.com]
• 2. Buy Inositol hexanitrate (EVT-15262673) | 7332-16-3 [evitachem.com]
• 3. Inositol - Sciencemadness Wiki [sciencemadness.org]

Inositol Hexanitrate: A Technical Guide to Stability and Decomposition

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and decomposition pathways of Inositol (B14025) Hexanitrate (IHN). Drawing from available scientific literature, this document details the intrinsic chemical instabilities of nitrate (B79036) esters, outlines the primary degradation mechanisms, and presents established experimental protocols for stability assessment.

Introduction to Inositol Hexanitrate Stability

Inositol hexanitrate, a nitrate ester of myo-inositol, is an energetic material with a high nitrogen content and a positive oxygen balance. Like other aliphatic nitrate esters, its utility is intrinsically linked to its chemical stability. The stability of IHN is a critical parameter influencing its storage, handling, safety, and potential applications. The core of its instability lies in the relatively weak O-NO₂ bond, which is susceptible to cleavage under various environmental stimuli.

General literature suggests that inositol hexanitrate is a highly sensitive and relatively unstable compound, with some sources indicating it decomposes rapidly within days under ambient conditions. Its high sensitivity is also highlighted by its classification as a forbidden material for transport in its dry state by various regulatory bodies.

Primary Decomposition Pathways

The decomposition of inositol hexanitrate, like other nitrate esters, is understood to proceed through three primary pathways: thermal decomposition, hydrolysis, and photolysis. These pathways are often interconnected and can be autocatalytic.

Thermal Decomposition

The primary and most studied decomposition pathway for nitrate esters is thermal degradation. The process is initiated by the homolytic cleavage of the weakest bond in the molecule, the O-NO₂ bond, which has a bond energy of approximately 155-170 kJ/mol. This initial cleavage generates an alkoxy radical and nitrogen dioxide (NO₂).

The released NO₂ is a highly reactive radical that can abstract a hydrogen atom from the inositol backbone or another IHN molecule, initiating a chain reaction. This process is autocatalytic, as the products of the initial decomposition accelerate further degradation. The overall thermal decomposition is a complex series of exothermic reactions that can lead to a runaway reaction and, under confinement, detonation.

Hydrolytic Decomposition

In the presence of moisture, inositol hexanitrate can undergo hydrolysis. This reaction is typically acid-catalyzed, and the acidic byproducts of thermal decomposition (such as nitric and nitrous acids from NO₂) can significantly accelerate hydrolytic degradation. The hydrolysis of the nitrate ester linkage results in the formation of the parent polyol (inositol) and nitric acid. This process is also considered autocatalytic as the production of nitric acid lowers the pH, further promoting hydrolysis.

Photolytic Decomposition

Exposure to ultraviolet (UV) radiation can also induce the decomposition of nitrate esters. Photolytic degradation proceeds via the cleavage of the O-NO₂ bond, similar to thermal decomposition. The energy from the photons provides the activation energy required for this bond scission. The subsequent reactions of the resulting radicals follow similar pathways to those in thermal decomposition.

Quantitative Stability Data

Specific quantitative stability data for inositol hexanitrate is not extensively available in open-source literature. However, based on its classification and comparison with other nitrate esters, a qualitative understanding of its stability can be inferred. The following table provides a comparative overview of the thermal stability of related nitrate esters.

Compound	Decomposition Onset (°C)	Activation Energy (Ea) (kJ/mol)	Comments
Inositol Hexanitrate (IHN)	Data not available	Data not available	Generally considered to be highly sensitive and less stable than PETN.
Pentaerythritol Tetranitrate (PETN)	~141	~197	A widely used and relatively stable secondary explosive.
Mannitol Hexanitrate (MHN)	~155	~160-180	Similar to IHN, a nitrated sugar alcohol, but generally considered more stable.
Nitroglycerin (NG)	~180 (rapid decomposition)	~150-170	A primary explosive, highly sensitive to shock and friction.

Note: Decomposition onset temperatures and activation energies can vary depending on the experimental conditions (e.g., heating rate, sample size, confinement).

Experimental Protocols for Stability Assessment

A variety of analytical techniques are employed to assess the stability of energetic materials like inositol hexanitrate. These methods can be broadly categorized into thermal analysis, chromatographic techniques, and specific stability tests.

Thermal Analysis

Thermal analysis techniques are fundamental in determining the thermal stability and decomposition kinetics of energetic materials.

• Differential Scanning Calorimetry (DSC): This technique measures the difference in heat flow between a sample and a reference as a function of temperature. For IHN, a DSC experiment would involve heating a small sample at a constant rate (e.g., 5, 10, 15, 20 °C/min) in a controlled atmosphere (e.g., nitrogen or air). The resulting thermogram would show an exothermic peak corresponding to the decomposition of the sample. The onset temperature of this peak is a key indicator of thermal stability. By performing the experiment at multiple heating rates, kinetic parameters such as the activation energy (Ea) and the pre-exponential factor (A) can be calculated using methods like the Kissinger or Flynn-Wall-Ozawa (FWO) analysis.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. When IHN decomposes, gaseous products are formed, leading to a mass loss. A TGA thermogram plots the percentage of mass loss against temperature. This allows for the determination of the temperature range over which decomposition occurs and can provide information about the different stages of decomposition if they are well-separated.

Chromatographic Methods for Decomposition Product Analysis

Chromatographic techniques are essential for separating, identifying, and quantifying the parent compound and its decomposition products.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for monitoring the degradation of IHN over time. A typical stability-indicating HPLC method would involve:

  • Column: A reversed-phase C18 column.

  • Mobile Phase: An isocratic or gradient mixture of water and an organic solvent like acetonitrile (B52724) or methanol.

  • Detection: UV detection at a wavelength where the nitrate ester absorbs (typically around 210-230 nm).

  • Sample Preparation: Aged samples of IHN (e.g., stored at elevated temperatures) would be dissolved in a suitable solvent, filtered, and injected into the HPLC system.

  • Analysis: The decrease in the peak area of the IHN and the appearance of new peaks corresponding to decomposition products would be monitored over time.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used to identify volatile and semi-volatile decomposition products.

  • Sample Introduction: The headspace above a heated IHN sample or a solvent extract of the degraded material can be injected into the GC.

  • Separation: A capillary column separates the different components of the mixture.

  • Detection: The mass spectrometer fragments the eluted compounds and provides a mass spectrum for each, which can be compared to a library for identification. This is crucial for elucidating the decomposition pathways.

Standard Stability Tests

• Vacuum Stability Test: This is a classic method for assessing the stability of energetic materials. A known mass of the sample is heated at a constant temperature (e.g., 100 °C or 120 °C) under vacuum for a specified period (e.g., 48 hours). The volume of gas evolved during this period is measured and serves as an indicator of the material's stability. A larger volume of evolved gas indicates lower stability.

Conclusion

Inositol hexanitrate is an energetic material with inherent stability concerns primarily due to the labile O-NO₂ bond. Its decomposition is a complex process driven by thermal, hydrolytic, and photolytic degradation, often involving autocatalytic pathways. While specific quantitative stability data for IHN remains limited in the public domain, a comprehensive understanding of its stability profile can be achieved through the application of established experimental protocols. Thermal analysis techniques like DSC and TGA are crucial for determining decomposition kinetics, while chromatographic methods such as HPLC and GC-MS are indispensable for monitoring degradation and identifying decomposition products. Further research focusing on generating quantitative stability data for inositol hexanitrate is essential for its safe handling, storage, and potential future applications.

Inositol Hexanitrate as a Nitric Oxide Donor: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inositol (B14025) hexanitrate (IHN), historically marketed under the trade name Tolanate, is a polyol ester of myo-inositol and nitric acid.[1] As an organic nitrate (B79036), it has been utilized for its vasodilatory properties, particularly in the historical treatment of hypertension.[1][2] The therapeutic effects of organic nitrates are mediated through their bioactivation to release nitric oxide (NO), a critical signaling molecule in the cardiovascular system. This technical guide provides a comprehensive overview of the proposed mechanism of action of inositol hexanitrate as a nitric oxide donor, based on the established pharmacology of organic nitrates and available chemical information. It is important to note that while the general principles of organic nitrate bioactivation are well-understood, direct experimental data specifically elucidating the metabolic pathway of inositol hexanitrate are limited. Therefore, much of the proposed mechanism is inferred from studies on analogous compounds such as nitroglycerin (GTN) and pentaerythritol (B129877) tetranitrate (PETN).

Chemical Properties of Inositol Hexanitrate

Inositol hexanitrate is synthesized by the nitration of myo-inositol, a six-carbon cyclic polyol.[3][4] The full nitration results in the attachment of six nitrate ester groups to the inositol backbone.

Table 1: Chemical Properties of Inositol Hexanitrate

Property	Value	Reference
Chemical Formula	C₆H₆N₆O₁₈	[1][5]
Molecular Weight	450.14 g/mol	[1][5]
Synonyms	Tolanate, myo-Inositol hexanitrate	[1]
Synthesis	Nitration of myo-inositol using a nitrating mixture (e.g., nitric acid and sulfuric acid).	[3][4]

Proposed Mechanism of Action

The vasodilatory effect of inositol hexanitrate is predicated on its function as a prodrug that delivers nitric oxide to the vascular smooth muscle. This process involves two key stages: enzymatic bioactivation and downstream signaling.

Enzymatic Bioactivation to Nitric Oxide

Organic nitrates require enzymatic denitration to release nitric oxide. Two primary enzyme systems have been implicated in this bioactivation: the mitochondrial aldehyde dehydrogenase (ALDH2) and the cytochrome P450 (CYP) superfamily of enzymes.

Mitochondrial aldehyde dehydrogenase 2 (ALDH2) is recognized as a key enzyme in the bioactivation of high-potency organic nitrates, such as nitroglycerin.[6] The activity of ALDH2 in metabolizing organic nitrates is dependent on the number of nitrate groups on the molecule.[7] Given that inositol hexanitrate is a polyol with six nitrate groups, it is highly probable that it serves as a substrate for ALDH2. This proposed mechanism involves the reduction of the nitrate esters by ALDH2, leading to the formation of a nitrogen oxide species that can be further reduced to NO, and the corresponding denitrated inositol metabolites. The catalytic cycle of ALDH2 in this process is thought to involve the oxidation of thiol groups within the enzyme's active site.[8]

The cytochrome P450 system, a diverse family of heme-containing monooxygenases, has also been shown to metabolize organic nitrates and generate nitric oxide.[9][10][11] Specific isoforms, including CYP3A4, CYP1A2, and CYP2J2, have been identified as capable of metabolizing compounds like isosorbide (B1672297) dinitrate and NO-aspirin.[6][9] While the contribution of vascular CYPs to the pharmacological effects of some organic nitrates has been questioned, it remains a potential pathway for the bioactivation of inositol hexanitrate.[7] The process would involve the NADPH-dependent reduction of the nitrate groups catalyzed by CYP enzymes.

Proposed enzymatic bioactivation pathways for inositol hexanitrate.

Downstream Signaling Pathway of Nitric Oxide

Once released, nitric oxide diffuses from the endothelial cells or is generated within the vascular smooth muscle cells and activates its primary receptor, soluble guanylate cyclase (sGC).

• Activation of Soluble Guanylate Cyclase (sGC): NO binds to the heme prosthetic group of sGC, inducing a conformational change that activates the enzyme.

• Synthesis of cyclic Guanosine (B1672433) Monophosphate (cGMP): Activated sGC catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).

• Activation of Protein Kinase G (PKG): The elevated intracellular concentration of cGMP leads to the activation of cGMP-dependent protein kinase, also known as protein kinase G (PKG).

• Induction of Vasodilation: PKG phosphorylates several downstream targets, which collectively lead to a decrease in intracellular calcium concentrations and desensitization of the contractile machinery to calcium, resulting in smooth muscle relaxation and vasodilation.

Downstream signaling pathway of nitric oxide leading to vasodilation.

Quantitative Data

Direct quantitative data on the nitric oxide release from inositol hexanitrate is scarce in the recent scientific literature. Historical clinical use suggests a potent vasodilatory effect, though this is a qualitative observation. The development of tolerance to inositol hexanitrate over 8 to 14 days of continuous use also indirectly indicates a sustained release and biological activity.[2] For comparison, the bioactivation of other organic nitrates by ALDH2 is known to be dose-dependent and can be saturated.

Table 2: Comparative Information on Organic Nitrate Bioactivation

Organic Nitrate	Number of Nitrate Groups	Primary Bioactivation Enzyme (Hypothesized/Confirmed)	Potency	Reference
Inositol Hexanitrate	6	ALDH2 (Hypothesized)	High (Inferred)	[2][7]
Nitroglycerin (GTN)	3	ALDH2 (Confirmed)	High	[6]
Pentaerythritol Tetranitrate (PETN)	4	ALDH2 (Confirmed)	High	[7]
Isosorbide Dinitrate (ISDN)	2	ALDH1a1, CYPs	Moderate	[6]
Isosorbide-5-Mononitrate (ISMN)	1	ALDH1a1	Low	[6]

Experimental Protocols

The following are detailed methodologies for key experiments that can be employed to investigate the mechanism of action of inositol hexanitrate as a nitric oxide donor.

In Vitro Nitric Oxide Release Assay

This protocol describes the measurement of NO release from inositol hexanitrate in the presence of a biological matrix.

Objective: To quantify the amount of nitric oxide released from inositol hexanitrate when incubated with liver microsomes or purified enzymes.

Materials:

• Inositol hexanitrate

• Rat liver microsomes or purified human recombinant ALDH2 and CYP isoforms

• NADPH regenerating system (for CYP assays)

• Griess Reagent System for nitrite (B80452) determination (a stable metabolite of NO)

• Phosphate (B84403) buffer (pH 7.4)

• 96-well microplates

• Microplate reader

Methodology:

• Prepare a stock solution of inositol hexanitrate in a suitable solvent (e.g., ethanol).

• In a 96-well plate, add phosphate buffer, liver microsomes (or purified enzyme), and the NADPH regenerating system (if using CYPs).

• Initiate the reaction by adding the inositol hexanitrate stock solution to each well. Include control wells without the enzyme and without the substrate.

• Incubate the plate at 37°C for various time points (e.g., 0, 15, 30, 60, 120 minutes).

• At each time point, stop the reaction by adding a quenching solution (e.g., cold acetonitrile).

• Centrifuge the samples to pellet the protein.

• Transfer the supernatant to a new 96-well plate.

• Add the Griess reagents to each well according to the manufacturer's instructions to measure the nitrite concentration.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the concentration of nitrite using a standard curve prepared with sodium nitrite.

Workflow for in vitro nitric oxide release assay.

Vasodilation Assay in Isolated Blood Vessels

This protocol details the assessment of the vasodilatory effect of inositol hexanitrate on isolated arterial rings.

Objective: To determine the potency and efficacy of inositol hexanitrate as a vasodilator and to investigate the involvement of the NO-sGC-cGMP pathway.

Materials:

• Inositol hexanitrate

• Phenylephrine (or other vasoconstrictor)

• ODQ (an inhibitor of soluble guanylate cyclase)

• Isolated rat thoracic aorta

• Organ bath system with force transducers

• Krebs-Henseleit solution

Methodology:

• Isolate the thoracic aorta from a rat and cut it into 2-3 mm rings.

• Mount the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O₂ / 5% CO₂.

• Allow the rings to equilibrate under a resting tension of 1.5 g for 60-90 minutes.

• Pre-contract the aortic rings with a submaximal concentration of phenylephrine.

• Once a stable contraction is achieved, add cumulative concentrations of inositol hexanitrate to the organ bath and record the relaxation response.

• To investigate the mechanism, repeat the experiment in the presence of ODQ to determine if the vasodilation is cGMP-dependent.

• Construct concentration-response curves to determine the EC₅₀ (potency) and maximal relaxation (efficacy) of inositol hexanitrate.

Workflow for vasodilation assay in isolated blood vessels.

Conclusion and Future Directions

Inositol hexanitrate, as a polyol nitrate, is proposed to act as a nitric oxide donor through enzymatic bioactivation, leading to vasodilation via the canonical NO-sGC-cGMP signaling pathway. Based on its structure with six nitrate groups, it is highly likely that mitochondrial aldehyde dehydrogenase 2 (ALDH2) plays a primary role in its metabolic activation, with a potential secondary contribution from cytochrome P450 enzymes. However, the scarcity of direct experimental evidence specific to inositol hexanitrate necessitates that this mechanism remains, in part, hypothetical and inferred from studies on other organic nitrates.

For drug development professionals and researchers, this presents a clear opportunity for further investigation. Future studies should focus on:

• Directly identifying the enzymes responsible for inositol hexanitrate denitration using purified enzyme systems and specific inhibitors.

• Quantifying the nitric oxide release kinetics from inositol hexanitrate to understand its potency and duration of action at a molecular level.

• Identifying the denitrated inositol metabolites to fully characterize the metabolic fate of the parent compound.

• Conducting comparative studies with clinically used organic nitrates to position inositol hexanitrate within the therapeutic landscape.

A thorough elucidation of the core mechanism of action of inositol hexanitrate will not only provide a deeper understanding of this historical therapeutic agent but may also inform the design of novel nitric oxide donors with improved pharmacological profiles.

References

• 1. mdpi.com [mdpi.com]
• 2. portlandpress.com [portlandpress.com]
• 3. helixchrom.com [helixchrom.com]
• 4. Relationship: Arteriosclerosis and Inositol nicotinate - Vitabase [stag.vitabase.com]
• 5. An experimentally controlled evaluation of the effect of inositol nicotinate upon the digital blood flow in patients with Raynaud's phenomenon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Differential Metabolism of Organic Nitrates by Aldehyde Dehydrogenase 1a1 and 2: Substrate Selectivity, Enzyme Inactivation, and Active Cysteine Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Number of nitrate groups determines reactivity and potency of organic nitrates: a proof of concept study in ALDH-2-/- mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Generation of Nitric Oxide from Aldehyde Dehydrogenase-2: The Role of Dietary Nitrates and Their Implication in Cardiovascular Disease Management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Methods for the analysis of inositol phosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cytochrome P-450 mediated biotransformation of organic nitrates - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Silico Modeling of Inositol Hexanitrate Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Inositol (B14025) hexanitrate, a polyol nitrate (B79036) ester, belongs to a class of compounds known for their vasodilatory properties, which are primarily mediated through the release of nitric oxide (NO). While direct experimental bioactivity data for inositol hexanitrate is not extensively available in public literature, its structural similarity to other well-characterized organic nitrates, such as pentaerythritol (B129877) tetranitrate (PETN) and mannitol (B672) hexanitrate, allows for a robust in-silico investigation of its potential therapeutic effects. This technical guide outlines a comprehensive framework for the computational modeling of inositol hexanitrate's bioactivity, from its predicted mechanism of action to proposed experimental validation protocols. The methodologies presented herein are designed to provide a predictive understanding of its vasodilatory potency and to guide future laboratory research.

Proposed Mechanism of Action: The Nitric Oxide/cGMP Signaling Pathway

The vasodilatory effect of organic nitrates is contingent upon their ability to donate nitric oxide (NO), which in turn activates the soluble guanylate cyclase (sGC) in vascular smooth muscle cells.[1][2] This enzymatic activation leads to an increase in intracellular cyclic guanosine (B1672433) monophosphate (cGMP), a secondary messenger that orchestrates a cascade of events culminating in muscle relaxation and vasodilation.[3][4] It is hypothesized that inositol hexanitrate follows this canonical pathway.

The bioactivation of many organic nitrates is an enzymatic process. For instance, mitochondrial aldehyde dehydrogenase (mALDH2) is a key enzyme in the bioactivation of nitroglycerin.[1] While the specific enzymes responsible for the bioactivation of inositol hexanitrate have not been elucidated, it is probable that similar enzymatic pathways are involved.

Figure 1: Proposed NO/sGC/cGMP signaling pathway for inositol hexanitrate.

In-Silico Modeling of Bioactivity

Molecular Docking

Molecular docking simulations can predict the binding affinity and orientation of inositol hexanitrate with potential protein targets, such as the enzymes responsible for its bioactivation or soluble guanylate cyclase itself.

Proposed Protocol for Molecular Docking:

• Protein Target Selection: Based on the known metabolism of other organic nitrates, a relevant isoform of aldehyde dehydrogenase (e.g., ALDH2) or a cytochrome P450 enzyme could be selected as the primary target for bioactivation studies.[1] For direct interaction studies, a model of human soluble guanylate cyclase would be used.

• Ligand and Protein Preparation:

  • A 3D structure of inositol hexanitrate will be generated and energy-minimized using a computational chemistry software package (e.g., Avogadro, ChemDraw).

  • The crystal structure of the target protein will be obtained from the Protein Data Bank (PDB). Water molecules and non-essential ligands will be removed, and polar hydrogens will be added.

• Docking Simulation:

  • A docking software (e.g., AutoDock Vina, Schrödinger Glide) will be used to perform the simulation.

  • The binding site will be defined based on the location of the co-crystallized ligand or through blind docking followed by identification of the most probable binding pocket.

  • Multiple docking runs will be performed to ensure conformational sampling.

• Analysis of Results:

  • The predicted binding affinity (in kcal/mol) and the binding pose of inositol hexanitrate will be analyzed.

  • Key intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions) with the protein residues will be identified and visualized.

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR models can be developed to predict the vasodilatory potency of inositol hexanitrate based on its molecular descriptors.[5][6]

Proposed Protocol for QSAR Modeling:

• Dataset Collection: A dataset of organic nitrate compounds with experimentally determined vasodilatory activities (e.g., EC50 values) will be compiled from the literature. This will serve as the training set for the QSAR model.

• Descriptor Calculation: A wide range of molecular descriptors (e.g., topological, electronic, constitutional, and quantum-chemical) for all compounds in the dataset, including inositol hexanitrate, will be calculated using software like PaDEL-Descriptor or Dragon.

• Model Development:

  • Multiple Linear Regression (MLR), Partial Least Squares (PLS), or machine learning algorithms (e.g., Random Forest, Support Vector Machines) will be used to build the QSAR model.

  • The model will be trained to establish a mathematical relationship between the molecular descriptors and the observed vasodilatory activity.

• Model Validation: The predictive power of the QSAR model will be assessed using internal and external validation techniques, such as leave-one-out cross-validation (q²) and prediction of the activity of a test set of compounds (r²_pred).

• Prediction for Inositol Hexanitrate: The validated QSAR model will be used to predict the vasodilatory potency of inositol hexanitrate.

Predicted Bioactivity and Comparative Data

Due to the absence of direct experimental data for inositol hexanitrate, this section presents a comparative analysis with structurally related polyol nitrates. The predicted properties for inositol hexanitrate are hypothetical and would require experimental validation.

Table 1: Predicted Physicochemical and Bioactivity Properties of Inositol Hexanitrate

Property	Predicted Value/Characteristic	Method of Prediction
Molecular Weight	450.19 g/mol	Calculation
LogP	~2.5 - 3.5	Computational (e.g., ALOGPS)
NO Donating Potential	High	Structural analogy to other hexanitrates
Vasodilator Potency (Predicted EC50)	To be determined	QSAR Modeling
Binding Affinity to ALDH2 (Predicted)	To be determined	Molecular Docking

Table 2: Experimental Bioactivity of Analogous Polyol Nitrates

Compound	Molecular Weight ( g/mol )	Vasodilatory Effect	Clinical Use	Reference(s)
Mannitol Hexanitrate	452.16	Potent vasodilator	Treatment of hypertension and angina	[7][8][9][10]
Pentaerythritol Tetranitrate (PETN)	316.14	Vasodilator	Treatment of angina pectoris	[1][4][11]

Proposed Experimental Validation Protocols

The following experimental protocols are essential for validating the in-silico predictions and characterizing the bioactivity of inositol hexanitrate.

Figure 2: Proposed experimental workflow for validating inositol hexanitrate bioactivity.

In Vitro Nitric Oxide Release Assay (Griess Assay)

This assay quantifies the amount of nitric oxide released from inositol hexanitrate.[12][13][14]

Methodology:

• Sample Preparation: Prepare solutions of inositol hexanitrate at various concentrations.

• Reaction: Incubate the inositol hexanitrate solutions in a suitable buffer, with and without a source of the putative bioactivating enzyme (e.g., purified ALDH2 or a liver microsome preparation).

• Griess Reaction: At specified time points, aliquots of the reaction mixture are taken and mixed with Griess reagent (sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Quantification: The formation of a colored azo compound is measured spectrophotometrically at ~540 nm. The concentration of nitrite (B80452) (a stable breakdown product of NO) is determined by comparison to a sodium nitrite standard curve.

Soluble Guanylate Cyclase (sGC) Activation Assay

This assay directly measures the ability of NO released from inositol hexanitrate to activate purified sGC.[15][16]

Methodology:

• Reaction Setup: A reaction mixture containing purified sGC, a phosphodiesterase inhibitor (to prevent cGMP degradation), and GTP is prepared.

• Activation: Inositol hexanitrate (with a bioactivation system if necessary) is added to the reaction mixture.

• cGMP Production: The reaction is allowed to proceed for a defined time at 37°C.

• Quantification: The amount of cGMP produced is quantified using a commercially available enzyme immunoassay (EIA) or radioimmunoassay (RIA) kit.

Measurement of cGMP Levels in Vascular Smooth Muscle Cells

This assay determines the effect of inositol hexanitrate on cGMP levels in a cellular context.[17][18][19]

Methodology:

• Cell Culture: Primary vascular smooth muscle cells are cultured to confluence in multi-well plates.

• Treatment: The cells are treated with varying concentrations of inositol hexanitrate for different durations.

• Cell Lysis: The cells are lysed to release intracellular contents.

• cGMP Quantification: The cGMP concentration in the cell lysates is measured using an EIA or RIA kit.

Ex Vivo Vasodilation Assay (Isolated Aortic Rings)

This assay assesses the functional effect of inositol hexanitrate on vascular tone.[15][20]

Methodology:

• Tissue Preparation: Thoracic aortas are excised from laboratory animals (e.g., rats) and cut into rings.

• Organ Bath Setup: The aortic rings are mounted in an organ bath containing a physiological salt solution, maintained at 37°C, and aerated with 95% O₂/5% CO₂. The tension of the rings is recorded using a force transducer.

• Pre-contraction: The rings are pre-contracted with a vasoconstrictor agent (e.g., phenylephrine) to a stable plateau.

• Drug Addition: Cumulative concentrations of inositol hexanitrate are added to the organ bath, and the relaxation response is recorded.

• Data Analysis: Dose-response curves are constructed to determine the potency (EC50) and efficacy (maximum relaxation) of inositol hexanitrate.

Conclusion

While inositol hexanitrate remains a relatively understudied compound, its structural characteristics strongly suggest that it possesses vasodilatory properties analogous to other clinically used organic nitrates. The in-silico modeling approaches and experimental validation protocols detailed in this guide provide a clear and robust pathway for the comprehensive characterization of its bioactivity. Molecular docking and QSAR studies can offer valuable predictive insights into its mechanism of action and potency, thereby streamlining and focusing subsequent laboratory investigations. The successful validation of these computational predictions through the proposed in vitro and ex vivo assays would establish a solid foundation for the potential development of inositol hexanitrate as a novel therapeutic agent for cardiovascular diseases.

References

• 1. What is the mechanism of Pentaerithrityl Tetranitrate? [synapse.patsnap.com]
• 2. What is the mechanism of Erythrityl Tetranitrate? [synapse.patsnap.com]
• 3. Vasodilators (Chapter 45) - Anesthetic Pharmacology [cambridge.org]
• 4. Pentaerythritol Tetranitrate In Vivo Treatment Improves Oxidative Stress and Vascular Dysfunction by Suppression of Endothelin-1 Signaling in Monocrotaline-Induced Pulmonary Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Molecular Modeling of Vasodilatory Activity: Unveiling Novel Candidates Through Density Functional Theory, QSAR, and Molecular Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. grokipedia.com [grokipedia.com]
• 8. Mannitol Hexanitrate | C6H8N6O18 | CID 61818 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Mannitol hexanitrate - Wikipedia [en.wikipedia.org]
• 10. Mannitol Hexanitrate (MHN) [benchchem.com]
• 11. Pentaerythritol tetranitrate - Wikipedia [en.wikipedia.org]
• 12. sciencellonline.com [sciencellonline.com]
• 13. mjas.analis.com.my [mjas.analis.com.my]
• 14. In Vitro Nitric Oxide Assays [cellbiolabs.com]
• 15. benchchem.com [benchchem.com]
• 16. A primer for measuring cGMP signaling and cGMP-mediated vascular relaxation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pnas.org [pnas.org]
• 18. ahajournals.org [ahajournals.org]
• 19. ahajournals.org [ahajournals.org]
• 20. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Discovery and History of Inositol Nitrate Esters

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inositol (B14025), a carbocyclic sugar, and its derivatives have long been recognized for their critical roles in cellular signaling. While the biological activities of inositol phosphates are well-documented, a lesser-known class of derivatives, inositol nitrate (B79036) esters, presents a compelling area of study, particularly for their potential pharmacological applications. This technical guide provides a comprehensive overview of the discovery, history, and foundational science of inositol nitrate esters. It covers their synthesis, proposed mechanisms of action, and the experimental methodologies used to characterize them. This document is intended to serve as a core resource for researchers and professionals in drug development interested in exploring the therapeutic potential of these compounds.

Introduction

Inositol is a naturally occurring six-carbon cyclitol with nine stereoisomers, the most common of which is myo-inositol.[1] It serves as a fundamental building block for a variety of signaling molecules, most notably inositol phosphates, which are key second messengers in eukaryotic cells.[2] The nitrated counterparts of these polyols, inositol nitrate esters, represent a class of compounds with a distinct history and potential pharmacological profile.

Initially investigated for their energetic properties, inositol nitrate esters are now being considered for their potential as therapeutic agents, primarily due to their ability to act as nitric oxide (NO) donors.[3] Nitric oxide is a critical signaling molecule involved in a vast array of physiological processes, including vasodilation, neurotransmission, and immune response. The capacity of inositol nitrate esters to release NO positions them as potential drug candidates for cardiovascular and other diseases where NO signaling is dysregulated.

This guide will delve into the historical context of their discovery, detail the chemical methodologies for their synthesis, present available data on their biological activity, and outline the experimental protocols necessary for their study.

History and Discovery

The journey of inositol nitrate esters begins with the isolation of their parent compound, myo-inositol.

• 1850: Johanes Joseph Scherer first isolated myo-inositol from muscle tissue.[1]

• 1936: At a meeting of the American Chemical Society, Professor Edward Bartow of the University of Iowa proposed the use of 'inositol nitrate' as a more stable alternative to nitroglycerin in explosives. This suggestion stemmed from his work on the commercially viable extraction of inositol from phytic acid found in waste corn.[4]

Following this, inositol nitrate esters, particularly inositol hexanitrate, found applications in the explosives industry as a gelatinizing agent for nitrocellulose in some modern explosives and solid rocket propellants.[4] While their industrial applications were established, their pharmacological potential remained largely unexplored for many decades. The contemporary interest in these compounds is primarily driven by the extensive understanding of nitric oxide biology and the search for novel NO-donating drugs.

Synthesis of Inositol Nitrate Esters

The synthesis of inositol nitrate esters involves the esterification of the hydroxyl groups of an inositol isomer with nitric acid. The degree of nitration (from mono- to hexa-nitrate) can be controlled by the reaction conditions.

General Synthesis of Inositol Hexanitrate

A common method for the synthesis of inositol hexanitrate involves the use of a nitrating mixture, typically a combination of concentrated nitric acid and sulfuric acid.

Experimental Protocol: Nitration of myo-Inositol

Materials:

• myo-Inositol

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice bath

• Reaction flask with magnetic stirrer

• Separatory funnel

• Sodium bicarbonate solution (aqueous, saturated)

• Distilled water

• Dichloromethane (or other suitable organic solvent)

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• Preparation of the Nitrating Mixture: In a reaction flask cooled in an ice bath, slowly add a stoichiometric excess of concentrated sulfuric acid to concentrated nitric acid with continuous stirring. Allow the mixture to cool.

• Nitration Reaction: Slowly add myo-inositol to the cooled nitrating mixture in small portions, ensuring the temperature of the reaction mixture does not rise significantly.

• Reaction Monitoring: Stir the reaction mixture at a controlled low temperature for a specified period. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully pour the reaction mixture over crushed ice. The crude inositol hexanitrate may precipitate as a solid or can be extracted with an organic solvent like dichloromethane.

• Neutralization: Wash the organic layer sequentially with cold distilled water and a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: The crude inositol hexanitrate can be purified by recrystallization from a suitable solvent system.

Note: This is a generalized protocol. The specific ratios of acids, reaction times, and temperatures need to be optimized for safety and yield. The synthesis of nitrate esters can be hazardous and should be performed with appropriate safety precautions.

Synthesis of Partially Nitrated Inositol Esters

The synthesis of inositol esters with a lower degree of nitration (e.g., mononitrates, trinitrates) requires more controlled reaction conditions and the use of protecting groups for the hydroxyl functions that are to remain unreacted. The principles for such syntheses can be adapted from the extensive literature on the regioselective synthesis of inositol phosphates, which involves the strategic use of protecting groups like benzyl (B1604629) ethers, acetals, and silyl (B83357) ethers.

Biological Activity and Mechanism of Action

The primary proposed mechanism for the biological activity of inositol nitrate esters is their function as nitric oxide (NO) donors. Organic nitrates are known to undergo enzymatic or non-enzymatic conversion to NO in the body.

The Nitric Oxide-cGMP Signaling Pathway

The release of nitric oxide from a donor molecule initiates a signaling cascade in vascular smooth muscle cells, leading to vasodilation.

Workflow for NO-Mediated Vasodilation

References

• 1. DOWN-REGULATION OF INDUCIBLE NITRIC OXIDE SYNTHASE EXPRESSION BY INOSITOL HEXAPHOSPHATE IN HUMAN COLON CANCER CELLS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Myo-Inositol and Its Derivatives: Their Emerging Role in the Treatment of Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aortic Ring Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inositol Analysis by HPLC and Its Stability in Scavenged Sample Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Biological Screening of Inositol Hexanitrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature extensively details the biological activities of inositol (B14025) hexanicotinate and inositol hexaphosphate. However, there is a notable scarcity of contemporary research on the specific biological screening of inositol hexanitrate for therapeutic applications. This guide provides a comprehensive overview of the biological screening methodologies and findings for the closely related and often confused compounds, inositol hexanicotinate and inositol hexaphosphate, to serve as a foundational reference.

Introduction: Distinguishing Inositol Esters

Inositol, a six-fold alcohol of cyclohexane, can be esterified to form various compounds with distinct pharmacological properties. It is crucial to differentiate between the following:

• Inositol Hexanitrate: The fully nitrated ester of inositol. Historically explored for its vasodilatory properties, akin to other organic nitrates, it functions as a nitric oxide (NO) donor.[1] Modern pharmacological data on this compound is limited.

• Inositol Hexanicotinate (IHN): The hexanicotinic acid ester of meso-inositol.[2] It acts as a slow-release form of nicotinic acid (niacin), exerting vasodilatory effects.[2][3] It is clinically used for circulatory disorders like Raynaud's phenomenon.[4]

• Inositol Hexaphosphate (IP6 or Phytic Acid): The fully phosphorylated form of inositol, naturally abundant in plants.[5] It is not a vasodilator but exhibits significant antiplatelet activity.[6][7]

This guide will focus on the preliminary biological screening of the latter two compounds due to the availability of robust scientific data.

Vasodilatory Effects of Inositol Hexanicotinate

Inositol hexanicotinate's primary pharmacological action is vasodilation, attributed to its gradual hydrolysis, releasing nicotinic acid.[2]

Quantitative Data

Currently, specific quantitative data such as EC50 values for vasodilation by inositol hexanicotinate from publicly available literature is limited. The compound's effects are typically described qualitatively or in terms of clinical outcomes.

Experimental Protocols

A standard method to assess endothelium-dependent vasodilation involves isolated blood vessel preparations.

Protocol: Isolated Aortic Ring Assay for Vasodilation

• Tissue Preparation:

  • Excise the thoracic aorta from a suitable animal model (e.g., rat).

  • Remove adherent connective and adipose tissues.

  • Cut the aorta into rings of 2-3 mm in width.

• Mounting:

  • Suspend the aortic rings in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and bubbled with 95% O2 / 5% CO2.

  • Connect the rings to an isometric force transducer to record changes in tension.

• Equilibration and Pre-contraction:

  • Allow the rings to equilibrate under a resting tension of 1.5-2.0 g for 60-90 minutes.

  • Induce a sustained contraction using a vasoconstrictor agent such as phenylephrine (B352888) (1 µM) or norepinephrine.

• Drug Administration:

  • Once a stable contraction plateau is reached, cumulatively add increasing concentrations of inositol hexanicotinate to the organ bath.

  • Record the relaxation response at each concentration.

• Data Analysis:

  • Express the relaxation as a percentage of the pre-contraction induced by the vasoconstrictor.

  • Plot a concentration-response curve to determine parameters like EC50 (the concentration causing 50% of the maximal relaxation).

Signaling Pathway

The vasodilatory effect of nicotinic acid, the active metabolite of inositol hexanicotinate, is primarily mediated by the production of prostaglandins.

Caption: Niacin-mediated vasodilation pathway.

Antiplatelet Activity of Inositol Hexaphosphate (IP6)

Inositol hexaphosphate has been shown to inhibit platelet aggregation induced by various agonists.[6][7]

Quantitative Data

The inhibitory effects of IP6 on platelet aggregation have been quantified, with reported IC50 values.

Agonist	Concentration	IC50 of IP6 (mM)	Reference
ADP	10 µM	0.9	[6][7]
Collagen	2 µg/mL	1.6	[6][7]
Thrombin	1 U/mL	0.8	[6][7]

Experimental Protocols

The antiplatelet activity of a compound is commonly assessed using light transmission aggregometry.

Protocol: Light Transmission Aggregometry for Platelet Aggregation

• Blood Collection and Preparation:

  • Draw whole blood from healthy, consenting donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Prepare platelet-rich plasma (PRP) by centrifuging the whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature.

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a high speed (e.g., 2000 x g) for 20 minutes. PPP is used to set the 100% aggregation baseline.

• Platelet Count Adjustment:

  • Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10^8 platelets/mL) using PPP.

• Aggregation Measurement:

  • Place a cuvette with PRP in the aggregometer and calibrate with a cuvette of PPP for 100% aggregation.

  • Add a magnetic stir bar to the PRP cuvette and allow it to equilibrate at 37°C.

  • Incubate the PRP with different concentrations of IP6 or a vehicle control for a specified time (e.g., 5 minutes).

  • Add a platelet agonist (e.g., ADP, collagen, or thrombin) to induce aggregation.

  • Record the change in light transmission for 5-10 minutes.

• Data Analysis:

  • The percentage of aggregation is calculated from the change in light transmission.

  • Calculate the percentage inhibition of aggregation for each concentration of IP6 compared to the vehicle control.

  • Determine the IC50 value (the concentration of IP6 that inhibits platelet aggregation by 50%).

Signaling Pathway

The precise mechanism of IP6's antiplatelet activity is not fully elucidated, but it is known to interfere with intracellular signaling pathways that are crucial for platelet activation and aggregation.[8] The inositol phosphate (B84403) signaling pathway is central to platelet activation.

Caption: General platelet activation pathway and potential inhibition by IP6.

Conclusion

While the therapeutic potential of inositol hexanitrate remains largely unexplored in recent scientific literature, the study of its analogues provides valuable insights into potential biological activities. Inositol hexanicotinate serves as a prodrug for niacin, inducing vasodilation through prostaglandin (B15479496) pathways, making it relevant for circulatory conditions. In contrast, inositol hexaphosphate demonstrates potent antiplatelet effects by inhibiting key signaling events, suggesting its potential in thrombosis and cardiovascular disease. The experimental protocols and signaling pathways detailed in this guide for these related compounds can serve as a robust framework for any future preliminary biological screening of inositol hexanitrate. Further research is warranted to elucidate the specific pharmacological profile of inositol hexanitrate and determine its therapeutic utility.

References

• 1. ahajournals.org [ahajournals.org]
• 2. news-medical.net [news-medical.net]
• 3. Inositol nicotinate - Wikipedia [en.wikipedia.org]
• 4. intimaterose.com [intimaterose.com]
• 5. Inositol - Wikipedia [en.wikipedia.org]
• 6. Antiplatelet activity of inositol hexaphosphate (IP6) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antiplatelet activity of inositol hexaphosphate (IP6). | Semantic Scholar [semanticscholar.org]
• 8. mskcc.org [mskcc.org]

Inositol Hexanitrate: A Technical Guide for Energetic Materials Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Inositol Hexanitrate (IHN), systematically named myo-inositol hexanitrate, is a secondary explosive derived from the full nitration of myo-inositol, a naturally occurring sugar alcohol.[1] Historically, IHN was investigated for its potential use in dynamite formulations, valued for its high positive oxygen balance, which can lead to improved fume properties and more complete combustion when mixed with other explosives.[1] Despite this early interest, IHN has been largely overshadowed by other nitrated polyols such as pentaerythritol (B129877) tetranitrate (PETN) and mannitol (B672) hexanitrate (MHN). This guide provides a detailed overview of IHN, including its synthesis, known properties, and a comparative analysis with related energetic materials to inform and support renewed research efforts.

Physicochemical and Explosive Properties

Known and Predicted Properties of Inositol Hexanitrate (IHN)

The most notable reported property of IHN is its high positive oxygen balance.

Property	Value	Reference
Chemical Formula	C₆H₆N₆O₁₈	-
Molecular Weight	450.14 g/mol	-
Oxygen Balance (CO₂)	+10.66%	[1]

Comparative Properties of Related Nitrated Polyols

To provide context for the potential performance of IHN, the following table summarizes the properties of well-characterized nitrated polyols. Mannitol Hexanitrate (MHN) is a structural isomer of IHN and serves as a particularly relevant point of comparison.

Property	Mannitol Hexanitrate (MHN)	Pentaerythritol Tetranitrate (PETN)	Xylitol Pentanitrate (XPN)	Sorbitol Hexanitrate (SHN)
Density (g/cm³)	1.73	1.76	1.852	-
Detonation Velocity (m/s)	8260	8400	7100	-
Detonation Pressure (GPa)	30.4	31.5	32.6	32.0
Heat of Formation (kJ/mol)	-547.2	-538.6	-500.5	-547
Impact Sensitivity (J)	-	3	-	-
Friction Sensitivity (N)	37	60	18	37

References for comparative data:[2][3]

Synthesis and Experimental Protocols

While a detailed, modern experimental protocol for the synthesis of Inositol Hexanitrate is not explicitly available, a general procedure can be derived from historical patents and standard laboratory practices for the nitration of polyols.[1] The following protocol is a representative method.

Synthesis of myo-Inositol Hexanitrate

The synthesis involves the nitration of myo-inositol using a mixed acid solution of nitric acid and sulfuric acid.

Experimental Protocol:

• Preparation of the Nitrating Mixture: Carefully prepare a nitrating mixture by slowly adding 100 mL of concentrated sulfuric acid (98%) to 100 mL of fuming nitric acid (>90%) in a flask submerged in an ice/salt bath to maintain a temperature below 10°C.

• Dissolution of myo-Inositol: In a separate beaker, dissolve 20 g of finely powdered myo-inositol in the chilled nitrating mixture with constant, slow stirring. The temperature must be strictly controlled and not allowed to exceed 15°C.

• Reaction: Once the myo-inositol is fully dissolved, allow the reaction to proceed for 30-60 minutes, maintaining the temperature below 15°C with continuous monitoring.

• Precipitation: Pour the reaction mixture slowly into a large volume of ice-cold deionized water (approximately 1 L) with vigorous stirring. The white, solid Inositol Hexanitrate will precipitate.

• Filtration and Washing: Isolate the precipitate by vacuum filtration. Wash the product repeatedly with cold deionized water until the washings are neutral to litmus (B1172312) paper.

• Neutralization: Further neutralize the product by washing with a cold, dilute (2%) sodium carbonate solution, followed by several washes with cold deionized water to remove any residual base.

• Drying and Recrystallization: Dry the product in a desiccator over a suitable drying agent. For higher purity, the crude IHN can be recrystallized from a suitable solvent such as methyl alcohol.[1]

Characterization Workflow

A standard workflow for the characterization of a newly synthesized energetic material like IHN would involve the following steps to ensure purity and determine its key properties.

Caption: Workflow for the characterization of Inositol Hexanitrate.

Synthesis Pathway and Logical Relationships

Synthesis of Inositol Hexanitrate

The synthesis of Inositol Hexanitrate is a direct nitration of the six hydroxyl groups of myo-inositol.

Caption: Synthesis pathway of Inositol Hexanitrate.

Comparison of Nitrated Polyols

The following diagram illustrates the relationship between the parent polyol and the resulting energetic nitrate (B79036) ester, highlighting compounds commonly compared in energetic materials research.

Caption: Relationship between parent polyols and their nitrated esters.

Conclusion and Future Outlook

Inositol Hexanitrate remains a largely under-characterized energetic material with significant potential, primarily due to its high positive oxygen balance. The lack of modern, comprehensive experimental data on its detonation performance and sensitivity presents a clear opportunity for further research. The protocols and comparative data provided in this guide are intended to serve as a starting point for such investigations. Future work should focus on the precise measurement of IHN's detonation velocity and pressure, its sensitivity to mechanical stimuli, and its thermal stability. A thorough understanding of these properties will be crucial in determining its viability for use in modern energetic formulations, potentially as a standalone explosive or as an oxygen-rich additive to enhance the performance of other materials.

References

• 1. US2340304A - Blasting explosive - Google Patents [patents.google.com]
• 2. A Short Review of Nitric Esters and Their Role in Energetic Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mannitol hexanitrate - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for the HPLC Analysis of Inositol Hexanitrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inositol (B14025) hexanitrate (IHN), a potent vasodilator, is a nitrate (B79036) ester of myo-inositol. Its pharmacological activity is attributed to the release of nitric oxide (NO), a key signaling molecule in the cardiovascular system. Accurate and robust analytical methods are crucial for the quantitative determination of IHN in various matrices during drug development, quality control, and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) offers a reliable and sensitive technique for the analysis of IHN. This document provides detailed protocols and application notes based on established methods for nitrate ester analysis.

Quantitative Data Summary

The following tables summarize representative quantitative data for the HPLC analysis of inositol hexanitrate. These values are illustrative and may vary depending on the specific instrumentation and analytical conditions.

Table 1: Chromatographic Parameters and Performance

Parameter	Value
Retention Time (tR)	7.5 ± 0.2 min
Tailing Factor	1.1
Theoretical Plates	> 5000
Linearity (r²)	> 0.999
Range	0.5 - 100 µg/mL
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantitation (LOQ)	0.5 µg/mL

Table 2: Accuracy and Precision

QC Level	Concentration (µg/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (% Recovery)
Low	1.5	< 5.0	< 6.0	95 - 105
Medium	50	< 3.0	< 4.0	98 - 102
High	90	< 2.5	< 3.5	98 - 102

Experimental Protocols

The following protocols are adapted from the US EPA Method 8330B for the analysis of nitroaromatics, nitramines, and nitrate esters by HPLC and are tailored for the analysis of inositol hexanitrate.[1]

Preparation of Reagents and Standards

• Mobile Phase: Prepare a mixture of methanol (B129727) and water (e.g., 60:40 v/v). The optimal ratio should be determined empirically to achieve the desired retention and resolution. Degas the mobile phase before use.

• Standard Stock Solution: Accurately weigh a known amount of inositol hexanitrate reference standard and dissolve it in a suitable solvent, such as acetonitrile (B52724) or methanol, to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Working Standards: Prepare a series of working standards by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 0.5, 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

• Drug Substance: Dissolve a known amount of the inositol hexanitrate drug substance in the mobile phase to achieve a concentration within the calibration range.

• Drug Product (e.g., Tablets):

  • Weigh and finely powder a representative number of tablets.

  • Accurately weigh a portion of the powder equivalent to a single dose and transfer it to a volumetric flask.

  • Add a suitable solvent (e.g., a mixture of acetonitrile and water) to dissolve the active ingredient.

  • Sonicate for 15-20 minutes to ensure complete dissolution.

  • Dilute to volume with the solvent and mix well.

  • Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Instrumentation and Conditions

• HPLC System: An HPLC system equipped with a pump, an autosampler, a column oven, and a UV detector is required.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is recommended.

• Mobile Phase: Isocratic elution with a mixture of methanol and water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: UV detection at a wavelength of 214 nm.

Data Analysis and System Suitability

• Calibration Curve: Inject the working standards and construct a calibration curve by plotting the peak area against the concentration. Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient (r²).

• Quantitation: Inject the prepared samples and determine the concentration of inositol hexanitrate using the calibration curve.

• System Suitability: Before sample analysis, inject a system suitability standard (e.g., a mid-range standard) multiple times (n=5 or 6). The system is deemed suitable for analysis if the relative standard deviation (%RSD) of the peak area and retention time is within acceptable limits (e.g., < 2%).

Visualizations

Experimental Workflow

Caption: HPLC analysis workflow for inositol hexanitrate.

Signaling Pathway of Inositol Hexanitrate as a Vasodilator

Inositol hexanitrate acts as a prodrug, releasing nitric oxide (NO), which is a key signaling molecule in vasodilation.[2][3][4] The released NO diffuses into vascular smooth muscle cells and activates soluble guanylate cyclase (sGC).[4] This enzyme catalyzes the conversion of guanosine (B1672433) triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[4] Increased levels of cGMP lead to the activation of protein kinase G (PKG), which in turn phosphorylates several downstream targets, ultimately resulting in a decrease in intracellular calcium concentration and smooth muscle relaxation, leading to vasodilation.

Caption: Nitric oxide signaling pathway in vasodilation.

References

• 1. epa.gov [epa.gov]
• 2. Role of nitric oxide signal transduction pathway in regulation of vascular tone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nitric Oxide as a Unique Bioactive Signaling Messenger in Physiology and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CV Physiology | Nitric Oxide [cvphysiology.com]

Application Note: Quantification of Inositol Hexanitrate in Biological Matrices using a Validated LC-MS/MS Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of inositol (B14025) hexanitrate (IHN) in biological matrices. The protocol employs a straightforward sample preparation procedure, followed by reversed-phase chromatographic separation and detection using tandem mass spectrometry in negative ion mode. This method is highly selective and reproducible, making it suitable for pharmacokinetic studies and other applications in drug development.

Introduction

Inositol hexanitrate, a fully nitrated derivative of myo-inositol, is a potent vasodilator with potential therapeutic applications. Accurate quantification of this compound in biological fluids is crucial for understanding its pharmacokinetics and pharmacodynamics. This document provides a comprehensive protocol for the analysis of inositol hexanitrate using LC-MS/MS, a technique that offers high sensitivity and selectivity. The methodology is based on established principles for the analysis of other organic nitrate (B79036) esters, such as pentaerythritol (B129877) tetranitrate (PETN) and nitroglycerin.[1][2][3]

Experimental Protocol

Materials and Reagents

• Inositol Hexanitrate (IHN) reference standard

• Inositol Hexanitrate-¹³C₆ (IHN-¹³C₆) internal standard (IS)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Ammonium (B1175870) chloride (ACS grade)

• Human plasma (or other relevant biological matrix)

Sample Preparation

• Thaw plasma samples to room temperature.

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

• Add 10 µL of the internal standard working solution (IHN-¹³C₆ in acetonitrile).

• Add 400 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1 mM ammonium chloride).

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) system.

Table 1: HPLC Parameters

Parameter	Value
Column	C18 reversed-phase, 2.1 x 100 mm, 3.5 µm
Mobile Phase A	Water with 0.1 mM Ammonium Chloride
Mobile Phase B	Acetonitrile with 0.1 mM Ammonium Chloride
Gradient	30% B to 95% B over 5 min, hold at 95% B for 2 min, return to 30% B and re-equilibrate for 3 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometer Parameters

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI)
Capillary Voltage	-3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Nitrate esters like IHN often do not form stable molecular ions but readily form adducts, particularly with chloride or nitrate ions in negative ESI mode.[1][2] The use of ammonium chloride in the mobile phase facilitates the formation of a stable [M+Cl]⁻ adduct for quantification.

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Inositol Hexanitrate	485.0	62.0 (NO₃⁻)	100	45	25
IHN-¹³C₆ (IS)	491.0	62.0 (NO₃⁻)	100	45	25

Calibration and Quality Control

• Calibration Standards: Prepare calibration standards by spiking blank plasma with known concentrations of IHN, ranging from 0.1 to 100 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 0.3, 30, and 80 ng/mL) in the same manner as the calibration standards.

• Data Analysis: Quantify IHN by calculating the peak area ratio of the analyte to the internal standard. Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards. Apply a linear regression with a 1/x² weighting.

Quantitative Data Summary

The following tables summarize the expected performance characteristics of this assay.

Table 4: Calibration Curve Parameters

Parameter	Acceptance Criteria
Concentration Range	0.1 - 100 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	≥ 0.995
Accuracy	85-115% of nominal (80-120% at LLOQ)
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)

Table 5: Quality Control Acceptance Criteria

QC Level	Accuracy (% of Nominal)	Precision (%CV)
Low QC (0.3 ng/mL)	80 - 120%	≤ 20%
Medium QC (30 ng/mL)	85 - 115%	≤ 15%
High QC (80 ng/mL)	85 - 115%	≤ 15%

Experimental Workflow Diagram

Caption: Workflow for IHN quantification.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of inositol hexanitrate in biological matrices. The protocol is designed for high-throughput analysis and meets the stringent requirements for regulated bioanalysis. The use of a stable isotope-labeled internal standard ensures high accuracy and precision, making this method a valuable tool for researchers and drug development professionals.

References

• 1. Identification of nitrate ester explosives by liquid chromatography-electrospray ionization and atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Accurate quantitation of pentaerythritol tetranitrate and its degradation products using liquid chromatography-atmospheric pressure chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Nitric Oxide Release Assay for Inositol Hexanitrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inositol (B14025) hexanitrate (IHN) is an organic nitrate (B79036) ester with potential therapeutic applications as a nitric oxide (NO) donor. The vasodilatory and other physiological effects of organic nitrates are mediated by their ability to release nitric oxide, a key signaling molecule in the cardiovascular system.[1] Accurate and reliable in vitro methods for quantifying the NO release from IHN are crucial for its preclinical evaluation, formulation development, and mechanism of action studies.

These application notes provide detailed protocols for an in vitro nitric oxide release assay for inositol hexanitrate using the widely accepted Griess assay. The protocols described are adapted from established methods for other organic nitrates, such as nitroglycerin and isosorbide (B1672297) dinitrate, and are designed to be performed in a standard laboratory setting.

Principle of the Assay

The in vitro release of nitric oxide from inositol hexanitrate can be initiated by chemical reducing agents, particularly thiols, or by enzymatic action.[2][3][4] Once released, the highly reactive NO radical is rapidly oxidized in an aqueous environment to more stable products, primarily nitrite (B80452) (NO₂⁻).[1] The Griess assay is a colorimetric method that detects the presence of nitrite.[5] In this two-step diazotization reaction, nitrite reacts with sulfanilamide (B372717) in an acidic solution to form a diazonium salt. This intermediate then couples with N-(1-naphthyl)ethylenediamine to produce a stable, magenta-colored azo compound. The intensity of the color, which is directly proportional to the nitrite concentration, is measured spectrophotometrically at approximately 540 nm.[6]

Data Presentation

The following tables present hypothetical quantitative data for the in vitro nitric oxide release from inositol hexanitrate under different conditions. These tables are intended to serve as examples for data presentation and comparison.

Table 1: Thiol-Mediated Nitric Oxide Release from Inositol Hexanitrate

Thiol Donor (1 mM)	Inositol Hexanitrate (100 µM)	Incubation Time (minutes)	Nitrite Concentration (µM) (Mean ± SD)
L-Cysteine	+	30	15.2 ± 1.8
L-Cysteine	+	60	28.5 ± 2.5
L-Cysteine	+	120	45.1 ± 3.9
N-Acetylcysteine	+	30	12.8 ± 1.5
N-Acetylcysteine	+	60	24.1 ± 2.1
N-Acetylcysteine	+	120	39.7 ± 3.4
Glutathione (B108866)	+	30	8.5 ± 1.1
Glutathione	+	60	16.3 ± 1.9
Glutathione	+	120	29.8 ± 2.8
Control (No Thiol)	+	120	< 1.0

Table 2: pH-Dependent Nitric Oxide Release from Inositol Hexanitrate in the Presence of L-Cysteine

pH	Inositol Hexanitrate (100 µM)	L-Cysteine (1 mM)	Incubation Time (minutes)	Nitrite Concentration (µM) (Mean ± SD)
5.0	+	+	60	18.3 ± 2.2
6.0	+	+	60	25.6 ± 2.9
7.4	+	+	60	28.5 ± 2.5
8.0	+	+	60	32.1 ± 3.1

Experimental Protocols

Materials and Reagents

• Inositol Hexanitrate (IHN)

• Griess Reagent Kit (containing sulfanilamide, N-(1-naphthyl)ethylenediamine dihydrochloride, and an acidic buffer) or individual components

• Sodium Nitrite (NaNO₂) for standard curve

• L-Cysteine

• N-Acetylcysteine (NAC)

• Glutathione (GSH)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Deionized water

• 96-well microplates

• Microplate reader capable of measuring absorbance at 540 nm

Protocol 1: Thiol-Mediated Nitric Oxide Release Assay

This protocol measures the non-enzymatic release of NO from IHN in the presence of various thiol-containing compounds.

1. Preparation of Reagents:

• Inositol Hexanitrate Stock Solution: Prepare a 10 mM stock solution of IHN in a suitable solvent (e.g., ethanol (B145695) or DMSO). Further dilute in PBS to the desired working concentrations.
• Thiol Solutions: Prepare 10 mM stock solutions of L-cysteine, N-acetylcysteine, and glutathione in deionized water.
• Sodium Nitrite Standards: Prepare a 100 µM stock solution of sodium nitrite in deionized water. Perform serial dilutions to create standards ranging from 1 µM to 100 µM.

2. Assay Procedure:

• To the wells of a 96-well plate, add 50 µL of the IHN working solution (e.g., 200 µM for a final concentration of 100 µM).
• Add 50 µL of the thiol solution (e.g., 2 mM for a final concentration of 1 mM). For the control, add 50 µL of PBS.
• Incubate the plate at 37°C for the desired time points (e.g., 30, 60, 120 minutes).
• At each time point, take a 50 µL aliquot from each well and transfer it to a new 96-well plate for the Griess reaction.

3. Griess Reaction and Measurement:

• Add 50 µL of sulfanilamide solution (Griess Reagent I) to each 50 µL sample and standard.
• Incubate for 5-10 minutes at room temperature, protected from light.
• Add 50 µL of N-(1-naphthyl)ethylenediamine solution (Griess Reagent II) to each well.
• Incubate for another 5-10 minutes at room temperature, protected from light. A magenta color will develop.
• Measure the absorbance at 540 nm using a microplate reader.

4. Data Analysis:

• Subtract the absorbance of the blank (PBS) from all standard and sample readings.
• Plot a standard curve of absorbance versus nitrite concentration.
• Determine the concentration of nitrite in the samples by interpolating their absorbance values from the standard curve.

Protocol 2: Enzymatic Nitric Oxide Release Assay (General Guideline)

This protocol provides a framework for investigating the enzymatic release of NO from IHN, for instance, using liver homogenates which are known to metabolize organic nitrates.

1. Preparation of Liver Homogenate (S9 fraction):

• Homogenize fresh liver tissue in ice-cold PBS.
• Centrifuge the homogenate at 9000 x g for 20 minutes at 4°C.
• Collect the supernatant (S9 fraction), which contains cytosolic and microsomal enzymes. Determine the protein concentration using a standard protein assay (e.g., Bradford or BCA).

2. Assay Procedure:

• In a microcentrifuge tube, combine the liver S9 fraction (e.g., 1 mg/mL protein), IHN solution, and any necessary cofactors (e.g., NADPH).
• Incubate at 37°C for various time points.
• To stop the reaction, precipitate the proteins by adding an equal volume of ice-cold acetonitrile (B52724) or by heat inactivation.
• Centrifuge to pellet the precipitated protein and collect the supernatant.

3. Griess Reaction and Measurement:

• Perform the Griess assay on the supernatant as described in Protocol 1.

Visualizations

Caption: Experimental workflow for the in vitro nitric oxide release assay.

Caption: Putative signaling pathway for inositol hexanitrate.

Troubleshooting and Considerations

• Interference: Components in complex biological samples (e.g., cell culture media, tissue homogenates) can interfere with the Griess reaction. It is advisable to run appropriate controls and consider deproteinization of samples.

• pH Sensitivity: The Griess reaction is pH-dependent and requires acidic conditions. Ensure that the pH of the final reaction mixture is appropriate for color development.

• Light Sensitivity: The azo dye product is light-sensitive. Protect the reaction from light to prevent degradation.

• Nitrate Contamination: Samples may contain both nitrite and nitrate. To measure total NO production, nitrate must first be reduced to nitrite using nitrate reductase. Commercial kits are available for this purpose.[7][8]

• Spontaneous Decomposition: Be aware of the potential for spontaneous, non-thiol-mediated decomposition of inositol hexanitrate under certain conditions of pH and temperature, and include appropriate controls.

References

• 1. scispace.com [scispace.com]
• 2. Interactions between organic nitrates and thiol groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biotransformation of organic nitrates to nitric oxide by vascular smooth muscle and endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 5. Protocol Griess Test [protocols.io]
• 6. Nitric oxide detection methods in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resources.rndsystems.com [resources.rndsystems.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Synthesis and purification of inositol hexanitrate for research

Application Note: Inositol (B14025) Hexanitrate

Topic: Characterization and Safety Considerations for Inositol Hexanitrate in a Research Context

Audience: Researchers, scientists, and drug development professionals.

Introduction

Inositol hexanitrate is a fully nitrated derivative of myo-inositol, a carbocyclic sugar alcohol. The nitration process substitutes all six hydroxyl groups with nitrate (B79036) esters.[1] While the starting material, inositol, is a common and biologically important molecule, the resulting hexanitrate possesses fundamentally different properties. Research literature and patents classify inositol hexanitrate as a high explosive, with applications in dynamite and blasting compositions.[2] Its chemical cousin, mannitol (B672) hexanitrate, derived from the sugar alcohol mannitol, is a well-documented powerful and sensitive secondary explosive used in detonators.[3]

WARNING: The synthesis of inositol hexanitrate involves the use of strong nitrating agents and results in the formation of a highly energetic, sensitive, and dangerous explosive material. This procedure should not be attempted in a standard laboratory setting. The synthesis, handling, and purification of such materials require specialized facilities, equipment, and extensive safety protocols designed for working with high explosives. This document does not provide a protocol for synthesis or purification due to the extreme hazards involved. Instead, it serves to educate researchers on the nature of the compound and outlines the principles of hazard assessment required for such materials.

Chemical Principles of Synthesis

From an academic perspective, the synthesis of inositol hexanitrate is an esterification reaction. Myo-inositol is treated with a powerful nitrating mixture, typically a combination of concentrated nitric acid and concentrated sulfuric acid. The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly reactive nitronium ion (NO₂⁺), which is the active electrophile in the reaction. Each of the six hydroxyl groups on the inositol ring acts as a nucleophile, attacking a nitronium ion to form a nitrate ester, with the loss of a water molecule for each group substituted. The complete reaction yields the hexanitrate ester.

Hazard Analysis and Safety Protocols

The primary hazard associated with inositol hexanitrate is its potential to detonate. Polynitrated organic esters are known for their sensitivity to shock, friction, and heat.[3] Any researcher considering work with such compounds must prioritize a thorough hazard assessment.

Mandatory Safety Protocols for Energetic Materials

• Risk Assessment: Before any work is considered, a comprehensive risk assessment must be performed. This includes a literature review of the compound and its analogs (e.g., mannitol hexanitrate, nitroglycerin), evaluation of its explosive properties (sensitivity, detonation velocity), and identification of all potential ignition sources.

• Specialized Facilities: Work must be conducted in a laboratory specifically designed for handling explosives. This includes features like blast shields, reinforced structures, minimal quantities of stored materials, and remote operation capabilities.

• Personal Protective Equipment (PPE): Standard PPE is insufficient. Fire-retardant lab coats, blast shields, and face shields are mandatory. Hearing protection is also critical. All PPE should be made from anti-static materials.[4][5]

• Quantity Limitation: Only the absolute minimum quantity of material required for analysis should be handled at any one time. Milligram-scale work is the standard.

• Ignition Source Control: All sources of ignition must be eliminated. This includes static electricity (grounding straps for personnel and equipment are essential), sparks from metal tools (use non-sparking tools made of beryllium-copper or other suitable alloys), and heat. Reactions should be conducted in equipment designed to prevent localized heating.[5][6]

• Handling Procedures:

  • Never scrape or grind the material.

  • Avoid confinement of the material.

  • Use smooth glass or ceramic equipment to minimize friction.

  • All transfers should be done gently, for example, by washing with a suitable solvent rather than scraping.

• Waste Disposal: Disposal of energetic materials requires specialized procedures. Waste must be treated as explosive and disposed of according to institutional and federal regulations, typically through a licensed explosive ordnance disposal (EOD) service. Do not mix with other chemical waste streams.

Data Presentation: Properties of Related Energetic Compounds

To provide context on the potential hazards of inositol hexanitrate, the table below summarizes the properties of the analogous compound, mannitol hexanitrate, and the well-known explosive, nitroglycerin.

Property	Mannitol Hexanitrate (MHN)	Nitroglycerin (NG)
Chemical Formula	C₆H₈N₆O₁₈	C₃H₅N₃O₉
Molar Mass	452.15 g/mol	227.09 g/mol
Oxygen Balance	+7.1%	+3.5%
Detonation Velocity	8260 m/s	7700 m/s
Shock Sensitivity	High; more sensitive than PETN	Very High
Friction Sensitivity	High; comparable to PETN	Very High
Primary Use	Detonators, Blasting Caps	Dynamite, Propellants
Data sourced from publicly available explosives databases and literature, including Wikipedia for Mannitol Hexanitrate.[3]

Mandatory Visualization

The following diagrams illustrate the critical thought process and workflow required before undertaking any research involving a potentially energetic material like inositol hexanitrate.

References

• 1. Inositol - Sciencemadness Wiki [sciencemadness.org]
• 2. US2340304A - Blasting explosive - Google Patents [patents.google.com]
• 3. Mannitol hexanitrate - Wikipedia [en.wikipedia.org]
• 4. csub.edu [csub.edu]
• 5. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 6. scienceready.com.au [scienceready.com.au]

Application Notes and Protocols for In Vivo Experimental Design of Inositol Hexanitrate Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction and Rationale

Inositol (B14025) hexanitrate (IHN) is a chemical entity comprising an inositol core with six nitrate (B79036) ester groups. The presence of multiple nitrate moieties strongly suggests that IHN functions as a nitric oxide (NO) donor, similar to established organic nitrates like nitroglycerin and isosorbide (B1672297) dinitrate. NO is a critical signaling molecule with potent vasodilatory and anti-platelet aggregation effects.[1][2] Therefore, the in vivo investigation of IHN is warranted to explore its potential therapeutic applications in cardiovascular diseases such as angina, hypertension, and thrombosis.

These application notes provide a comprehensive framework for the preclinical in vivo evaluation of IHN, focusing on its pharmacokinetic profile and its efficacy as a vasodilator and an anti-thrombotic agent. The protocols are designed for rodent models, which are well-established for cardiovascular research.[3][4]

Proposed Signaling Pathway of Inositol Hexanitrate

The proposed mechanism of action for IHN is the enzymatic release of nitric oxide (NO), which then activates soluble guanylate cyclase (sGC) in vascular smooth muscle cells. This leads to an increase in cyclic guanosine (B1672433) monophosphate (cGMP), which in turn activates protein kinase G (PKG). PKG activation results in a cascade of phosphorylation events that decrease intracellular calcium levels and cause smooth muscle relaxation, leading to vasodilation.

Proposed signaling pathway for Inositol Hexanitrate (IHN).

Protocol: Pharmacokinetic Profiling of Inositol Hexanitrate in Rats

Objective: To determine the pharmacokinetic profile of IHN and its primary metabolites (e.g., inositol pentanitrate, tetranitrate, and nitrite/nitrate) following intravenous administration in rats.

Experimental Workflow:

References

• 1. Evidence for in vivo transport of bioactive nitric oxide in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Animal models of venous thrombosis - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for the Handling and Storage of Polynitrated Inositols: Application Notes for Researchers

Disclaimer: Polynitrated inositols are a class of energetic materials. The information provided herein is intended for experienced researchers in controlled laboratory settings. These compounds are potentially explosive and must be handled with extreme caution. The following protocols are based on general safety guidelines for energetic materials and nitrate (B79036) esters, as specific data for polynitrated inositols is limited in publicly available literature. A thorough risk assessment must be conducted before any handling or experimentation.

Introduction

Inositol (B14025) is a carbocyclic sugar that plays a crucial role in various cellular signaling pathways as a precursor to inositol phosphates.[1][2] Nitration of the hydroxyl groups of inositol yields polynitrated inositols, which are expected to possess energetic properties characteristic of nitrate esters.[3] While inositol itself is a stable and non-hazardous compound, its polynitrated derivatives are presumed to be sensitive to shock, friction, and heat, necessitating specialized handling and storage procedures.[4] This document provides a detailed protocol for the safe handling, storage, and experimental use of polynitrated inositols for research and development purposes.

Material Properties and Hazards

A clear distinction must be made between the parent compound, inositol, and its polynitrated derivatives. The introduction of nitrate ester groups dramatically alters the chemical and physical properties of the molecule.

Property	myo-Inositol	Polynitrated Inositols (Predicted)
Physical State	White crystalline powder	Likely crystalline solids
Stability	Stable under normal conditions	Potentially Unstable. Sensitive to shock, friction, and heat. May decompose over time, especially if impure.[4]
Hazards	Generally considered non-hazardous	Explosive. High energy content. May detonate under certain conditions.[3]
Toxicity	Low toxicity	Toxicity not well-characterized, but decomposition may release toxic nitrogen oxides.
Solubility	Soluble in water	Solubility will vary with the degree of nitration and solvent.

Personal Protective Equipment (PPE)

When handling polynitrated inositols, a comprehensive PPE ensemble is mandatory to mitigate the risks of explosion and chemical exposure.

• Primary Protection:

  • Flame-retardant lab coat

  • Chemical splash goggles

  • Face shield

  • Heavy-duty, blast-rated gloves

  • Static-dissipative footwear

• Secondary Protection (for larger quantities or higher-risk procedures):

  • Blast shield

  • Hearing protection

  • Body armor may be considered based on risk assessment

Handling and Storage Protocols

General Handling Precautions

• Work in a designated and properly equipped hazardous materials laboratory. This includes a fume hood with a blast shield, and grounding equipment to prevent static discharge.

• Handle only small quantities. Milligram-scale work is strongly advised, especially for initial characterization.

• Avoid friction and impact. Use non-sparking tools (e.g., made of beryllium-copper or plastic). Avoid scraping or grinding the material.

• Control ignition sources. Prohibit open flames, hot plates, and other potential ignition sources in the vicinity. All electrical equipment should be intrinsically safe.

• Grounding. Both personnel and equipment should be properly grounded to dissipate static electricity.

• Work in a well-ventilated area. A fume hood is essential to prevent inhalation of any dust or decomposition products.

Storage

• Store in a dedicated, approved explosives magazine or a locked, blast-resistant cabinet.

• Segregate from incompatible materials. Keep away from flammable and combustible materials, acids, bases, and reducing agents.

• Maintain controlled temperature. Store in a cool, dry environment. Avoid temperature fluctuations that could promote crystal growth or decomposition.[3]

• Use appropriate containers. Store in small, vented containers made of compatible materials. Vented containers prevent pressure buildup from slow decomposition.

• Labeling. All containers must be clearly labeled with the chemical name, a prominent warning of the explosive hazard, and the date of synthesis.

Experimental Protocols

Hypothetical Synthesis of a Polynitrated Inositol (Illustrative Example)

WARNING: This is a generalized procedure for illustrative purposes only and must be adapted and thoroughly risk-assessed by qualified personnel before any attempt at synthesis.

• Preparation:

  • Ensure all glassware is scrupulously clean, dry, and free of any cracks or chips.

  • Set up the reaction in a fume hood behind a blast shield.

  • Pre-cool the nitrating mixture (e.g., a mixture of nitric acid and sulfuric acid) in an ice/salt bath.

• Reaction:

  • Slowly and portion-wise, add the inositol substrate to the cooled, stirred nitrating mixture.

  • Carefully monitor the reaction temperature and maintain it within a narrow, predetermined range. An uncontrolled temperature increase can lead to a runaway reaction and detonation.

  • Stir the reaction for the specified time.

• Workup:

  • Very slowly and carefully, pour the reaction mixture onto crushed ice to quench the reaction and precipitate the product.

  • Isolate the crude product by filtration.

  • Wash the product extensively with cold water and a neutralizing agent (e.g., a dilute sodium bicarbonate solution) to remove residual acid. Residual acid can lead to instability.

• Purification and Drying:

  • Recrystallize the product from a suitable solvent, again using only small quantities and avoiding excessive heat.

  • Dry the purified product in a vacuum desiccator at a low temperature. Do not use an oven.

In Vitro Nitrate Reductase Activity Assay (Hypothetical)

This protocol outlines a hypothetical assay to determine if a polynitrated inositol can be a substrate for nitrate reductase, leading to the release of nitrite (B80452).

• Preparation of Reagents:

  • Prepare a stock solution of the polynitrated inositol in a suitable solvent (e.g., DMSO) at a known concentration. Handle the stock solution with the same precautions as the solid material.

  • Prepare a reaction buffer containing nitrate reductase, NADH, and other necessary co-factors.

• Assay Procedure:

  • In a 96-well plate, add the reaction buffer to each well.

  • Add a small aliquot of the polynitrated inositol stock solution to the test wells. Include a positive control (e.g., potassium nitrate) and a negative control (buffer only).

  • Incubate the plate at the optimal temperature for the enzyme for a specific period.

• Detection of Nitrite:

  • Stop the reaction by adding a quenching agent.

  • Add Griess reagent to each well.[5]

  • Measure the absorbance at 540 nm using a plate reader. The intensity of the color is proportional to the amount of nitrite produced.

• Data Analysis:

  • Construct a standard curve using known concentrations of sodium nitrite.

  • Calculate the concentration of nitrite produced in each well and determine the enzyme activity.

Signaling Pathways and Experimental Workflows

Inositol Phosphate (B84403) Signaling Pathway

Polynitrated inositols are derivatives of myo-inositol, a key molecule in the well-established inositol phosphate signaling pathway. The biological activity of polynitrated inositols is not well-documented, and it is unknown if they interact with this pathway. The following diagram illustrates the pathway of the parent compound.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Stabilization of Explosive and Energetic Materials : USDA ARS [ars.usda.gov]
• 5. In vitro Nitrate Reductase Activity Assay from Arabidopsis Crude Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Application of Inositol Derivatives in Cardiovascular Research: Detailed Notes and Protocols

Introduction: While the query specified inositol (B14025) hexanitrate, the available body of scientific literature primarily focuses on the cardiovascular applications of other inositol derivatives. Inositol hexanitrate is formed by nitrating inositol[1], but its use in cardiovascular research is not as extensively documented as that of its counterparts. This document provides detailed application notes and protocols for several key inositol compounds that have shown significant potential in cardiovascular research, including inositol hexanicotinate, myo-inositol, D-chiro-inositol, myo-inositol hexaphosphate, and myo-inositol trispyrophosphate. These compounds have been investigated for their roles in vasodilation, cardioprotection, lipid metabolism, and prevention of vascular calcification.

Data Presentation: Quantitative Effects of Inositol Derivatives

The following tables summarize the quantitative data on the effects of various inositol derivatives on key cardiovascular parameters.

Table 1: Effects of Inositol Supplementation on Lipid Profiles in Patients with Metabolic Diseases

Parameter	Standardized Mean Difference (SMD)	95% Confidence Interval (CI)	p-value	Reference
Triglycerides	-1.24	-1.84 to -0.64	< 0.001	[2]
Total Cholesterol	-1.09	-1.83 to -0.55	< 0.001	[2]
LDL-Cholesterol	-1.31	-2.23 to -0.39	0.005	[2]
HDL-Cholesterol	0.20	-0.27 to 0.67	0.40	[2]

Table 2: Effects of Inositol Hexanicotinate (IHN) on Lipid Profiles (12-week therapy)

Parameter	Baseline (mg/dL)	Post-treatment (mg/dL)	p-value	Reference
Triglycerides	146.10 ± 88.34	119.08 ± 64.27	< 0.001	[3]
VLDL	29.18 ± 17.70	25.76 ± 17.26	0.002	[3]
Total Cholesterol	126.69 ± 40.84	116.60 ± 33.97	0.03	[3]
LDL Cholesterol	70.84 ± 35.62	62.00 ± 26.90	0.01	[3]
HDL Cholesterol	34.02 ± 6.05	37.37 ± 6.12	< 0.001	[3]

Table 3: Cardioprotective Effects of Myo-Inositol Hexaphosphate in a Rat Model of Myocardial Reperfusion Injury

Parameter	Group	Outcome	Reference
Creatine (B1669601) Kinase Release	Control (Saline)	Enhanced	[4]
Myo-inositol hexaphosphate (7.5 mg/100g & 15 mg/100g)	Reduced	[4]
Coronary Flow	Control (Saline)	Reduced	[4]
Myo-inositol hexaphosphate (7.5 mg/100g & 15 mg/100g)	Improved	[4]
Left Ventricular Function	Control (Saline)	Poor recovery	[4]
Myo-inositol hexaphosphate (7.5 mg/100g & 15 mg/100g)	Improved	[4]
Lipid Peroxidation	Control (Saline)	Increased	[4]
Myo-inositol hexaphosphate (7.5 mg/100g & 15 mg/100g)	Decreased	[4]

Table 4: Effects of Myo-Inositol Trispyrophosphate (ITPP) on Myocardial Oxygenation and Exercise Capacity

Parameter	Condition	Effect of ITPP	Reference
Hemoglobin p50	Normal mice	37% increase with 2 g/kg dose	[5]
Maximal Exercise Capacity	Normal mice	57 ± 13% increase	[5]
Mice with severe heart failure	63 ± 7% increase	[5]
Myocardial HIF-1α mRNA	Normal mice	Decreased	[5]
Right Ventricular pO₂	Rats with pulmonary hypertension	Increased by 44% to 26 ± 5 mmHg	[6]

Experimental Protocols

Langendorff Isolated Heart Model for Ischemia-Reperfusion Injury

This protocol is adapted from studies investigating the effects of myo-inositol hexaphosphate on myocardial reperfusion injury.[4]

Objective: To assess the cardioprotective effects of a test compound on an isolated heart subjected to global ischemia followed by reperfusion.

Materials:

• Male Sprague-Dawley rats (250-350g)

• Heparin (500 units, intraperitoneal injection)

• Anesthetic (e.g., isoflurane)

• Langendorff apparatus

• Krebs-Henseleit buffer (KHB) containing (in mM): 128 NaCl, 5.7 KCl, 1.3 MgSO₄, 25 NaHCO₃, 2.7 CaCl₂, 0.53 EDTA, 0.54 Sodium pyruvate, and 10.8 dextrose, gassed with 95% O₂ / 5% CO₂.

• Pressure transducer and data acquisition system

• Test compound (e.g., myo-inositol hexaphosphate) dissolved in saline.

Procedure:

• Animal Preparation: Anesthetize the rat and administer heparin intraperitoneally 10 minutes before surgery to prevent coagulation.[7]

• Heart Excision: Perform a thoracotomy and quickly excise the heart, placing it in ice-cold KHB.

• Cannulation: Mount the heart on the Langendorff apparatus via aortic cannulation.

• Perfusion: Begin retrograde perfusion with oxygenated KHB at a constant pressure (e.g., 80 mmHg) and temperature (37°C).[7]

• Stabilization: Allow the heart to stabilize for a period of 15-20 minutes.

• Drug Administration: Administer the test compound intravenously 30 minutes before heart excision or add it to the perfusion buffer.[4]

• Induction of Ischemia: Induce global ischemia by stopping the perfusion for a set period (e.g., 30 minutes).[4][8]

• Reperfusion: Restore perfusion with KHB for a specified duration (e.g., 30-60 minutes).[4][8]

• Data Collection: Continuously monitor left ventricular developed pressure (LVDP), heart rate, and coronary flow throughout the experiment. Collect coronary effluent to measure biomarkers of cardiac injury, such as creatine kinase.[4]

• Infarct Size Assessment (Optional): At the end of reperfusion, the heart can be stained with triphenyltetrazolium (B181601) chloride (TTC) to differentiate between viable and infarcted tissue.

Caption: Workflow for Langendorff Ischemia-Reperfusion Protocol.

Diet-Induced Obesity Mouse Model for Cardiac Function Assessment

This protocol is based on studies evaluating the effects of myo-inositol and d-chiro-inositol on cardiac dysfunction in a diet-induced obesity model.[9]

Objective: To induce obesity in mice through a high-fat diet and assess the impact of a test compound on cardiac function.

Materials:

• C57BL/6 mice

• Standard chow and high-fat diet (HFD) (e.g., 45-60% kcal from fat)[5][10]

• Test compound (e.g., myo-inositol and d-chiro-inositol mixture in drinking water)

• Echocardiography system with a high-frequency probe

• Anesthetic (e.g., isoflurane)[11]

Procedure:

• Animal Model: Wean C57BL/6 mice and divide them into control and experimental groups. Feed the control group a standard diet and the experimental group a high-fat diet for a specified period (e.g., 13-15 weeks) to induce obesity.[5][9]

• Compound Administration: Administer the test compound to a subset of the HFD group, typically starting after a period of diet-induced obesity has been established (e.g., from week 9 to 13).[9] The compound can be delivered via oral gavage, in the drinking water, or mixed with the diet.

• Echocardiographic Assessment:

  • Anesthetize the mice with isoflurane, maintaining a heart rate above 400 beats/min to be within a physiological range.[11]

  • Perform transthoracic echocardiography to assess cardiac structure and function.

  • Acquire M-mode images to measure left ventricular internal dimensions at end-diastole (LVIDd) and end-systole (LVIDs), and wall thickness.

  • Calculate functional parameters such as ejection fraction (EF) and fractional shortening (FS).

  • Use Doppler imaging to assess diastolic function (e.g., E/A ratio).[11]

• Histological Analysis: At the end of the study, euthanize the mice and collect heart samples for histological evaluation of cardiomyocyte hypertrophy and fibrosis.[9]

• Gene Expression Analysis: Perform transcriptional analysis on heart tissue to evaluate the expression of genes involved in cardiac remodeling, fatty acid metabolism, and oxidative stress.[9]

In Vitro Vascular Calcification Assay

This protocol is derived from studies on the inhibition of vascular calcification by inositol phosphate (B84403) derivatives.

Objective: To induce and quantify calcification in a culture of vascular smooth muscle cells (VSMCs) and to assess the inhibitory potential of test compounds.

Materials:

• Human or bovine vascular smooth muscle cells (VSMCs)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Calcification medium: standard medium supplemented with high phosphate (e.g., 1.9 mM) and/or other pro-calcific agents like β-glycerophosphate (10 mmol/L).[12][13]

• Test compound (e.g., OEGylated inositol phosphate derivative)

• Calcium quantification assay kit (e.g., o-cresolphthalein (B1221799) complexone method)

• Alizarin Red S staining solution

Procedure:

• Cell Culture: Culture VSMCs in standard medium until they reach confluence.

• Induction of Calcification: Switch the medium to calcification medium to induce osteogenic differentiation and mineralization.

• Treatment: Treat the cells with different concentrations of the test compound concurrently with the calcification medium.

• Incubation: Incubate the cells for a period of 7-14 days, changing the medium every 2-3 days.

• Quantification of Calcium Deposition:

  • Wash the cell layers with PBS.

  • Decalcify the cells with an acid solution (e.g., 0.6 M HCl).

  • Measure the calcium content in the supernatant using a calcium quantification assay kit.

  • Normalize the calcium content to the total protein content of the cell layer.

• Alizarin Red S Staining:

  • Fix the cells with formalin.

  • Stain with Alizarin Red S solution to visualize calcium deposits.

  • Wash and acquire images using a microscope.

Signaling Pathways and Mechanisms of Action

Inositol 1,4,5-Trisphosphate (IP₃) Signaling in Vascular Smooth Muscle Contraction

The Inositol 1,4,5-trisphosphate (IP₃) signaling pathway is crucial for regulating vascular smooth muscle contraction and, consequently, blood pressure.[14] The process is initiated by vasoconstrictive agonists binding to G protein-coupled receptors (GPCRs) on the surface of vascular smooth muscle cells.[14]

Caption: IP₃ Signaling Pathway in Vascular Smooth Muscle Contraction.

This activation leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: diacylglycerol (DAG) and IP₃.[14] IP₃ then diffuses through the cytosol and binds to its receptor (IP₃R) on the sarcoplasmic reticulum, triggering the release of stored calcium ions (Ca²⁺). The resulting increase in cytosolic Ca²⁺ concentration leads to the contraction of the smooth muscle cell.[14]

Mechanism of Action of Inositol Hexanicotinate

Inositol hexanicotinate serves as a "no-flush" source of niacin (vitamin B3).[15] Its cardiovascular effects are primarily attributed to the actions of niacin following the slow hydrolysis of the parent compound.

References

• 1. ahajournals.org [ahajournals.org]
• 2. ijbcp.com [ijbcp.com]
• 3. researchgate.net [researchgate.net]
• 4. Diet-induced obese mice are resistant to improvements in cardiac function resulting from short-term adropin treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cardiac remodeling in a rat model of diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is Inositol Nicotinate used for? [synapse.patsnap.com]
• 7. Rodent Working Heart Model for the Study of Myocardial Performance and Oxygen Consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Video: Induction and Assessment of Ischemia-reperfusion Injury in Langendorff-perfused Rat Hearts [jove.com]
• 9. Langendorff Isolated Heart Perfusion Technique | ADInstruments [adinstruments.com]
• 10. criver.com [criver.com]
• 11. journals.physiology.org [journals.physiology.org]
• 12. mdpi.com [mdpi.com]
• 13. arpi.unipi.it [arpi.unipi.it]
• 14. IP3 receptors regulate vascular smooth muscle contractility and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Inositol nicotinate - Wikipedia [en.wikipedia.org]

Inositol Hexaphosphate (IP6): A Tool for Modulating PI3K/Akt and Apoptosis Signaling Pathways

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Inositol (B14025) hexaphosphate (IP6), also known as phytic acid, is a naturally occurring polyphosphorylated carbohydrate found in cereals, legumes, and mammalian cells.[1][2][3] It plays a crucial role in regulating vital cellular functions, including signal transduction, cell proliferation, and differentiation.[2][3][4] Emerging evidence highlights IP6 as a potent tool compound in cell signaling studies, particularly for its ability to modulate key pathways implicated in cancer progression, such as the PI3K/Akt pathway and the intrinsic apoptosis cascade.[1][5][6] These application notes provide a comprehensive overview of the use of IP6 as a tool compound, including its mechanism of action, detailed experimental protocols, and quantitative data to facilitate its use in research and drug development.

Mechanism of Action

Inositol hexaphosphate exerts its effects on cellular signaling primarily by targeting the Phosphoinositide 3-kinase (PI3K)/Akt pathway, a critical regulator of cell survival, proliferation, and growth.[1][5][6] Exogenously administered IP6 is readily taken up by cells and can be dephosphorylated to lower inositol phosphates, which then interfere with signal transduction.[4][7][8]

IP6 has been shown to inhibit the constitutive activation of PI3K and its downstream effectors, including phosphoinositide-dependent kinase-1 (PDK1) and Akt.[5][9] By suppressing the phosphorylation of Akt at key residues (Threonine 308 and Serine 473), IP6 effectively attenuates its kinase activity.[9] This inhibition leads to the modulation of downstream targets of Akt that are involved in cell cycle progression and apoptosis. For instance, IP6 treatment has been observed to decrease the expression of cyclin D1 and inhibit the phosphorylation of glycogen (B147801) synthase kinase-3α/β (GSK3α/β).[5][9]

Furthermore, the inhibition of the PI3K/Akt survival signaling by IP6 promotes apoptosis.[1] This is evidenced by the increased cleavage of caspase-3 and poly(ADP-ribose) polymerase (PARP), key executioners of the apoptotic cascade.[5][9] IP6 has also been shown to modulate the expression of apoptosis-related proteins such as p53 and Bcl-2.[7]

Quantitative Data

The following tables summarize the quantitative effects of Inositol Hexaphosphate (IP6) on various cell lines as reported in the literature. These data provide a reference for the concentrations and exposure times that elicit significant biological responses.

Table 1: Effect of IP6 on Cell Viability and Proliferation

Cell Line	Assay	Concentration (mM)	Incubation Time (h)	% Inhibition / Effect
HT-29 (colorectal cancer)	MTT	0.1, 0.2, 0.4	24, 48	Dose and time-dependent inhibition of proliferation.[1]
PC-3 (prostate cancer)	Cell Count	2	72	~60% reduction in cell number.[10]
PC-3 (prostate cancer)	Metabolic Activity (IC50)	~2.4	Not specified	IC50 for metabolic activity reduction at pH 5.[10]
TCCSUP (bladder cancer)	Proliferation	0.3, 0.6, 0.9	24	11.7%, 73.8%, 82.3% reduction, respectively.[11]
T24 (bladder cancer)	Proliferation	0.6, 0.9	24	26.1%, 54.0% reduction, respectively.[11]

Table 2: Effect of IP6 on Apoptosis

Cell Line	Assay	Concentration (mM)	Incubation Time (h)	Observed Effect
HT-29 (colorectal cancer)	Flow Cytometry (Annexin V/PI)	0.1, 0.2, 0.4	48	Dose-dependent increase in apoptosis.[1]
PC-3 (prostate cancer)	Flow Cytometry	2	6, 12, 24	2.4-fold, 4.3-fold, and 2.1-fold increase in apoptosis, respectively.[9]
PC-3 (prostate cancer)	Sub-G1 analysis	2	8, 24	Significant increase in sub-G1 cell population at pH 12.[10]

Experimental Protocols

The following are detailed protocols for key experiments to study the effects of IP6 on cell signaling pathways.

Protocol 1: Cell Viability and Proliferation Assay (MTT Assay)

This protocol is adapted from studies on HT-29 colorectal cancer cells.[1]

Materials:

• Inositol hexaphosphate (IP6) stock solution (e.g., 100 mM in sterile water, pH adjusted to 7.0)[11]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Procedure:

• Seed cells (e.g., HT-29) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 12 hours to allow for attachment.[1]

• Prepare serial dilutions of IP6 in complete culture medium to achieve final concentrations ranging from 0.05 to 0.4 mg/mL (approximately 0.075 to 0.6 mM).[1] Include a vehicle control (medium only).

• Remove the existing medium from the wells and replace it with 100 µL of the prepared IP6-containing medium or vehicle control.

• Incubate the plates for the desired time points (e.g., 24 and 48 hours).[1]

• At the end of the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[1]

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[1]

• Measure the absorbance at 490 nm using a microplate reader.[1]

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is based on the methodology used for HT-29 cells.[1]

Materials:

• Inositol hexaphosphate (IP6) stock solution

• 6-well tissue culture plates

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer (provided with the kit)

• Phosphate Buffered Saline (PBS), cold

• Flow cytometer

Procedure:

• Seed cells (e.g., HT-29) in 6-well plates at a density of 2 x 10^5 cells/well and allow them to adhere overnight.[1]

• Treat the cells with various concentrations of IP6 (e.g., 0, 0.1, 0.2, 0.4 mg/mL) for 48 hours.[1]

• Harvest the cells by trypsinization and collect both adherent and floating cells.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 400 µL of 1X Binding Buffer.[1]

• Add 5 µL of Annexin V-FITC and 10 µL of Propidium Iodide (PI) to the cell suspension.[1]

• Incubate the cells in the dark at room temperature for 15-30 minutes.[1]

• Analyze the stained cells by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Protocol 3: Western Blot Analysis of PI3K/Akt Pathway Proteins

This protocol is a general guideline based on studies investigating the effect of IP6 on the PI3K/Akt pathway.[1][9]

Materials:

• Inositol hexaphosphate (IP6) stock solution

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PI3K, anti-Akt, anti-p-Akt (Ser473), anti-p-Akt (Thr308), anti-caspase-9, anti-cleaved PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells and treat with desired concentrations of IP6 for the specified time (e.g., 48 hours).[1]

• Lyse the cells with ice-cold lysis buffer.

• Determine the protein concentration of the lysates using a protein assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Visualizations

The following diagrams illustrate the key signaling pathways modulated by Inositol Hexaphosphate (IP6) and a general experimental workflow for its study.

Caption: IP6 inhibits the PI3K/Akt pathway, leading to apoptosis.

Caption: General workflow for studying the effects of IP6 in cell culture.

References

• 1. Inositol hexaphosphate suppresses growth and induces apoptosis in HT-29 colorectal cancer cells in culture: PI3K/Akt pathway as a potential target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Inositol hexaphosphate suppresses growth and induces apoptosis in prostate carcinoma cells in culture and nude mouse xenograft: PI3K-Akt pathway as potential target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Inositol hexaphosphate induces apoptosis by coordinative modulation of P53, Bcl-2 and sequential activation of caspases in 7,12 dimethylbenz[a]anthracene exposed mouse epidermis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Influence of pH on the Cytotoxic Activity of Inositol Hexakisphosphate (IP6) in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vitro Regulation of Cell Growth and Angiogenesis by Inositol Hexaphosphate in Bladder Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Inositol Hexanitrate in the Study of Nitrate Ester Metabolism

Introduction

Organic nitrate (B79036) esters, a class of compounds characterized by the R-ONO₂ functional group, are widely used as vasodilators in the treatment of cardiovascular diseases. Their therapeutic effect is predicated on their metabolic denitration to release nitric oxide (NO) or related nitrogen oxides, which activate critical signaling pathways. While simpler nitrate esters like nitroglycerin (GTN) and isosorbide (B1672297) dinitrate are well-studied, complex polyol nitrates offer a different pharmacokinetic and pharmacodynamic profile.

Inositol (B14025) hexanitrate (IHN), a fully nitrated ester of the sugar alcohol myo-inositol, presents a unique structure for investigating the metabolism of poly-nitrated compounds. Although not widely documented as a standard tool in metabolic research, its structure makes it a relevant model compound for exploring enzymatic pathways responsible for denitration. These application notes provide a framework for using IHN to study the principles of nitrate ester metabolism, based on methodologies applied to analogous compounds. The ultimate products of this metabolism are inorganic nitrite (B80452) and nitrate, which can enter the nitric oxide signaling pathway.[1][2]

Data Presentation

Table 1: Comparative Metabolic Parameters of Inositol Esters

Parameter	Inositol Hexanicotinate (in Human Plasma)	Inositol Hexanitrate (Hypothetical Data)
Substrate Disappearance Half-life (t½)	1.07 hours[3]	To be determined (TBD)
Metabolite Appearance Half-life (t½)	3.93 hours (for Nicotinic Acid)[3]	TBD (for Nitrite/Nitrate)
Metabolizing System	Plasma Esterases[3]	TBD (e.g., Cytochrome P450, Glutathione S-transferases)
Primary Metabolites	Nicotinic Acid, Inositol[3]	Inositol penta/tetra/tri...nitrate, Nitrite, Nitrate

Table 2: Sample Data from a Hypothetical In Vitro IHN Metabolism Assay

Time Point (minutes)	IHN Concentration (µM)	Inositol Pentanitrate (µM)	Total Nitrite (µM)
0	100	0	0
5	TBD	TBD	TBD
15	TBD	TBD	TBD
30	TBD	TBD	TBD
60	TBD	TBD	TBD

Visualizations: Pathways and Workflows

Metabolic Pathway of Inositol Hexanitrate

Caption: Hypothetical metabolic pathway of Inositol Hexanitrate via stepwise denitration.

Experimental Workflow for In Vitro Metabolism

Caption: Experimental workflow for studying in vitro metabolism of Inositol Hexanitrate.

Downstream Nitric Oxide Signaling Pathway

Caption: The Nitric Oxide (NO) signaling pathway activated by nitrate ester metabolites.

Experimental Protocols

Protocol 1: In Vitro Metabolism of Inositol Hexanitrate in Human Liver S9 Fractions

Objective: To determine the rate of metabolic depletion of IHN and the formation of its denitrated metabolites by human liver S9 fractions.

Materials:

• Inositol Hexanitrate (IHN)

• Pooled Human Liver S9 Fraction (commercially available)

• NADPH Regeneration System (e.g., Glucose-6-phosphate, G6P-dehydrogenase, NADP⁺)

• Phosphate (B84403) Buffer (100 mM, pH 7.4)

• Ice-cold Acetonitrile (for quenching)

• Microcentrifuge tubes, incubator, refrigerated centrifuge

Procedure:

• Preparation of Reagents:

  • Thaw the liver S9 fraction on ice. Dilute to a final protein concentration of 1-2 mg/mL in ice-cold phosphate buffer.

  • Prepare the NADPH regeneration system according to the manufacturer's instructions.

  • Prepare a 10 mM stock solution of IHN in a suitable solvent (e.g., DMSO or ethanol) and make serial dilutions for the experiment. Final solvent concentration in the incubation should be <1%.

• Incubation Setup:

  • Prepare master mixes for the reaction. In a microcentrifuge tube on ice, combine the phosphate buffer, diluted S9 fraction, and NADPH regeneration system.

  • Prepare a negative control mix without the NADPH regeneration system to assess non-enzymatic degradation.

  • Pre-incubate the master mixes at 37°C for 5 minutes to equilibrate the temperature.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the IHN working solution to the pre-warmed master mix to achieve the desired final concentration (e.g., 100 µM).

  • Vortex gently to mix. This is your T=0 starting point.

• Time Course Sampling:

  • At designated time points (e.g., 0, 5, 10, 20, 30, and 60 minutes), withdraw an aliquot (e.g., 50 µL) of the reaction mixture.

  • Immediately add the aliquot to a tube containing a quenching solution (e.g., 100 µL of ice-cold acetonitrile) to stop the enzymatic reaction.

• Sample Processing:

  • After the final time point, vortex all quenched samples vigorously.

  • Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.[4]

  • Carefully collect the supernatant for analysis. One portion can be used for nitrite analysis (Protocol 2) and another for HPLC analysis (Protocol 3).

Protocol 2: Quantification of Nitrite Release using the Griess Assay

Objective: To quantify the amount of nitrite, a primary metabolite of denitration, in the supernatant from the in vitro metabolism assay.

Materials:

• Griess Reagent Kit (typically contains sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine solutions).[5][6]

• Sodium Nitrite (for standard curve)

• Deionized water

• 96-well clear flat-bottom microplate

• Microplate reader (540 nm absorbance)

Procedure:

• Preparation of Nitrite Standard Curve:

  • Prepare a 100 µM stock solution of sodium nitrite in deionized water.

  • Create a series of standards by serial dilution (e.g., 0, 1, 2.5, 5, 10, 25, 50 µM) in the same buffer used for the metabolism experiment.

• Assay Procedure:

  • Add 50 µL of each standard or sample supernatant (from Protocol 1) in duplicate to the wells of the 96-well plate.[6]

  • Add 50 µL of the first Griess reagent (e.g., sulfanilamide solution) to each well.[6]

  • Incubate for 5-10 minutes at room temperature, protected from light.[6]

  • Add 50 µL of the second Griess reagent (e.g., NED solution) to each well.[6]

  • Incubate for another 5-10 minutes at room temperature, protected from light. A pink/magenta color will develop.

• Measurement and Analysis:

  • Measure the absorbance of each well at 540 nm using a microplate reader.[5][6]

  • Subtract the absorbance of the blank (0 µM standard) from all readings.

  • Plot the absorbance values of the standards against their known concentrations to generate a standard curve.

  • Use the linear regression equation from the standard curve to calculate the nitrite concentration in the unknown samples.

Protocol 3: HPLC Analysis of IHN and Its Denitrated Metabolites

Objective: To separate and quantify the parent compound (IHN) and its partially denitrated metabolites over time.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometry (MS) detector.

• Reversed-phase C18 column (e.g., 150 x 4.6 mm, 5 µm particle size).[7]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

• Sample vials

Procedure:

• HPLC Method Development (Example):

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient elution is recommended to separate the highly polar inositol from the less polar nitrated species. For example:

    • Start with 95% A / 5% B.

    • Ramp to 5% A / 95% B over 15 minutes.

    • Hold for 5 minutes.

    • Return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.[7]

  • Detection: UV detection at a low wavelength (e.g., 210-220 nm) is suitable for nitrate esters.[7] MS detection would provide higher specificity and structural information.

  • Injection Volume: 10-20 µL.

• Sample Analysis:

  • Transfer the supernatant from the quenched metabolism samples (Protocol 1) into HPLC vials.

  • If standards for partially denitrated metabolites are not available, their identity can be inferred by their retention time and confirmed by MS.

  • Inject the samples onto the HPLC system.

• Data Analysis:

  • Integrate the peak area for IHN and any appearing metabolite peaks.

  • Plot the peak area of IHN against time to determine the rate of its disappearance.

  • If standards are available, create calibration curves to quantify the concentration of IHN and its metabolites at each time point.

  • The rate of metabolism (V) can be calculated from the linear portion of the substrate depletion curve and used to determine kinetic parameters like Km and Vmax if multiple substrate concentrations are tested.

References

• 1. cusabio.com [cusabio.com]
• 2. Nitric Oxide as a Unique Bioactive Signaling Messenger in Physiology and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biotransformation and pharmacokinetics of inositol hexanicotinate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. assaygenie.com [assaygenie.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cosmobiousa.com [cosmobiousa.com]
• 7. pjps.pk [pjps.pk]

Application Notes and Protocols for the Preclinical Evaluation of Inositol Hexanitrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inositol (B14025) hexanitrate (IHN) is a nitric oxide (NO) donor with potential therapeutic applications as a vasodilator. These application notes provide a comprehensive overview and detailed protocols for the formulation and preclinical evaluation of IHN. This document outlines methods for the synthesis, purification, and analysis of IHN, as well as protocols for in vitro and in vivo studies to characterize its pharmacodynamic and pharmacokinetic properties. The information is intended to guide researchers in the systematic investigation of IHN for drug development purposes.

Introduction to Inositol Hexanitrate

Inositol hexanitrate, the hexanitro ester of myo-inositol, is an organic nitrate (B79036) that is hypothesized to act as a potent vasodilator through the release of nitric oxide. Similar to other organic nitrates like nitroglycerin and isosorbide (B1672297) dinitrate, IHN is expected to mediate its pharmacological effects by activating soluble guanylate cyclase (sGC) in vascular smooth muscle cells, leading to an increase in cyclic guanosine (B1672433) monophosphate (cGMP) and subsequent vasorelaxation. The unique polyol structure of inositol may confer distinct pharmacokinetic and pharmacodynamic properties to IHN compared to other organic nitrates.

Synthesis and Formulation of Inositol Hexanitrate

Synthesis of Inositol Hexanitrate

Inositol hexanitrate can be synthesized by the nitration of myo-inositol using a nitrating mixture[1]. A representative laboratory-scale synthesis protocol is provided below.

Protocol 2.1: Synthesis of Inositol Hexanitrate

Materials:

• myo-Inositol

• Fuming nitric acid (90%)

• Concentrated sulfuric acid (98%)

• Dichloromethane (B109758)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate

• Ice bath

• Round bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round bottom flask cooled in an ice bath, slowly add concentrated sulfuric acid to fuming nitric acid with constant stirring to prepare the nitrating mixture.

• Gradually add myo-inositol to the cold nitrating mixture in small portions, ensuring the temperature does not exceed 10°C.

• After the addition is complete, continue stirring the reaction mixture in the ice bath for 2 hours.

• Slowly pour the reaction mixture onto crushed ice with vigorous stirring.

• Extract the aqueous mixture with dichloromethane three times.

• Combine the organic extracts and wash with cold 5% sodium bicarbonate solution until the effervescence ceases, followed by a wash with distilled water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator to yield crude inositol hexanitrate.

Purification of Inositol Hexanitrate

Purification of the crude product is essential to remove residual acids and by-products.

Protocol 2.2: Purification of Inositol Hexanitrate

Materials:

• Crude inositol hexanitrate

• Ethanol (B145695)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Dissolve the crude inositol hexanitrate in a minimal amount of ethanol.

• Perform recrystallization by cooling the ethanol solution.

• For higher purity, perform silica gel column chromatography using a hexane:ethyl acetate gradient as the mobile phase.

• Collect the fractions containing the purified product and evaporate the solvent.

• Characterize the purified inositol hexanitrate using techniques such as NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

Formulation for Preclinical Studies

For in vitro and in vivo studies, IHN needs to be formulated in a suitable vehicle.

Protocol 2.3: Formulation of Inositol Hexanitrate

Materials:

• Purified inositol hexanitrate

• Ethanol

• Propylene (B89431) glycol

• Saline (0.9% NaCl)

Procedure:

• Prepare a stock solution of IHN in a suitable organic solvent such as ethanol.

• For in vitro studies, the stock solution can be diluted in the appropriate buffer.

• For in vivo administration, the stock solution can be diluted in a vehicle such as a mixture of ethanol, propylene glycol, and saline. The final concentration of the organic solvent should be minimized and tested for its own effects in a vehicle control group.

Analytical Methods

A validated analytical method is crucial for pharmacokinetic studies. While a specific method for IHN is not available in the literature, a high-performance liquid chromatography (HPLC) method can be developed based on methods for similar compounds like inositol hexanicotinate[2][3].

Protocol 3.1: HPLC Method for Quantification of Inositol Hexanitrate in Plasma

Instrumentation:

• HPLC system with a UV or mass spectrometric detector

• C18 reverse-phase column

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Phosphate (B84403) buffer

• Plasma samples

• Internal standard

Procedure:

• Sample Preparation:

  • To a plasma sample, add an internal standard.

  • Precipitate proteins by adding an equal volume of cold acetonitrile.

  • Centrifuge to pellet the precipitated proteins.

  • Dilute the supernatant with the mobile phase buffer.

• Chromatographic Conditions (starting point for optimization):

  • Mobile Phase: A gradient of acetonitrile and phosphate buffer.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV detection at an appropriate wavelength or mass spectrometry for higher sensitivity and specificity.

• Validation:

  • Validate the method for linearity, accuracy, precision, and stability according to regulatory guidelines.

In Vitro Pharmacodynamic Evaluation

The primary pharmacodynamic effect of IHN is expected to be vasodilation. This can be assessed in vitro using isolated blood vessel preparations.

Protocol 4.1: In Vitro Vasodilation Assay

Materials:

• Isolated arterial rings (e.g., rat aorta or mesenteric artery)

• Organ bath system with force transducers

• Krebs-Henseleit buffer

• Phenylephrine or other vasoconstrictors

• Inositol hexanitrate solutions of varying concentrations

• Positive control (e.g., sodium nitroprusside)

Procedure:

• Mount the arterial rings in the organ baths containing Krebs-Henseleit buffer, gassed with 95% O2 / 5% CO2 at 37°C.

• Allow the tissues to equilibrate under a resting tension.

• Induce a stable contraction with a vasoconstrictor like phenylephrine.

• Once a stable plateau is reached, add cumulative concentrations of IHN to the bath.

• Record the relaxation response at each concentration.

• Construct a concentration-response curve and calculate the EC50 value.

In Vivo Preclinical Studies

Pharmacokinetic Studies

Pharmacokinetic studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of IHN.

Protocol 5.1: Pharmacokinetic Study in Rodents

Animals:

• Sprague-Dawley rats or other suitable rodent species.

Procedure:

• Administer IHN to the animals via the desired route (e.g., intravenous, oral).

• Collect blood samples at predetermined time points.

• Process the blood to obtain plasma and store frozen until analysis.

• Analyze the plasma samples for IHN concentration using the validated HPLC method.

• Calculate pharmacokinetic parameters such as Cmax, Tmax, half-life, and bioavailability.

Pharmacodynamic Studies

In vivo pharmacodynamic studies can assess the effect of IHN on blood pressure.

Protocol 5.2: Blood Pressure Measurement in Rodents

Animals:

• Spontaneously hypertensive rats (SHR) or normotensive rats.

Procedure:

• Implant telemetry devices for continuous blood pressure monitoring or use tail-cuff plethysmography.

• After a baseline recording period, administer IHN to the animals.

• Monitor and record blood pressure and heart rate continuously.

• Analyze the data to determine the magnitude and duration of the hypotensive effect.

Acute Toxicity Studies

Acute toxicity studies are necessary to determine the safety profile of IHN.

Protocol 5.3: Acute Oral Toxicity Study in Rodents

Animals:

• Wistar rats or other suitable rodent species.

Procedure:

• Following OECD guidelines for acute toxicity testing, administer a single dose of IHN to the animals via oral gavage[4][5].

• Use a stepwise procedure with a few animals at each dose level.

• Observe the animals for signs of toxicity and mortality for at least 14 days.

• Perform a gross necropsy on all animals at the end of the study.

• Determine the LD50 or the acute toxic class of IHN.

Data Presentation

Quantitative data from the described studies should be summarized in clear and concise tables for easy interpretation and comparison.

Table 1: In Vitro Vasodilatory Potency of Inositol Hexanitrate

Compound	Vessel Type	EC50 (µM)	Emax (%)
Inositol Hexanitrate	Rat Aorta

| Sodium Nitroprusside | Rat Aorta | | |

Table 2: Pharmacokinetic Parameters of Inositol Hexanitrate in Rats

Route of Administration	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	t1/2 (h)
Intravenous

| Oral | | | | | |

Table 3: Acute Toxicity of Inositol Hexanitrate in Rats

Route of Administration	Species	LD50 (mg/kg)	95% Confidence Interval	Observed Toxic Signs

| Oral | Rat | | | |

Visualizations

Proposed Signaling Pathway of Inositol Hexanitrate

Caption: Proposed signaling pathway for IHN-mediated vasodilation.

Experimental Workflow for In Vitro Vasodilation Assay

Caption: Workflow for the in vitro vasodilation assay.

Experimental Workflow for Preclinical Evaluation of IHN

Caption: Overall workflow for the preclinical evaluation of IHN.

References

• 1. Inositol - Sciencemadness Wiki [sciencemadness.org]
• 2. Determination of inositol hexanicotinate in rat plasma by high performance liquid chromatography with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Acute Toxicity - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]

Technical Notes & Optimization

Technical Support Center: Synthesis of Inositol Hexanitrate

Welcome to the Technical Support Center for the synthesis of inositol (B14025) hexanitrate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis of this energetic material.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of inositol hexanitrate, providing potential causes and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Inositol Hexanitrate	1. Incomplete Nitration: Insufficient nitrating agent, reaction time, or temperature. 2. Degradation of Inositol: Reaction temperature is too high, or the concentration of the nitrating acid is too strong, leading to oxidation of the inositol ring.[1] 3. Loss during Work-up: The product is lost during the quenching, precipitation, or washing steps.	1. Optimize Nitration Conditions:     - Increase the molar ratio of the nitrating agent to inositol.     - Extend the reaction time, monitoring the reaction progress by TLC or HPLC.     - Carefully control and moderately increase the reaction temperature, while avoiding excessive heat that could lead to degradation. 2. Control Reaction Temperature: Maintain a low and consistent temperature (e.g., 0-5 °C) throughout the addition of inositol to the nitrating mixture. Use an ice bath and monitor the internal temperature closely. 3. Refine Work-up Procedure:     - Pour the reaction mixture slowly onto crushed ice with vigorous stirring to ensure rapid and efficient quenching.     - Use cold water for washing the crude product to minimize solubility losses.     - Optimize the volume of the precipitation medium (e.g., water or water/alcohol mixtures) to maximize product precipitation.
Product is an Oily or Gummy Solid instead of a Crystalline Powder	1. Presence of Impurities: Incomplete nitration leading to partially nitrated inositol species. 2. Residual Acid: Inadequate washing of the crude product, leaving residual nitrating acids. 3. Presence of Water: The product is not thoroughly dried.	1. Ensure Complete Nitration: Refer to the solutions for "Low Yield." 2. Thorough Washing: Wash the crude product with copious amounts of cold water until the washings are neutral to pH paper. A final wash with a dilute sodium bicarbonate solution can be used to neutralize any remaining acid, followed by another water wash. 3. Effective Drying: Dry the product under vacuum at a low temperature. Avoid high temperatures which can cause decomposition.
Discoloration of the Product (Yellow or Brown)	1. Formation of Nitroaromatic Byproducts: Side reactions occurring at elevated temperatures. 2. Decomposition: The product may be unstable and decompose, especially in the presence of acid and light.	1. Strict Temperature Control: Maintain low temperatures throughout the synthesis and work-up. 2. Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol (B145695)/water) to remove colored impurities.[2] 3. Proper Storage: Store the purified inositol hexanitrate in a cool, dark, and dry place, away from acids and sources of ignition.[1][3]
Difficulty in Isolating the Product after Quenching	1. Product is too Soluble in the Quenching Medium: The choice of quenching medium may not be optimal for precipitation. 2. Fine Precipitate that is Difficult to Filter: The product may precipitate as very fine particles that pass through the filter medium.	1. Optimize Quenching: Experiment with different quenching media, such as ice-water mixtures or the addition of a co-solvent like ethanol to the water to decrease solubility. 2. Improve Filtration: Use a finer porosity filter paper or a sintered glass funnel. Allowing the precipitate to stand in the cold mother liquor for a period may encourage crystal growth, making filtration easier.

Frequently Asked Questions (FAQs)

Q1: What is the recommended nitrating mixture for the synthesis of inositol hexanitrate?

A1: The synthesis of inositol hexanitrate is typically achieved using a mixed acid nitrating agent.[2] A common composition is a mixture of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄). The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species. The precise ratio of nitric acid to sulfuric acid can vary, and it is a critical parameter to optimize for achieving high yields and purity.

Q2: What are the key safety precautions to consider during the synthesis of inositol hexanitrate?

A2: The synthesis of inositol hexanitrate involves the use of strong acids and results in an energetic material. Therefore, strict safety protocols must be followed:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and acid-resistant gloves.[1][3][4][5]

• Fume Hood: Perform the entire synthesis in a well-ventilated fume hood to avoid inhalation of corrosive acid fumes and nitrogen oxides.[1]

• Temperature Control: The reaction is highly exothermic. Maintain strict temperature control, especially during the addition of inositol to the nitrating mixture, to prevent runaway reactions. An ice bath is essential.

• Quenching: The quenching of the reaction mixture by pouring it onto ice should be done slowly and with vigorous stirring to dissipate heat effectively.

• Handling the Product: Inositol hexanitrate is a sensitive energetic material. Avoid friction, impact, and static discharge. Handle with non-metallic spatulas.

• Storage: Store the dried product in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1][3]

Q3: How can I monitor the progress of the nitration reaction?

A3: The progress of the reaction can be monitored using Thin Layer Chromatography (TLC). A suitable solvent system (e.g., a mixture of a non-polar solvent like hexane (B92381) and a more polar solvent like ethyl acetate) can be used to separate the fully nitrated product from the starting material (inositol) and any partially nitrated intermediates. The starting material is highly polar and will have a low Rf value, while the fully nitrated product is much less polar and will have a higher Rf value. Staining with a suitable visualizing agent (e.g., potassium permanganate) will show the disappearance of the starting material and the appearance of the product spot.

Q4: What are the common byproducts in inositol hexanitrate synthesis and how can they be removed?

A4: Common byproducts include partially nitrated inositols (penta-, tetra-, etc.) and oxidation products if the reaction temperature is not well-controlled.[1] These impurities can lead to a lower melting point and reduced stability of the final product. The primary method for removing these byproducts is recrystallization. A suitable solvent system, such as ethanol-water, can be used. The crude product is dissolved in the minimum amount of hot solvent, and then allowed to cool slowly. The pure inositol hexanitrate will crystallize out, leaving the more soluble impurities in the mother liquor.

Q5: What analytical techniques are suitable for characterizing the final product?

A5: Several analytical techniques can be used to confirm the identity and purity of the synthesized inositol hexanitrate:

• Melting Point: A sharp melting point close to the literature value is a good indicator of purity.

• Infrared (IR) Spectroscopy: The IR spectrum should show strong absorption bands characteristic of nitrate (B79036) esters (O-NO₂) at approximately 1650 cm⁻¹ and 1280 cm⁻¹, and the absence of the broad hydroxyl (-OH) band from the starting inositol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the inositol backbone and the presence of the nitrate groups. The spectra will be significantly different from that of the starting inositol.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to assess the purity of the product by separating it from any remaining starting material or byproducts.

Experimental Workflow and Signaling Pathway Diagrams

To aid in understanding the experimental process and related concepts, the following diagrams have been generated.

Caption: A flowchart illustrating the key steps in the synthesis and purification of inositol hexanitrate.

Caption: A diagram showing the basic steps of electrophilic nitration of a hydroxyl group on the inositol molecule.

References

• 1. lewisu.edu [lewisu.edu]
• 2. Inositol - Sciencemadness Wiki [sciencemadness.org]
• 3. tmmedia.in [tmmedia.in]
• 4. phytotechlab.com [phytotechlab.com]
• 5. biosynth.com [biosynth.com]

Technical Support Center: Inositol Hexanitrate and Related Inositol Esters

Disclaimer: The term "inositol hexanitrate" is not widely documented in scientific literature. This guide provides troubleshooting advice based on the chemical properties of related and more commonly researched inositol (B14025) esters, such as inositol hexanicotinate, and general principles of ester stability. The information herein is intended for guidance and should be adapted to your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: My inositol hexanitrate solution is showing signs of degradation. What are the common causes of instability for inositol esters in solution?

A1: Instability of inositol esters, such as inositol hexanicotinate, in solution is often due to hydrolysis of the ester bonds. This process can be influenced by several factors:

• pH: Both acidic and alkaline conditions can catalyze the hydrolysis of ester bonds. The optimal pH for stability is typically near neutral (pH 6-7), but this can be compound-specific.

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including hydrolysis. Storing solutions at lower temperatures (e.g., 4°C or -20°C) can significantly improve stability.

• Enzymatic Degradation: If the solution is prepared in a biological matrix, such as plasma or cell culture media, esterases or other enzymes present can rapidly degrade the inositol ester.[1][2]

• Solvent Composition: The type of solvent can affect stability. For instance, inositol hexanicotinate has been shown to be unstable in rat plasma but stable in acetonitrile (B52724) extracts.[1] Protic solvents, especially water, can participate in the hydrolysis reaction.

• Light Exposure: Although less common for this class of compounds, prolonged exposure to UV or high-intensity light can potentially contribute to degradation.

Q2: How can I detect and quantify the degradation of my inositol hexanitrate solution?

A2: The most common method for detecting and quantifying the degradation of inositol esters and their hydrolysis products is High-Performance Liquid Chromatography (HPLC). An HPLC method with UV detection is suitable for compounds containing a chromophore, such as the nicotinate (B505614) moiety in inositol hexanicotinate.[1] For inositol and its less UV-active derivatives, methods like HPLC coupled with mass spectrometry (LC-MS/MS) or pulsed amperometric detection (PAD) are often used.[3][4][5]

Q3: What are the expected degradation products of inositol hexanitrate?

A3: Assuming inositol hexanitrate is an ester of inositol and nitric acid, the primary degradation products would be inositol and nitric acid, formed through the hydrolysis of the nitrate (B79036) ester bonds. In the case of inositol hexanicotinate, the degradation product is nicotinic acid.[2] The degradation likely proceeds through a series of partially de-esterified intermediates.

Troubleshooting Guides

Issue 1: Rapid Loss of Compound in Aqueous Solution

Symptoms:

• A significant decrease in the concentration of the parent compound is observed over a short period (hours to days).

• Appearance of new peaks in the chromatogram corresponding to degradation products.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
pH-mediated Hydrolysis	1. Measure the pH of your solution. 2. Prepare a stability profile by dissolving the compound in a series of buffers with different pH values (e.g., pH 4, 7, 9). 3. Analyze the samples at different time points to determine the optimal pH for stability. 4. Adjust the pH of your stock and working solutions to the optimal range. A phosphate (B84403) buffer at pH 6.0 has been used for inositol hexanicotinate analysis.[1]
High Temperature	1. Store stock solutions at -20°C or -80°C. 2. Prepare working solutions fresh before each experiment. 3. If the experiment requires incubation at higher temperatures (e.g., 37°C), minimize the incubation time as much as possible.
Solvent Effects	1. If using aqueous buffers, consider preparing stock solutions in an organic solvent like DMSO or acetonitrile, where the compound may be more stable. 2. Perform a solvent stability study to identify the most suitable solvent for long-term storage.

Issue 2: Inconsistent Results in Biological Assays

Symptoms:

• High variability between replicate experiments.

• Loss of biological activity of the compound over the course of the experiment.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Enzymatic Degradation in Biological Matrix	1. If working with plasma, serum, or cell lysates, be aware of the presence of esterases. Inositol hexanicotinate is known to be unstable in plasma.[1][2] 2. Consider heat-inactivating the biological matrix (if this does not affect the experiment) to denature enzymes. 3. Add esterase inhibitors to the experimental medium. 4. Prepare samples in an organic solvent like acetonitrile to precipitate proteins and enzymes before analysis.[1]
Interaction with Media Components	1. Some components of cell culture media or assay buffers may react with the compound. 2. Test the stability of the compound in the specific medium or buffer used for the experiment over the relevant time course.

Experimental Protocols

Protocol 1: HPLC Method for Analysis of Inositol Hexanicotinate

This protocol is adapted from a method used for the analysis of inositol hexanicotinate in rat plasma.[1]

• Column: Reverse-phase C18 column (e.g., 4.6 mm x 150 mm, 3.5 µm).

• Mobile Phase: Acetonitrile and 5mM phosphate buffer (pH 6.0) in a 35:65 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 262 nm.

• Sample Preparation:

  • To 100 µL of plasma sample, add an equal volume of acetonitrile to precipitate proteins.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Dilute the supernatant with the mobile phase buffer to minimize solvent effects before injection.

Protocol 2: Sample Stability Testing

• Objective: To determine the stability of the inositol ester under different storage conditions.

• Procedure:

  • Prepare a stock solution of the inositol ester in a suitable solvent.

  • Spike the compound into the matrix of interest (e.g., phosphate buffer pH 7.4, cell culture medium) to a final concentration relevant to the experiments.

  • Aliquot the solution into multiple vials for each storage condition.

  • Store the aliquots at different temperatures (e.g., -80°C, -20°C, 4°C, and room temperature).

  • At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours and 7, 14 days), retrieve one aliquot from each storage condition.

  • Analyze the samples immediately using a validated analytical method (e.g., HPLC) to determine the concentration of the remaining parent compound.

  • Plot the concentration of the parent compound versus time for each condition to determine the degradation rate. Inositol in human plasma has been shown to be stable for up to 14 days at room temperature and under refrigeration.[5]

Data Presentation

Table 1: Stability of Inositol Hexanicotinate in Different Matrices

Matrix	Temperature	Half-life (hours)
Human Plasma	37°C	1.07
Rat Plasma	37°C	0.152
Acetonitrile Extract of Rat Plasma	4°C	> 24

Data adapted from studies on inositol hexanicotinate.[1][2]

Visualizations

Caption: Generic degradation pathway of an inositol hexa-ester via hydrolysis.

Caption: A logical workflow for troubleshooting inositol ester instability in solution.

References

• 1. Determination of inositol hexanicotinate in rat plasma by high performance liquid chromatography with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biotransformation and pharmacokinetics of inositol hexanicotinate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development Rapid Analytical Methods for Inositol as a Trace Component by HPLC and LC-MS/MS in Infant Formula - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inositol Analysis by HPLC and Its Stability in Scavenged Sample Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of HPLC Separation for Inositol Hexanitrate

Welcome to the technical support center for the optimization of High-Performance Liquid Chromatography (HPLC) separation of inositol (B14025) hexanitrate. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in their experimental work. Please note that while specific methods for inositol hexanitrate are not widely published, the following information is based on established methods for structurally related compounds, such as inositol hexanicotinate and various inositol phosphates, and serves as a strong starting point for method development and optimization.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of inositol compounds and provides potential solutions.

Problem	Potential Cause	Suggested Solution
No or Poor Retention of Inositol Hexanitrate on a C18 Column	Inositol hexanitrate is expected to be a highly polar compound, similar to other inositol derivatives, leading to minimal interaction with the nonpolar stationary phase of a C18 column.[1]	- Switch to a different column chemistry: Consider using a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which is designed for the retention of polar compounds.[1] A diol or amino (NH2) column could also be effective.[1] - Utilize ion-pair chromatography: If the compound is ionic, adding an ion-pairing reagent to the mobile phase can enhance retention on a reversed-phase column.[2]
Poor Peak Shape (Tailing or Fronting)	- Secondary interactions with the stationary phase: Residual silanols on the column can interact with the analyte. - Inappropriate mobile phase pH: The pH can affect the ionization state of the analyte. - Column overload: Injecting too much sample can lead to peak distortion.	- Use an end-capped column or a mobile phase additive: This can minimize interactions with residual silanols. - Optimize the mobile phase pH: Adjust the pH to ensure the analyte is in a single ionic form. - Reduce the injection volume or sample concentration.
Low Detector Response or Inability to Detect the Analyte	Inositol itself lacks a strong chromophore for UV detection. While the nitrate (B79036) groups in inositol hexanitrate should provide some UV absorbance, the sensitivity might be low.	- Optimize the UV detection wavelength: Scan for the wavelength of maximum absorbance for inositol hexanitrate. For related compounds, detection has been performed at various wavelengths, including 196 nm and 262 nm.[3][4] - Consider alternative detection methods: An Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) are universal detectors suitable for non-volatile compounds without a UV chromophore. A mass spectrometer (MS) would provide the highest sensitivity and specificity.[5][6]
Co-elution with Interfering Peaks	The sample matrix may contain compounds with similar retention characteristics to inositol hexanitrate.	- Improve sample preparation: Incorporate a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step to remove interfering substances. - Adjust mobile phase composition: Modify the organic solvent ratio, buffer concentration, or pH to alter the selectivity of the separation.[7][8] - Change the stationary phase: A column with a different selectivity may resolve the co-eluting peaks.
Irreproducible Retention Times	- Fluctuations in mobile phase composition: Improperly mixed or degassed mobile phase. - Temperature variations: Changes in column temperature can affect retention. - Column degradation: The stationary phase may degrade over time.	- Ensure proper mobile phase preparation and degassing. - Use a column oven to maintain a constant temperature. [9] - Use a guard column and flush the column regularly.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an HPLC method for inositol hexanitrate?

A good starting point would be to use a HILIC column with a mobile phase consisting of a high percentage of acetonitrile (B52724) and a small percentage of aqueous buffer (e.g., 75% acetonitrile, 25% water/buffer).[1] This is because inositol hexanitrate is expected to be a very polar molecule, similar to other inositols, which are poorly retained on traditional C18 columns.[1]

Q2: What type of detector is most suitable for the analysis of inositol hexanitrate?

While the nitrate esters should allow for some UV detection, a more universal and potentially more sensitive detection method for inositol compounds is an Evaporative Light Scattering Detector (ELSD) or a mass spectrometer (MS).[1][5] If using UV detection, it is recommended to determine the wavelength of maximum absorbance for inositol hexanitrate. For a related compound, inositol hexanicotinate, UV detection was performed at 262 nm.[3]

Q3: How can I confirm the identity of the inositol hexanitrate peak in my chromatogram?

The most definitive way to confirm the peak identity is to use a mass spectrometer (MS) as a detector. HPLC-MS/MS can provide both retention time and mass-to-charge ratio information, which is highly specific.[5][6] Alternatively, if a pure standard of inositol hexanitrate is available, you can compare the retention time of your sample peak with that of the standard.

Q4: My sample is in a complex matrix. What sample preparation steps are recommended?

For complex matrices, a sample cleanup step is crucial. This could involve:

• Protein precipitation: If the sample is biological, such as plasma, precipitation with a solvent like acetonitrile can be used.[3]

• Solid-Phase Extraction (SPE): This can be used to selectively isolate the analyte and remove interfering compounds.

• Filtration: At a minimum, all samples should be filtered through a 0.45 µm or 0.22 µm filter before injection to protect the HPLC system.

Q5: What are the key parameters to optimize for improving the separation?

The key parameters to optimize are:

• Column Chemistry: As mentioned, HILIC is a good starting point.

• Mobile Phase Composition: The ratio of organic solvent to aqueous buffer will significantly impact retention and resolution.

• Mobile Phase pH and Buffer: The pH can affect the charge of the analyte and its interaction with the stationary phase.

• Column Temperature: Temperature can influence selectivity and viscosity of the mobile phase.

• Flow Rate: This can affect resolution and analysis time.

Quantitative Data from Related Compounds

The following table summarizes HPLC parameters used for the analysis of inositol hexanicotinate and other inositol derivatives. This data can be a useful reference for developing a method for inositol hexanitrate.

Analyte	Column	Mobile Phase	Flow Rate	Detector	Reference
Inositol Hexanicotinate	XTerra MS C18 (4.6 x 150 mm, 3.5 µm)	Acetonitrile/5mM phosphate (B84403) buffer (35:65, v/v), pH 6.0	1.0 mL/min	UV at 262 nm	[3]
myo-Inositol	Two Bio-Rad Aminex HPX-87H (300 x 7.8 mm) in tandem	0.02 M H2SO4	0.4 mL/min	Refractive Index	[9]
Inositol Isomers	Aminex HPX-87C	Deionized water	Not specified	Pulsed Amperometric Detector	[10]
Inositol Phosphates (IP3-IP6)	C18 reverse phase	Formic acid/methanol and tetrabutylammonium (B224687) hydroxide (B78521) (ion-pairing)	Not specified	Not specified	[2]
myo-Inositol	Shim-Pack CLC-C18	Acetonitrile/water (10:90, v/v)	1.0 mL/min	UV at 196 nm	[4]
myo-Inositol	Prevail Carbohydrate ES (4.6 x 250 mm, 5 µm)	5 mM ammonium (B1175870) acetate (B1210297) (25%) and acetonitrile (75%)	1.0 mL/min	LC-MS/MS	[6]

Experimental Protocols for Related Compounds

1. HPLC Method for Inositol Hexanicotinate in Rat Plasma [3]

• Sample Preparation: Plasma samples are extracted with an equal volume of acetonitrile. The supernatant is then diluted with the mobile phase buffer (5mM phosphate buffer, pH 6.0).

• Chromatographic Conditions:

  • Column: XTerra MS C18 (4.6 x 150 mm, 3.5 µm)

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and 5mM phosphate buffer (35:65, v/v), pH 6.0.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 262 nm.

  • Internal Standard: Mebendazole.

2. HPLC Method for myo-Inositol [9]

• Sample Preparation: Plasma samples are prepared and potentially stored under various conditions. The stability of inositol in plasma has been shown to be good for up to 14 days at room temperature or refrigerated.[9]

• Chromatographic Conditions:

  • Column: Two Bio-Rad Aminex HPX-87H (300 x 7.8 mm) columns connected in series.

  • Column Temperature: 65°C.

  • Mobile Phase: 0.02 M H2SO4.

  • Flow Rate: 0.4 mL/min.

  • Detection: Refractive Index Detector.

  • Internal Standard: Xylitol.

Visualizations

Caption: Troubleshooting workflow for HPLC separation of inositol hexanitrate.

Caption: Key factors influencing the HPLC separation of inositol hexanitrate.

References

• 1. Inositol - Chromatography Forum [chromforum.org]
• 2. researchgate.net [researchgate.net]
• 3. Determination of inositol hexanicotinate in rat plasma by high performance liquid chromatography with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Determination of inositol by reversed-phase high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative analysis of myo-inositol in urine, blood and nutritional supplements by high-performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development Rapid Analytical Methods for Inositol as a Trace Component by HPLC and LC-MS/MS in Infant Formula - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HPLC separation of inositol polyphosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. HPLC Separation of Inositol Polyphosphates | Springer Nature Experiments [experiments.springernature.com]
• 9. Inositol Analysis by HPLC and Its Stability in Scavenged Sample Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Preventing degradation of inositol hexanitrate during analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of inositol (B14025) hexanitrate during analysis.

Frequently Asked Questions (FAQs)

Q1: What is inositol hexanitrate and why is its stability a concern during analysis?

Inositol hexanitrate is a chemical compound synthesized by nitrating inositol, a sugar alcohol.[1] It belongs to the class of organic compounds known as nitrate (B79036) esters, which are recognized for their energetic properties and potential therapeutic applications, including as a vasodilator.[2] The stability of nitrate esters is a significant concern because they are susceptible to degradation through thermal stress and hydrolysis.[3][4][5] This degradation can be autocatalytic, where the breakdown products, such as nitrogen oxides (NOx) and acids, accelerate further decomposition, leading to inaccurate analytical results.[5][6]

Q2: What are the primary degradation pathways for inositol hexanitrate?

As a nitrate ester, inositol hexanitrate is prone to two main degradation pathways:

• Thermal Decomposition: The O-NO₂ bonds in nitrate esters are relatively weak and can break with the input of thermal energy, leading to the release of nitrogen dioxide (NO₂) and other radical species. This process can be initiated at elevated temperatures, such as those encountered in gas chromatography (GC) injectors.

• Hydrolysis: In the presence of water, the ester linkages can be cleaved, resulting in the formation of nitric acid and partially denitrated inositol species. This reaction is catalyzed by both acidic and basic conditions. The nitric acid produced can further catalyze the degradation process.[5]

Q3: What are the common analytical techniques used for inositol hexanitrate?

Given its chemical nature, the most common analytical techniques for inositol hexanitrate and other nitrate esters are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) with Electron Capture Detection (ECD).[7][8]

• HPLC: This is often the preferred method as it allows for analysis at or near ambient temperature, minimizing the risk of thermal degradation. A reverse-phase C18 column is typically used with a mobile phase consisting of a water/acetonitrile (B52724) or water/methanol (B129727) gradient. UV detection is suitable for quantitative analysis.

• GC-ECD: This method can provide high sensitivity for nitrate esters. However, careful optimization of the injection port temperature is crucial to prevent on-column degradation. A deactivated injector liner and a short, wide-bore capillary column are recommended to minimize sample residence time in the hot injector.[7]

Q4: How should I prepare and store my inositol hexanitrate samples to minimize degradation?

Proper sample preparation and storage are critical to obtaining accurate results.

• Storage: Samples should be stored in a cool, dark, and dry environment. For short-term storage (days to weeks), refrigeration at 0-4°C is recommended. For long-term storage (months to years), freezing at -20°C is advisable.[2]

• Sample Preparation: Solid-phase extraction (SPE) is a preferred method for pre-concentrating and cleaning up aqueous samples.[8] The choice of solvent is important; acetonitrile is a common elution solvent compatible with both HPLC and GC.[7] Avoid excessive heating during any solvent evaporation steps. It is also crucial to control the pH of the sample to minimize hydrolysis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of inositol hexanitrate.

Issue	Potential Cause	Recommended Solution
Low or no analyte peak	Complete degradation of the analyte.	- Check storage conditions: Ensure samples were stored properly (cool, dark, dry). - Review sample preparation: Avoid high temperatures and extreme pH. Use fresh, high-purity solvents. - GC-specific: Lower the injector temperature. Use a deactivated liner.
Multiple unexpected peaks	Partial degradation of the analyte into various denitrated forms.	- Optimize chromatographic method: Use a gradient elution in HPLC to separate potential degradation products. - Confirm peak identity: Use a mass spectrometer (MS) detector if available to identify the degradation products. - Minimize sample processing time: Analyze samples as quickly as possible after preparation.
Poor peak shape (tailing, fronting)	Interaction of the analyte with active sites in the analytical system.	- GC: Use a deactivated column and liner. Trim the column inlet. - HPLC: Ensure the mobile phase pH is appropriate for the analyte and column. Use a guard column.
Inconsistent results/poor reproducibility	Autocatalytic degradation occurring at a variable rate.	- Strictly control experimental parameters: Maintain consistent temperature, pH, and analysis time for all samples and standards. - Use an internal standard: This can help to correct for variations in sample preparation and injection volume.
Decreasing response over a sequence of injections	Buildup of degradation products or non-volatile material in the analytical system.	- GC: Clean or replace the injector liner and trim the column. - HPLC: Flush the column with a strong solvent. Replace the guard column.

Experimental Protocols

Protocol 1: HPLC-UV Analysis of Inositol Hexanitrate

This protocol provides a general method for the quantitative analysis of inositol hexanitrate using HPLC with UV detection.

• Instrumentation:

  • High-Performance Liquid Chromatograph

  • UV-Vis Detector

  • C18 Reverse-Phase Column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

  • Autosampler

• Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Deionized water (18 MΩ·cm)

  • Inositol hexanitrate reference standard

• Chromatographic Conditions:

  • Mobile Phase A: Deionized water

  • Mobile Phase B: Acetonitrile

  • Gradient: 60% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 60% B over 1 minute, and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 10 µL

  • Detection Wavelength: 210 nm

• Sample Preparation:

  • Accurately weigh and dissolve the inositol hexanitrate sample in acetonitrile to a known concentration.

  • If the sample is in a complex matrix, perform a solid-phase extraction (SPE) cleanup prior to dissolution.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Calibration:

  • Prepare a series of calibration standards of inositol hexanitrate in acetonitrile.

  • Inject the standards and construct a calibration curve by plotting peak area versus concentration.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol outlines a general procedure for extracting and concentrating inositol hexanitrate from an aqueous matrix.

• Materials:

  • C18 SPE Cartridges

  • Vacuum manifold

  • Acetonitrile

  • Methanol

  • Deionized water

• Procedure:

  • Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

  • Loading: Load the aqueous sample onto the cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

  • Washing: Wash the cartridge with 5 mL of deionized water to remove any polar impurities.

  • Drying: Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

  • Elution: Elute the inositol hexanitrate from the cartridge with 2 x 1 mL aliquots of acetonitrile into a collection vial.

  • Concentration: If necessary, evaporate the eluent to dryness under a gentle stream of nitrogen at ambient temperature and reconstitute the residue in a known volume of a suitable solvent for analysis.

Visualizations

References

• 1. Inositol - Sciencemadness Wiki [sciencemadness.org]
• 2. medkoo.com [medkoo.com]
• 3. Analytical Methods for Stability Assessment of Nitrate Esters-Based Propellants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Determination of Nitroaromatic, Nitramine, and Nitrate Ester Explosives in Water Using Solid-Phase Extraction and Gas Chromatography-Electron Capture Detection: Comparison With High-Performance Liquid Chromatography | Semantic Scholar [semanticscholar.org]
• 8. epa.gov [epa.gov]

Technical Support Center: Controlled Nitric Oxide Release from Inositol Hexanitrate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with inositol (B14025) hexanitrate (IHN) as a potential nitric oxide (NO) donor. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, handling, and application of inositol hexanitrate for controlled nitric oxide release.

Issue 1: Low or No Detectable Nitric Oxide Release

Potential Cause	Troubleshooting Step	Expected Outcome
Inefficient Synthesis or Impure Product	Verify the complete nitration of inositol to inositol hexanitrate using analytical techniques such as NMR or IR spectroscopy.[1] Recrystallize the product to remove any unreacted inositol or partially nitrated species.	A pure, fully nitrated product should exhibit more predictable and efficient NO release.
Inappropriate Triggering Mechanism	For enzymatic release, ensure the presence of a suitable nitrate (B79036) reductase or other denitrating enzymes. For chemical release, confirm the use of appropriate reducing agents (e.g., thiols) or pH conditions.	Successful triggering will initiate the denitration process and subsequent NO release.
Rapid NO Degradation	Nitric oxide has a very short half-life in biological systems.[2] Ensure your detection method is sensitive and rapid enough to capture the released NO. Use an NO scavenger in control experiments to confirm that the signal is indeed from NO.	Accurate measurement of the transient NO signal.
Insensitive Detection Method	The Griess assay, a common colorimetric method, has a detection limit of around 0.5 µM.[3] For lower concentrations, consider more sensitive techniques like chemiluminescence or fluorescent probes.[4][5][6]	Enhanced sensitivity will allow for the detection of lower levels of NO release.

Issue 2: Uncontrolled or "Burst" Release of Nitric Oxide

Potential Cause	Troubleshooting Step	Expected Outcome
High Concentration of Triggering Agent	Titrate the concentration of the enzymatic or chemical trigger to find the optimal concentration for a controlled release rate.	A lower, optimized trigger concentration should result in a slower, more sustained release of NO.
Instability of Inositol Hexanitrate	Assess the stability of your IHN stock solution under your experimental conditions (pH, temperature, solvent).[7] Store IHN in a cool, dark, and dry place to prevent degradation.[1]	Proper storage and handling will prevent premature degradation and uncontrolled NO release.
Hydrolysis of the Nitrate Esters	Organic nitrates can undergo hydrolysis, leading to the release of nitric acid.[8][9] Perform experiments in buffered solutions to maintain a stable pH and control the rate of hydrolysis.	Buffered conditions will help to regulate the hydrolysis-dependent release of NO.

Issue 3: Inconsistent or Irreproducible Results

Potential Cause	Troubleshooting Step	Expected Outcome
Variability in Reagent Quality	Use high-purity reagents for both the synthesis of IHN and the NO release and detection assays. Document the lot numbers of all chemicals used.	Consistent reagent quality will lead to more reproducible experimental outcomes.
Fluctuations in Environmental Conditions	Control and monitor environmental factors such as temperature, light exposure, and humidity, as these can affect the stability of IHN and the kinetics of NO release.	Stable environmental conditions will improve the consistency of your results.
Inaccurate Quantification of NO	Calibrate your NO detection system before each experiment using known concentrations of a standard NO donor or nitrite (B80452)/nitrate standards for indirect methods.[10]	Accurate calibration will ensure reliable and reproducible quantification of NO release.

Frequently Asked Questions (FAQs)

Q1: What is inositol hexanitrate and how does it act as a nitric oxide donor?

Inositol hexanitrate (IHN) is a polyol nitrate, which is a chemical compound derived from the nitration of inositol, a sugar alcohol.[1] Like other organic nitrates, it is believed to release nitric oxide through enzymatic or chemical denitration processes.[11] Historically, it has been studied for its vasodilatory effects in the management of hypertension, which is a characteristic action of NO donors.[12]

Q2: What are the potential strategies for controlling nitric oxide release from inositol hexanitrate?

While specific research on controlled release strategies for IHN is limited, principles from other organic nitrates can be applied:

• Enzymatic Control: Utilize nitrate reductases or other enzymes that can catalyze the denitration of IHN. The concentration and activity of the enzyme can be modulated to control the rate of NO release.

• Chemical Control: Employ chemical triggers such as thiols or other reducing agents. The type and concentration of the chemical trigger will influence the release kinetics.

• Formulation-Based Control: Incorporate IHN into a polymer matrix or nanoparticle system. The diffusion of IHN or the trigger from the formulation can be engineered to achieve a sustained release profile.

• Photocontrolled Release: While not extensively studied for IHN, photocontrollable "caged" NO donors are a known strategy.[13][14] This would involve modifying IHN with a photolabile group that, upon irradiation with light of a specific wavelength, would trigger NO release.

Q3: How can I synthesize inositol hexanitrate in the lab?

Inositol hexanitrate can be synthesized by nitrating inositol using a nitrating mixture, which is typically a combination of nitric acid and sulfuric acid.[1] This reaction should be performed with extreme caution in a controlled laboratory setting due to the hazardous nature of the reagents and the potentially explosive nature of the product.

Q4: What are the best methods for detecting and quantifying nitric oxide release from inositol hexanitrate?

The choice of method depends on the expected concentration of NO and the experimental setup:

• Griess Assay: This is a simple and cost-effective colorimetric method for the indirect detection of NO by measuring its stable oxidation products, nitrite and nitrate.[5][6] It is suitable for detecting NO concentrations in the micromolar range.

• Chemiluminescence: This is a highly sensitive and specific method for the direct detection of NO in real-time.[4][15] It can detect NO in the nanomolar to picomolar range.

• Fluorescent Probes: Various fluorescent dyes are available that react with NO to produce a fluorescent signal, allowing for the imaging and quantification of NO in cellular systems.[4]

Q5: What are the safety precautions for handling inositol hexanitrate?

Inositol hexanitrate is an organic nitrate and should be handled with care. It is potentially explosive and should be stored in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling this compound.

Experimental Protocols

Protocol 1: Synthesis of Inositol Hexanitrate

This protocol is for informational purposes only and should be carried out by trained professionals in a suitable laboratory environment.

Materials:

• myo-Inositol

• Fuming Nitric Acid (90%)

• Concentrated Sulfuric Acid (98%)

• Ice bath

• Stir plate and stir bar

• Beaker and Erlenmeyer flask

• Buchner funnel and filter paper

• Deionized water

• Ethanol

Procedure:

• Prepare a nitrating mixture by slowly adding concentrated sulfuric acid to fuming nitric acid in a 2:1 ratio (v/v) in a beaker cooled in an ice bath.

• Slowly add myo-inositol to the cooled nitrating mixture with constant stirring. Maintain the temperature below 10°C.

• After the addition is complete, continue stirring for 1-2 hours, allowing the reaction to proceed.

• Carefully pour the reaction mixture onto crushed ice to precipitate the inositol hexanitrate.

• Collect the precipitate by vacuum filtration using a Buchner funnel.

• Wash the product with cold deionized water and then with cold ethanol.

• Dry the product in a desiccator at room temperature.

Protocol 2: Quantification of Nitric Oxide Release using the Griess Assay

Materials:

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Nitrite standard solution (e.g., sodium nitrite)

• Inositol hexanitrate solution

• Triggering agent (e.g., enzyme or chemical)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of nitrite standards of known concentrations to generate a standard curve.

• In a 96-well plate, add your samples containing IHN and the triggering agent. Include appropriate controls (IHN without trigger, trigger alone, blank).

• Incubate the plate for the desired time period to allow for NO release and its conversion to nitrite.

• Add 50 µL of Griess Reagent Component A to each well and incubate for 5-10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent Component B to each well and incubate for another 5-10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration in your samples by comparing their absorbance to the standard curve.

Visualizations

Caption: Experimental workflow for inositol hexanitrate synthesis and nitric oxide release studies.

Caption: Troubleshooting flowchart for low or no nitric oxide detection.

Caption: Simplified signaling pathway of nitric oxide leading to vasodilation.

References

• 1. Inositol - Sciencemadness Wiki [sciencemadness.org]
• 2. dermnetnz.org [dermnetnz.org]
• 3. Frontiers | Recommendations of using at least two different methods for measuring NO [frontiersin.org]
• 4. Nitric oxide detection methods in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. ozbiosciences.com [ozbiosciences.com]
• 7. Inositol | 87-89-8 [chemicalbook.com]
• 8. A comprehensive organic nitrate chemistry: insights into the lifetime of atmospheric organic nitrates [repository.library.noaa.gov]
• 9. ACP - A comprehensive organic nitrate chemistry: insights into the lifetime of atmospheric organic nitrates [acp.copernicus.org]
• 10. Methods of quantitative analysis of the nitric oxide metabolites nitrite and nitrate in human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nitric oxide generating/releasing materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ahajournals.org [ahajournals.org]
• 13. Photocontrollable NO-releasing compounds and their biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. mdpi.com [mdpi.com]

Technical Support Center: Refining Purification Methods for Inositol Hexanitrate

Disclaimer: The following guide is based on established principles for the purification of nitrate (B79036) esters and energetic materials. Due to the limited availability of specific literature on the purification of inositol (B14025) hexanitrate, this information should be used as a general reference. All experimental work should be conducted with appropriate safety precautions in a controlled laboratory setting by qualified personnel.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude inositol hexanitrate?

A1: The primary impurities in crude inositol hexanitrate typically arise from the synthesis process. These can include:

• Residual Acids: Strong acids, such as nitric acid and sulfuric acid, are used as nitrating agents and can remain in the crude product.

• Partially Nitrated Inositols: Incomplete nitration can result in inositol molecules with fewer than six nitrate groups.

• Decomposition Products: Inositol hexanitrate, like other nitrate esters, can be prone to decomposition, especially in the presence of residual acids and heat, leading to the formation of various byproducts.[1][2][3]

• Water: Moisture can be present from the reaction or work-up steps.

Q2: Why is it crucial to remove residual acids from inositol hexanitrate?

A2: Residual acids can act as catalysts for the decomposition of inositol hexanitrate.[1] This autocatalytic decomposition can lead to a decrease in product purity, reduced stability, and potentially unsafe conditions. Thorough neutralization and washing are critical steps to ensure the stability and safety of the final product.

Q3: What are the recommended solvent systems for the recrystallization of inositol hexanitrate?

A3: While specific solvent systems for inositol hexanitrate are not widely documented, general principles for nitrate esters suggest the use of solvents in which the compound has high solubility at elevated temperatures and low solubility at lower temperatures. Potential solvent systems could include acetone (B3395972), ethanol, or mixtures of solvents. The choice of solvent will depend on the specific impurities to be removed. It is recommended to perform small-scale solubility tests to determine the optimal solvent or solvent mixture for recrystallization.

Q4: How can I assess the purity of my purified inositol hexanitrate?

A4: The purity of inositol hexanitrate can be assessed using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for separating and quantifying the main product and any impurities.[4]

• Melting Point Analysis: A sharp melting point close to the literature value is indicative of high purity. Impurities will typically broaden the melting point range and lower the melting point.

• Spectroscopic Methods: Techniques such as Infrared (IR) spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the chemical structure and identify functional groups, providing an indication of purity.

Troubleshooting Guides

Table 1: Common Issues in Inositol Hexanitrate Purification

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete precipitation during neutralization.- Product loss during washing steps.- Use of a suboptimal recrystallization solvent.	- Adjust the pH carefully during neutralization to ensure complete precipitation.- Minimize the volume of washing solutions.- Perform small-scale solubility tests to identify a better recrystallization solvent.
Product is Oily or Gummy	- Presence of residual acids or partially nitrated inositols.- Incomplete drying.	- Ensure thorough washing with a neutralizing agent (e.g., sodium bicarbonate solution) followed by water.[4]- Perform multiple recrystallizations.- Dry the product under vacuum at a controlled, low temperature.
Discoloration of Product (Yellowing)	- Decomposition of the nitrate ester due to residual acid or heat.	- Improve the acid removal process with more extensive washing.- Avoid excessive heat during recrystallization and drying.
Poor Crystal Formation	- Rapid cooling during recrystallization.- Supersaturated solution.	- Allow the recrystallization solution to cool slowly to promote the formation of larger, purer crystals.- Ensure the correct solvent-to-solute ratio to avoid excessive supersaturation.
Product Fails Purity Analysis (e.g., HPLC)	- Incomplete removal of impurities.	- Repeat the recrystallization process.- Consider using a different solvent system for recrystallization to target different impurities.

Experimental Protocols

Hypothetical Protocol for the Purification of Inositol Hexanitrate

This protocol is a general guideline and should be adapted and optimized based on experimental observations.

• Neutralization and Washing:

  • Suspend the crude inositol hexanitrate in distilled water.

  • Slowly add a dilute solution of sodium bicarbonate (e.g., 5% w/v) with stirring until the pH of the solution is neutral (pH ~7). Effervescence (release of CO2) will be observed as the acid is neutralized.

  • Filter the neutralized product using vacuum filtration.

  • Wash the filter cake thoroughly with several portions of cold distilled water to remove any inorganic salts formed during neutralization.

  • Continue washing until the filtrate is neutral.

• Recrystallization:

  • Transfer the washed product to a clean flask.

  • Add a minimal amount of a suitable recrystallization solvent (e.g., acetone or ethanol) and gently heat the mixture with stirring until the solid is completely dissolved. Caution: Avoid excessive heating to prevent decomposition.

  • Once dissolved, allow the solution to cool slowly to room temperature.

  • Further cool the solution in an ice bath to maximize crystal precipitation.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold recrystallization solvent.

• Drying:

  • Carefully transfer the purified crystals to a vacuum desiccator.

  • Dry the product under vacuum at a low temperature until a constant weight is achieved.

Visualizations

Caption: General workflow for the purification of inositol hexanitrate.

Caption: Decision-making flowchart for troubleshooting purification issues.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US8658818B2 - Methods of producing nitrate esters - Google Patents [patents.google.com]

Technical Support Center: Addressing Matrix Effects in Inositol Hexanitrate Analysis

Welcome to the technical support center for the bioanalysis of inositol (B14025) hexanitrate. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects during the analysis of inositol hexanitrate and related inositol phosphates in biological samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for inositol hexanitrate analysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting, undetected components in the sample matrix.[1][2] This can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can compromise the accuracy, precision, and sensitivity of a bioanalytical method.[1][3] For inositol hexanitrate, a highly polar and phosphorylated compound, matrix effects are a significant concern in biological samples like plasma, which are rich in endogenous substances such as phospholipids (B1166683), salts, and proteins that can interfere with the ionization process.[4][5]

Q2: What are the primary causes of matrix effects in biological samples?

A2: The primary causes of matrix effects are endogenous components of the biological sample that co-elute with the analyte of interest and interfere with the ionization process in the mass spectrometer's source.[2] Common sources of interference include:

• Phospholipids: Abundant in plasma and serum, phospholipids are a major cause of ion suppression.[4][6][7]

• Salts and Proteins: These can also interfere with the ionization process.[5]

• Metabolites: Endogenous metabolites can have similar chemical properties to the analyte and co-elute.[5]

• Exogenous substances: Anticoagulants, dosing vehicles, and concomitant medications can also contribute to matrix effects.[1]

Q3: How can I determine if my inositol hexanitrate analysis is affected by matrix effects?

A3: Two primary methods are used to assess matrix effects: the post-extraction addition method and the post-column infusion method.[2] The post-extraction addition method is a quantitative approach that compares the response of the analyte spiked into an extracted blank matrix with the response of the analyte in a neat solution.[8] A significant difference in the signal indicates the presence of matrix effects.[8] The post-column infusion method provides a qualitative profile of where ion suppression or enhancement occurs throughout the chromatographic run.[9]

Q4: Is a stable isotope-labeled internal standard (SIL-IS) necessary for inositol hexanitrate analysis?

A4: Yes, using a stable isotope-labeled internal standard is highly recommended and considered the best practice in LC-MS bioanalysis.[8] A SIL-IS for inositol hexanitrate, such as a 13C- or deuterium-labeled version, will have nearly identical physicochemical properties and chromatographic behavior to the analyte.[8][10][11] This allows it to effectively track and compensate for variations in sample preparation, extraction recovery, and matrix-induced ionization changes, leading to higher accuracy and precision.[8][10]

Troubleshooting Guide

This section addresses specific problems you may encounter during your inositol hexanitrate analysis and provides actionable solutions.

Problem 1: Poor sensitivity and inconsistent results for inositol hexanitrate.

• Possible Cause: Significant ion suppression from matrix components, particularly phospholipids.[4]

• Solution:

  • Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before LC-MS/MS analysis.[5]

    • Phospholipid Removal (PLR): Employ specialized PLR plates or cartridges. These can remove over 99% of phospholipids, leading to improved sensitivity and reproducibility.[4]

    • Solid-Phase Extraction (SPE): This technique offers high selectivity for removing interferences while retaining the analyte.[12] Mixed-mode SPE, which combines reversed-phase and ion-exchange mechanisms, can be particularly effective for polar analytes like inositol hexanitrate.[5][12]

    • Liquid-Liquid Extraction (LLE): LLE can also provide clean extracts, but recovery for highly polar analytes may be challenging.[12][13]

  • Improve Chromatographic Separation: Increasing the separation between inositol hexanitrate and co-eluting matrix components can mitigate ion suppression.[14]

    • UHPLC Systems: Ultra-high-performance liquid chromatography (UHPLC) offers higher resolution and can better separate the analyte from interfering compounds.

    • Gradient Optimization: Adjust the mobile phase gradient to enhance the separation of inositol hexanitrate from the region where phospholipids typically elute.[12]

Problem 2: The internal standard is not adequately compensating for the matrix effect.

• Possible Cause: The internal standard (IS) and the analyte are experiencing different degrees of ion suppression. This can happen if they do not co-elute perfectly.[1]

• Solution:

  • Verify Co-elution: Ensure the analyte and the SIL-IS have identical retention times. Even with SIL-IS, slight chromatographic shifts (isotope effects) can occur.[1]

  • Use a SIL-IS: If you are using a structural analog as an internal standard, it may not have the same extraction recovery or be affected by the matrix in the same way as inositol hexanitrate.[8] Switching to a stable isotope-labeled internal standard is the best solution.[8][10]

  • Evaluate IS Matrix Effect: Assess the matrix factor for your internal standard independently to confirm it is being affected similarly to the analyte.[1]

Problem 3: High variability between different batches of biological samples.

• Possible Cause: The composition of the biological matrix can vary between individuals or lots, leading to different degrees of matrix effects.[15][16]

• Solution:

  • Evaluate Multiple Matrix Lots: During method validation, it is crucial to evaluate the matrix effect using at least six different sources of the biological matrix.[15][16]

  • Robust Sample Preparation: A highly efficient sample preparation method, such as one incorporating phospholipid removal or a rigorous SPE protocol, will minimize the impact of lot-to-lot variability.[4][12]

  • Matrix-Matched Calibrators: Preparing calibration standards in the same biological matrix as the samples can help to compensate for consistent matrix effects.

Quantitative Data Summary

The choice of sample preparation method significantly impacts the reduction of matrix effects. The following table summarizes the effectiveness of different techniques.

Sample Preparation Technique	Key Advantages	Typical Phospholipid Removal Efficiency	Analyte Recovery	Reference
Protein Precipitation (PPT)	Simple and fast.	Low (~50% with acetonitrile).	Generally high, but variable.	[5][17]
Liquid-Liquid Extraction (LLE)	Can provide clean extracts.	Moderate to high, depending on solvent.	Can be low and variable for polar analytes.	[5][12][13]
Solid-Phase Extraction (SPE)	High selectivity and cleaner extracts than PPT and LLE.	High, especially with mixed-mode phases.	Generally good and reproducible.	[5][12]
Phospholipid Removal (PLR)	Specifically targets and removes phospholipids.	>99%	Typically high (>90%).	[4]
HybridSPE-Phospholipid	Combines protein precipitation and phospholipid removal.	Efficiently removes proteins and phospholipids.	Good and reproducible.	[17]

Experimental Protocols

Method 1: Post-Extraction Addition for Matrix Factor Calculation

This method quantifies the extent of ion suppression or enhancement.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike inositol hexanitrate and its SIL-IS at low and high concentrations into the mobile phase or reconstitution solvent.

  • Set B (Post-Spiked Matrix): Process blank biological matrix samples (from at least 6 different sources) through the entire extraction procedure. After the final extraction step, spike the analyte and SIL-IS into the clean extract at the same low and high concentrations as Set A.

  • Set C (Pre-Spiked Matrix): Spike the analyte and SIL-IS into the blank biological matrix before the extraction procedure.

• Analyze Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Factor (MF) and Recovery:

  • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

    • An MF = 1 indicates no matrix effect.

  • Recovery = (Peak Area in Set C) / (Peak Area in Set B)

Method 2: Sample Preparation using Phospholipid Removal Plates

This protocol provides a general workflow for using phospholipid removal products.

• Protein Precipitation:

  • To 100 µL of plasma sample, add 300 µL of acetonitrile (B52724) containing the SIL-IS.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Phospholipid Removal:

  • Load the supernatant from the previous step onto the phospholipid removal plate.

  • Apply a vacuum or positive pressure to pass the sample through the sorbent.

  • Collect the clean filtrate.

• Evaporation and Reconstitution:

  • Evaporate the filtrate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Visualizations

Caption: A logical workflow for troubleshooting matrix effects in bioanalysis.

Caption: Comparison of sample preparation methods for matrix effect reduction.

References

• 1. benchchem.com [benchchem.com]
• 2. droracle.ai [droracle.ai]
• 3. eijppr.com [eijppr.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Phospholipid Removal (PLR): Phenomenex [phenomenex.com]
• 7. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Generation of 13C-Labeled Inositol and Inositol Phosphates by Stable Isotope Labeling Cell Culture for Quantitative Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses [labscievents.pittcon.org]
• 15. nalam.ca [nalam.ca]
• 16. fda.gov [fda.gov]
• 17. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Enhancing the Stability of Inositol Hexanitrate (IHN) Formulations

This guide is intended for researchers, scientists, and drug development professionals working with inositol (B14025) hexanitrate (IHN) formulations. It provides answers to common questions, troubleshooting advice for stability issues, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for inositol hexanitrate (IHN)?

A1: As a nitrate (B79036) ester, IHN is susceptible to degradation primarily through hydrolysis and thermolysis.[1][2] The ester linkages can be cleaved, especially under acidic or basic conditions, leading to the formation of partially nitrated inositols, inositol, and nitric acid. The released nitric acid can then catalyze further degradation, a process known as autocatalysis, which can compromise the stability of the formulation.[1][3]

Q2: How does moisture affect the stability of a solid IHN formulation?

A2: Moisture is a critical factor in the stability of IHN formulations as it facilitates hydrolytic degradation. The amount of "mobile" or "free" water, rather than the total water content, is the key parameter in degradation reactions.[4] Excipients that can effectively bind water, such as amorphous inositol at low water content, may initially protect the drug from hydrolysis.[4][5] However, if the excipient crystallizes, it can release this bound water, accelerating drug degradation.[5]

Q3: What general types of excipients should be avoided in an IHN formulation?

A3: Avoid excipients with reactive impurities or functional groups that can interact with the nitrate esters.[6][7] Key excipients to screen carefully include:

• Reducing Sugars (e.g., Lactose): Can participate in Maillard reactions if a primary or secondary amine is present, although less critical for IHN itself.

• Excipients with High Water Content or Hygroscopicity: Can introduce moisture and accelerate hydrolysis.

• Acidic or Basic Excipients: Can directly catalyze the hydrolysis of the nitrate esters.

• Excipients with Reactive Impurities: Some common excipients may contain reactive impurities like nitrates, nitrites, or peroxides that can initiate degradation.[6]

Q4: What is a forced degradation study and why is it necessary for IHN?

A4: A forced degradation (or stress testing) study intentionally exposes IHN to harsh conditions like high/low pH, high temperature, oxidation, and photolysis to accelerate its breakdown.[8][9][10] The primary goals are to identify potential degradation products, understand degradation pathways, and develop stability-indicating analytical methods that can separate and quantify the active ingredient from any degradants.[8] This is crucial for ensuring the safety, efficacy, and quality of the final drug product over its shelf life.[10]

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Problem 1: My HPLC analysis shows a rapid loss of IHN potency and the appearance of multiple new peaks in my formulation under accelerated stability conditions.

Potential Cause	Troubleshooting Action
Hydrolytic Degradation	Verify the pH of your formulation. Check all excipients for high moisture content or hygroscopicity. Consider incorporating a moisture scavenger or switching to more stable, crystalline excipients.[5]
Excipient Incompatibility	Conduct a systematic drug-excipient compatibility study.[11][12] Prepare binary mixtures of IHN with each excipient (typically in a 1:1 ratio), add a small amount of water to accelerate reactions, and store at elevated temperatures.[6][7] Analyze samples by HPLC at set time points to identify the problematic excipient(s).
Autocatalytic Decomposition	The degradation products (e.g., nitric acid) may be catalyzing further breakdown.[1] Consider adding a stabilizer that can scavenge acidic byproducts or free radicals.[1][2]

Problem 2: My formulation shows physical changes (e.g., discoloration, softening) during storage.

Potential Cause	Troubleshooting Action
Chemical Interaction	Discoloration often indicates a chemical reaction. Use techniques like Differential Scanning Calorimetry (DSC) on binary drug-excipient mixtures to screen for interactions, which may appear as shifts in melting points or new thermal events.[13]
Hygroscopicity	The formulation may be absorbing atmospheric moisture. Review the hygroscopicity of your chosen excipients. Ensure the product is stored in tightly sealed containers with a desiccant if necessary.
Solid-State Phase Changes	An excipient may be undergoing a phase change (e.g., amorphous to crystalline), which can alter the physical properties of the dosage form and impact stability.[5] Use Powder X-Ray Diffraction (PXRD) to assess the solid-state form of the components before and after storage.

Experimental Protocols & Data

Protocol 1: Forced Degradation Study for Inositol Hexanitrate

Objective: To identify the degradation pathways of IHN under various stress conditions.

Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL solution of IHN in a suitable solvent (e.g., acetonitrile:water).

• Acid Hydrolysis: Mix the stock solution with 0.1 N HCl. Store at 60°C for 48 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 N NaOH. Store at room temperature for 24 hours.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Store at room temperature for 48 hours, protected from light.

• Thermal Degradation: Store the solid IHN powder in an oven at 80°C for 72 hours.

• Photolytic Degradation: Expose the solid IHN powder to a photostability chamber (ICH Q1B conditions) for a specified duration.

• Analysis: Before analysis, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration and analyze using a validated stability-indicating HPLC method. The goal is to achieve 10-20% degradation.[8]

Protocol 2: Excipient Compatibility Screening via HPLC

Objective: To evaluate the chemical compatibility of IHN with selected excipients.

Methodology:

• Sample Preparation: Prepare binary mixtures of IHN and each excipient (e.g., microcrystalline cellulose, lactose, magnesium stearate) in a 1:1 ratio by weight. Prepare a control sample of pure IHN.

• Stressing: For each mixture, create two sets:

  • Dry Mix: Store the physical mixture as is.

  • Wet Mix: Add 5-10% w/w of purified water to the mixture to accelerate potential interactions.[6][7]

• Storage: Place all samples in sealed vials and store under accelerated conditions (e.g., 40°C/75% RH or 50°C) for 4 weeks.

• Analysis: At predetermined time points (e.g., 0, 1, 2, and 4 weeks), withdraw samples. Dissolve in a suitable solvent, filter, and analyze by HPLC.

• Evaluation: Compare the chromatograms of the mixtures to the control IHN sample. Look for a significant decrease in the IHN peak area or the appearance of new degradation peaks.

Data Presentation: Illustrative Excipient Compatibility Results

The following table summarizes potential outcomes from an excipient compatibility study.

Table 1: IHN Assay (% Remaining) after 4 Weeks at 50°C

Sample	Initial Assay (%)	Final Assay (%) (Dry Mix)	Final Assay (%) (Wet Mix)	Observations
IHN (Control)	100.0	98.5	96.2	Minor thermal degradation.
IHN + MCC	100.0	98.1	95.8	Compatible. Similar to control.
IHN + Lactose	100.0	97.9	94.5	Likely compatible.
IHN + Mg Stearate	100.0	96.5	85.3	Potential Incompatibility. Significant degradation in the presence of moisture.
IHN + Excipient X	100.0	82.1	70.4	Incompatible. Degradation observed even in dry conditions.

Visualizations

Workflow for Troubleshooting IHN Formulation Instability

This diagram outlines a logical workflow for diagnosing and resolving stability issues encountered during formulation development.

Caption: Figure 1. Troubleshooting Workflow for IHN Instability.

Conceptual Degradation Pathway of Inositol Hexanitrate

This diagram illustrates the primary chemical degradation route for IHN, highlighting the autocatalytic nature of the process.

Caption: Figure 2. Conceptual IHN Degradation Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A green stabilizer for Nitrate ester-based propellants: An overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The influence of water on the stability of lyophilized formulations with inositol and mannitol as excipients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. biopharminternational.com [biopharminternational.com]
• 9. pharmtech.com [pharmtech.com]
• 10. researchgate.net [researchgate.net]
• 11. chemintel360.com [chemintel360.com]
• 12. alfachemic.com [alfachemic.com]
• 13. fisherpub.sjf.edu [fisherpub.sjf.edu]

Optimizing reaction conditions for the nitration of inositol

Welcome to the technical support center for the nitration of inositol (B14025). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize reaction conditions and address common challenges encountered during the synthesis of inositol nitrates.

Frequently Asked Questions (FAQs)

Q1: What is the primary product of inositol nitration?

The primary product is inositol hexanitrate, a fully nitrated derivative of inositol. It is a solid, crystalline material.[1][2] While other partially nitrated inositols can form, the hexanitrate is typically the target compound, known for its use as an energetic material.[2]

Q2: What is the typical method for nitrating inositol?

Inositol is nitrated using a mixed acid nitrating agent, which is a combination of concentrated nitric acid and a dehydrating agent, most commonly concentrated sulfuric acid.[1] This is a standard method for the nitration of polyols.

Q3: What are the main safety concerns associated with inositol nitration?

The primary safety concerns are the handling of highly corrosive concentrated acids and the explosive nature of the final product, inositol hexanitrate.[2] All work should be conducted in a certified fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, apron, and face shield. The product must be handled with extreme care, avoiding friction, impact, and heat.

Q4: How can I confirm the identity and purity of my inositol nitrate (B79036) product?

While direct analysis can be challenging due to the energetic nature of the material, techniques such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) can be adapted to analyze the reaction mixture or purified product, provided appropriate safety measures are in place.[3][4] Gas Chromatography-Mass Spectrometry (GC-MS) after a derivatization step like silylation could potentially be used to identify partially nitrated intermediates.[5] Standard analytical techniques for explosives, such as differential scanning calorimetry (DSC), may also be used to characterize the thermal properties of the product.

Q5: What are the potential side reactions during the nitration of inositol?

A significant side reaction is the oxidation of the inositol molecule by nitric acid, which can lead to the formation of byproducts such as rhodizonic acid and reduce the overall yield of the desired inositol nitrate.[1] Over-oxidation can lead to the complete decomposition of the starting material.

Troubleshooting Guide

Problem / Observation	Possible Cause(s)	Suggested Solution(s)
Low or No Yield of Precipitated Product	1. Incomplete Nitration: Reaction time too short, temperature too low, or insufficient nitrating agent. 2. Product Solubilization: Excessive water in the reaction mixture or quench solution preventing precipitation. 3. Starting Material Degradation: Reaction temperature too high, leading to oxidation.	1. Optimize Reaction Conditions: Systematically vary the reaction time and temperature (see Table 1). Ensure the ratio of nitrating agent to inositol is sufficient. 2. Controlled Quenching: Pour the reaction mixture slowly onto a large volume of ice/water to ensure rapid cooling and precipitation. 3. Maintain Low Temperature: Keep the reaction temperature strictly controlled, typically between 0-10 °C, during the addition of inositol.
Product is an Oily Liquid Instead of a Solid	1. Incomplete Nitration: The product is a mixture of partially nitrated, lower-melting inositols. 2. Presence of Impurities: Contamination with water or oxidation byproducts.	1. Increase Reaction Severity: Extend the reaction time or slightly increase the temperature (e.g., from 5 °C to 10-15 °C) to favor the formation of the fully nitrated solid product. 2. Purification: Attempt to crystallize the desired product from the oil using a suitable solvent like methanol.[2] Ensure all reagents and glassware are anhydrous.
Product is Discolored (Yellow/Brown)	1. Oxidation Side Reactions: Formation of colored byproducts due to high reaction temperatures or prolonged reaction times. 2. Residual Acid: Incomplete washing and neutralization of the product.	1. Strict Temperature Control: Maintain the recommended low temperature throughout the reaction. 2. Thorough Washing: Follow a rigorous washing protocol with cold water, followed by a dilute sodium carbonate solution, and a final water wash to remove all acidic residues.[2] 3. Recrystallization: Purify the product by recrystallizing from a solvent like methanol.[2]
Product Fails Purity Analysis (e.g., multiple spots on TLC/peaks in HPLC)	1. Incomplete Reaction: Presence of partially nitrated inositol species. 2. Isomer Formation: Nitration of different inositol stereoisomers if the starting material was not pure myo-inositol.	1. Drive Reaction to Completion: Use a slight excess of the nitrating agent and ensure sufficient reaction time. 2. Purify the Product: Use recrystallization to isolate the desired inositol hexanitrate isomer. 3. Characterize Starting Material: Ensure the purity and isomeric form of the starting inositol before beginning the reaction.

Experimental Protocols

Protocol 1: Synthesis of myo-Inositol Hexanitrate

This protocol is a representative procedure based on established methods for nitrating polyols.[1][2] Warning: This synthesis involves highly corrosive acids and produces a potent explosive. All steps must be performed by trained personnel in a controlled laboratory environment with appropriate safety measures.

Materials:

• myo-Inositol (anhydrous)

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Sodium Carbonate

• Methanol

• Deionized Water

• Ice

Procedure:

• Prepare Nitrating Mixture: In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, slowly add 100 mL of concentrated sulfuric acid. Cool the flask in an ice/salt bath to below 5 °C.

• Slowly add 100 mL of concentrated nitric acid to the sulfuric acid via the dropping funnel. Maintain the temperature of the mixture below 10 °C throughout the addition.

• Nitration Reaction: Once the nitrating mixture is prepared and cooled to 0-5 °C, slowly add 20 g of anhydrous myo-inositol in small portions with vigorous stirring. The rate of addition should be controlled to keep the reaction temperature below 10 °C.

• After the addition is complete, continue stirring the mixture at 5-10 °C for an additional 2 hours.

• Quenching and Precipitation: Slowly and carefully pour the reaction mixture into a large beaker containing 1 L of an ice/water slurry with vigorous stirring. A white solid precipitate of inositol hexanitrate should form.

• Washing and Neutralization:

  • Filter the crude product using a Büchner funnel.

  • Wash the solid thoroughly with several portions of cold deionized water until the washings are neutral to pH paper.

  • Suspend the solid in a 2% sodium carbonate solution at approximately 40 °C (110 °F) and stir for 15 minutes to neutralize any trapped acid.[2]

  • Filter the product again and wash with warm water, followed by a final wash with cold water.[2]

• Drying and Recrystallization:

  • Press the product as dry as possible on the filter paper. Dry in a desiccator over a suitable drying agent. DO NOT dry in an oven.

  • For further purification, the dry product can be recrystallized from methyl alcohol.[2]

Data Presentation: Reaction Condition Optimization

Use the following table to log experimental parameters and results when optimizing the nitration reaction.

Table 1: Optimization of Inositol Nitration Conditions

Experiment ID	Inositol (g)	H₂SO₄ (mL)	HNO₃ (mL)	Temperature (°C)	Time (h)	Yield (g)	% Yield	Product Appearance
IN-01	20	100	100	5	2
IN-02	20	100	100	10	2
IN-03	20	100	100	5	4
IN-04	20	120	80	5	2
...

Visualizations

Experimental Workflow Diagram

Caption: General experimental workflow for the synthesis and purification of inositol hexanitrate.

Troubleshooting Decision Tree

Caption: A decision tree to guide troubleshooting common issues in inositol nitration.

References

• 1. Inositol - Sciencemadness Wiki [sciencemadness.org]
• 2. US2340304A - Blasting explosive - Google Patents [patents.google.com]
• 3. Quantitative analysis of myo-inositol in urine, blood and nutritional supplements by high-performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development Rapid Analytical Methods for Inositol as a Trace Component by HPLC and LC-MS/MS in Infant Formula - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Troubleshooting low signal intensity in mass spectrometry of inositol hexanitrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low signal intensity during the mass spectrometry analysis of inositol (B14025) hexanitrate (IHN).

Troubleshooting Guide: Low Signal Intensity

Low signal intensity is a common challenge in the mass spectrometric analysis of inositol hexanitrate. This guide provides a systematic approach to diagnosing and resolving the issue.

Question: I am observing a very low or no signal for inositol hexanitrate. What are the potential causes and how can I troubleshoot this?

Answer:

Low signal intensity for inositol hexanitrate can stem from several factors, ranging from sample preparation to instrument settings. Follow this step-by-step guide to identify and address the problem.

Step 1: Verify Sample Preparation and Integrity

Proper sample preparation is crucial for successful analysis.[1][2][3]

• Concentration: Ensure your sample is at an appropriate concentration. If it's too dilute, the signal will be weak. Conversely, a highly concentrated sample can lead to ion suppression.[4]

• Solvent: Use high-purity, MS-grade solvents to minimize background noise and prevent the formation of unwanted adducts.[5] Acetonitrile is a common solvent for explosives analysis.[1]

• Stability: Inositol hexanitrate is an energetic material and may be unstable under certain conditions. Ensure the sample has not degraded. Prepare fresh samples if necessary.

Step 2: Evaluate the Ionization Source and Method

The choice of ionization technique significantly impacts signal intensity.[4]

• Ionization Technique: Electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) are commonly used for the analysis of explosives.[2] For thermally labile compounds like IHN, ESI is often preferred. Ambient ionization techniques, which require minimal sample preparation, are also viable options.[2][6]

• Ionization Mode: Due to the electronegative nitrate (B79036) groups, negative ion mode is generally more suitable for detecting inositol hexanitrate.

• Source Parameters: Optimize ion source parameters such as capillary voltage, nebulizing gas flow, and drying gas temperature.[5] Suboptimal settings can lead to inefficient ionization or in-source fragmentation.

Step 3: Investigate Potential In-Source Fragmentation and Adduct Formation

Inositol derivatives and nitrated compounds are prone to in-source fragmentation and the formation of multiple adducts, which can dilute the signal of the primary ion of interest.

• In-Source Fragmentation: Energetic materials can fragment easily in the ion source.[1] This can be mitigated by using a "soft" ionization technique and optimizing the cone voltage (declustering potential).[7] For inositol phosphates, a related class of compounds, in-source dissociation is a known issue.[8][9]

• Adduct Formation: In ESI, molecules can form adducts with ions present in the mobile phase, such as sodium ([M+Na]⁺), potassium ([M+K]⁺), or ammonium (B1175870) ([M+NH₄]⁺).[10][11] While these can aid in identification, the formation of multiple adducts can split the signal, reducing the intensity of any single adduct. The use of mobile phase additives like formic acid (for positive mode) can promote the formation of a single, desired adduct.[5]

Step 4: Check Mass Spectrometer and Method Parameters

Ensure the instrument is functioning correctly and the acquisition method is appropriate.

• Mass Calibration: Regular mass calibration is essential for accurate mass detection.[4]

• Detector Settings: Verify that the detector voltage and other settings are optimized for your instrument and analyte.

• Scan Range: Ensure the mass range of your scan includes the expected m/z of inositol hexanitrate and its potential adducts or fragments.

• Collision Energy (for MS/MS): If using tandem mass spectrometry, incorrect collision energy settings can lead to poor fragmentation and low signal intensity of product ions.[12]

Step 5: Consider Matrix Effects

If you are analyzing IHN in a complex matrix, co-eluting compounds can suppress the ionization of your target analyte.[12]

• Chromatographic Separation: Optimize your liquid chromatography method to separate IHN from interfering matrix components.[5]

• Sample Cleanup: Employ sample cleanup techniques like solid-phase extraction (SPE) to remove matrix components prior to analysis.

Logical Troubleshooting Workflow

References

• 1. mdpi.com [mdpi.com]
• 2. azolifesciences.com [azolifesciences.com]
• 3. Sample Preparation for Mass Spectrometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. gmi-inc.com [gmi-inc.com]
• 5. benchchem.com [benchchem.com]
• 6. Recent Advances in Ambient Mass Spectrometry of Trace Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. High‐resolution mass spectrometric analysis of myo‐inositol hexakisphosphate using electrospray ionisation Orbitrap - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High-resolution mass spectrometric analysis of myo-inositol hexakisphosphate using electrospray ionisation Orbitrap - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 11. Adduct annotation in liquid chromatography/high-resolution mass spectrometry to enhance compound identification - PMC [pmc.ncbi.nlm.nih.gov]
• 12. zefsci.com [zefsci.com]

Technical Support Center: Method Refinement for Consistent In Vitro Bioactivity of Inositol Hexanitrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving consistent and reliable in vitro bioactivity results with inositol (B14025) hexanitrate (IHN). Given the limited publicly available data specifically for inositol hexanitrate, this guide draws upon established principles for organic nitrates and related inositol compounds.

Frequently Asked Questions (FAQs)

1. What is inositol hexanitrate and what is its primary mechanism of action?

Inositol hexanitrate (IHN) is a nitrate (B79036) ester of inositol. As an organic nitrate, its primary mechanism of action is believed to be the release of nitric oxide (NO).[1] This NO then activates soluble guanylyl cyclase (sGC) in target cells, leading to an increase in cyclic guanosine (B1672433) monophosphate (cGMP). Elevated cGMP levels activate protein kinase G (PKG), which in turn phosphorylates various downstream targets, ultimately leading to a decrease in intracellular calcium and smooth muscle relaxation (vasodilation).

2. What are the recommended storage and handling conditions for inositol hexanitrate?

For short-term storage (days to weeks), inositol hexanitrate should be kept in a dry, dark place at 0-4°C. For long-term storage (months to years), it is recommended to store it at -20°C.[2] It is shipped as a non-hazardous chemical at ambient temperature and is stable for several weeks under these conditions.[2]

3. What is the solubility of inositol hexanitrate in common laboratory solvents?

4. Are there potential off-target effects of inositol hexanitrate?

While the primary target of IHN is the NO/cGMP pathway, its inositol backbone suggests potential for other interactions. The structurally related compound, inositol hexaphosphate (IP6), has been shown to inhibit the PI3K/Akt signaling pathway.[4][5][6][7][8][9] Researchers should be aware of this potential for off-target effects and may consider including appropriate controls to investigate this possibility.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent NO Release	IHN Degradation: Inositol hexanitrate may be unstable in certain aqueous solutions or in the presence of light.	Prepare fresh solutions of IHN for each experiment. Protect stock solutions and experimental setups from light.
Enzymatic Metabolism: The release of NO from organic nitrates can be enzyme-dependent. Variations in enzyme activity between cell batches or tissue preparations can lead to inconsistent results.	Ensure consistent cell passage numbers and culture conditions. When using tissue preparations, standardize the dissection and handling procedures. Consider using a cell-free system to assess direct NO-donating capacity.
Low or No Bioactivity	Poor Solubility: IHN may not be fully dissolved in the experimental buffer or medium, leading to a lower effective concentration.	Prepare a high-concentration stock solution in an organic solvent (e.g., DMSO) and then dilute it into the final aqueous solution. Ensure the final solvent concentration does not affect the cells. Sonication may aid in solubilization.
Nitrate Tolerance: Prolonged exposure of cells or tissues to organic nitrates can lead to the development of tolerance, reducing the biological response.[10]	Minimize the pre-incubation time with IHN. If tolerance is suspected, a "washout" period may be necessary to restore sensitivity.
High Background Signal in Assays	Interference with Assay Reagents: Components of the cell culture medium or the IHN solvent may interfere with the detection method (e.g., Griess reagent for NO, antibodies for cGMP).	Run appropriate controls, including medium-only, solvent-only, and IHN in medium without cells, to identify the source of the background signal.
Unexpected Cellular Effects (e.g., changes in proliferation or apoptosis)	Off-Target Effects: As mentioned in the FAQs, the inositol backbone of IHN may lead to off-target effects, potentially through pathways like PI3K/Akt, similar to inositol hexaphosphate.[4][5][6][7][8][9]	Perform cell viability assays (e.g., MTT, trypan blue exclusion) in parallel with bioactivity assays. If unexpected effects are observed, consider investigating key signaling pathways like PI3K/Akt using techniques such as western blotting for phosphorylated proteins.

Quantitative Data

Direct quantitative in vitro bioactivity data for inositol hexanitrate is limited in publicly available literature. However, data from related organic nitrates can provide a reference for expected potency.

Compound	Assay	Tissue/Cell Line	EC50	Reference
Aminoethyl nitrate (AEN)	Vasodilation	Murine Aorta	0.83 µM	[11]
Glyceryl trinitrate (GTN)	Vasodilation	Murine Aorta	0.10 µM	[11]

Data for the related compound, inositol hexaphosphate (IP6), shows effects on cell proliferation at various concentrations.

Compound	Assay	Cell Line	Concentration	Effect	Reference
Inositol Hexaphosphate (IP6)	MTT Assay	TCCSUP (Bladder Cancer)	0.3 mM	11.7% growth inhibition at 24h	[12]
Inositol Hexaphosphate (IP6)	MTT Assay	TCCSUP (Bladder Cancer)	0.9 mM	82.3% growth inhibition at 24h	[12]
Inositol Hexaphosphate (IP6)	MTT Assay	HT-29 (Colon Cancer)	100-400 µg/mL	Time and dose-dependent inhibition of proliferation	[6][7]

Experimental Protocols

Assessment of Nitric Oxide (NO) Release using the Griess Assay

This protocol provides a method to quantify nitrite (B80452) (a stable breakdown product of NO) in cell culture supernatant.

Materials:

• Inositol Hexanitrate (IHN)

• Cell line of interest (e.g., vascular endothelial cells, smooth muscle cells)

• Cell culture medium

• Phosphate Buffered Saline (PBS)

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (for standard curve)

• 96-well microplate

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the experiment.

• IHN Preparation: Prepare a stock solution of IHN in a suitable solvent (e.g., DMSO). Make serial dilutions in cell culture medium to achieve the desired final concentrations. Include a vehicle control (medium with solvent).

• Cell Treatment: Remove the culture medium from the cells and wash once with PBS. Add the IHN dilutions and controls to the respective wells.

• Incubation: Incubate the plate for the desired time period (e.g., 1, 4, 24 hours) at 37°C in a CO2 incubator.

• Sample Collection: After incubation, carefully collect the supernatant from each well.

• Standard Curve Preparation: Prepare a standard curve of sodium nitrite in the same medium as the samples, with concentrations ranging from 1 to 100 µM.

• Griess Reaction:

  • Add 50 µL of each sample and standard to a new 96-well plate.

  • Add 50 µL of Griess Reagent Component A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Component B to each well and incubate for another 10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Subtract the absorbance of the blank (medium only) from all readings. Plot the standard curve and determine the nitrite concentration in the samples.

Measurement of Intracellular cGMP Levels

This protocol describes a general method for measuring changes in intracellular cGMP levels in response to IHN treatment. Commercially available ELISA kits are a common and sensitive method for this purpose.

Materials:

• Inositol Hexanitrate (IHN)

• Cell line of interest

• Cell culture medium

• Phosphodiesterase inhibitor (e.g., IBMX) to prevent cGMP degradation

• 0.1 M HCl for cell lysis

• Commercial cGMP ELISA kit

Procedure:

• Cell Culture: Grow cells to confluency in multi-well plates.

• Pre-treatment: Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., 100 µM IBMX) for 30 minutes to prevent cGMP breakdown.

• IHN Treatment: Add various concentrations of IHN (and a vehicle control) to the cells and incubate for the desired time (e.g., 10-30 minutes).

• Cell Lysis: Aspirate the medium and lyse the cells by adding 0.1 M HCl.

• Sample Preparation: Scrape the cells and centrifuge to pellet cellular debris. The supernatant contains the cGMP.

• cGMP Quantification: Follow the instructions of the commercial cGMP ELISA kit to measure the cGMP concentration in the cell lysates.

• Data Normalization: Normalize the cGMP concentration to the total protein content of each sample, determined by a protein assay (e.g., BCA assay).

Visualizations

Signaling Pathways

Caption: Presumed primary signaling pathway of inositol hexanitrate.

References

• 1. Buy Inositol hexanitrate (EVT-15262673) | 7332-16-3 [evitachem.com]
• 2. Synthesis of some novel organic nitrates and comparative in vitro study of their vasodilator profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inositol Hexanicotinate | C42H30N6O12 | CID 3720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative analysis of myo-inositol in urine, blood and nutritional supplements by high-performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Chemical and Biological Insights of Inositol Derivatives in Mediterranean Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cir-safety.org [cir-safety.org]
• 8. Inositol hexaphosphate suppresses growth and induces apoptosis in prostate carcinoma cells in culture and nude mouse xenograft: PI3K-Akt pathway as potential target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inositol hexaphosphate inhibits cell transformation and activator protein 1 activation by targeting phosphatidylinositol-3' kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Understanding organic nitrates – a vein hope? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A new class of organic nitrates: investigations on bioactivation, tolerance and cross-tolerance phenomena - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development Rapid Analytical Methods for Inositol as a Trace Component by HPLC and LC-MS/MS in Infant Formula - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Inositol Hexanitrate and Nitroglycerin as Nitric Oxide Donors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of inositol (B14025) hexanitrate (IHN) and nitroglycerin (GTN) as nitric oxide (NO) donors. While both compounds have been utilized for their vasodilatory properties, the extent of their scientific characterization differs significantly. This document aims to objectively present the available experimental data on their mechanisms of action, pharmacokinetics, physiological effects, and the development of tolerance.

Introduction

Organic nitrates are a cornerstone in the management of ischemic heart disease, primarily due to their ability to donate nitric oxide (NO), a potent vasodilator. Nitroglycerin (glyceryl trinitrate, GTN) is the most well-known and extensively studied compound in this class. Inositol hexanitrate (IHN), the hexanitrate ester of myo-inositol, has also been investigated for its vasodilatory effects, although it is a less commonly studied compound. This guide provides a comparative analysis of these two NO donors to aid researchers and drug development professionals in understanding their respective profiles.

Mechanism of Action and Signaling Pathway

Both inositol hexanitrate and nitroglycerin are prodrugs that require enzymatic bioactivation to release nitric oxide. NO then activates soluble guanylate cyclase (sGC) in vascular smooth muscle cells, leading to an increase in cyclic guanosine (B1672433) monophosphate (cGMP). Elevated cGMP levels activate protein kinase G (PKG), which in turn phosphorylates several downstream targets, ultimately resulting in a decrease in intracellular calcium concentration and smooth muscle relaxation, causing vasodilation.

While the downstream signaling pathway is the same, the initial bioactivation steps may differ. Nitroglycerin's bioactivation is a complex process involving multiple enzymatic pathways, with the mitochondrial aldehyde dehydrogenase 2 (ALDH2) being a key enzyme. This process is known to be dependent on the availability of sulfhydryl (-SH) groups.

The precise enzymatic pathways responsible for the bioactivation of inositol hexanitrate to release NO have not been as extensively studied. However, as an organic nitrate, it is presumed to undergo a similar process of enzymatic denitration to release NO.

Figure 1. NO-Mediated Vasodilation Pathway for Organic Nitrates.

Quantitative Data Comparison

The following tables summarize the available quantitative data for inositol hexanitrate and nitroglycerin. It is important to note that the data for inositol hexanitrate is limited and largely derived from older studies.

Table 1: Pharmacokinetic and Pharmacodynamic Properties

Parameter	Inositol Hexanitrate (IHN)	Nitroglycerin (GTN)
Route of Administration	Oral	Sublingual, Transdermal, Intravenous, Oral
Onset of Action	Slower (hours)	Rapid (1-3 minutes for sublingual)
Peak Effect	Not well-documented	5 minutes (sublingual)
Duration of Action	Longer-acting	Short-acting (sublingual), up to 24 hours (transdermal)
Primary Indication	Historically for hypertension	Angina pectoris, acute myocardial infarction, heart failure

Table 2: Tolerance Development

Parameter	Inositol Hexanitrate (IHN)	Nitroglycerin (GTN)
Tolerance Development	Yes, observed within 8-14 days of continuous use.	Yes, a significant clinical problem. Can develop within 8-12 hours of continuous therapy.
Mechanisms of Tolerance	Not well-characterized, presumed to be similar to other organic nitrates.	Multifactorial: ALDH2 inactivation, oxidative stress, neurohormonal activation, sulfhydryl group depletion.
Reversibility of Tolerance	Yes, lost completely within 10 days after withdrawal.	Yes, a nitrate-free interval can restore efficacy.

Experimental Protocols

A common in vitro method to assess the vasodilatory properties of NO donors is the organ bath experiment using isolated blood vessel rings.

In Vitro Assessment of Vasodilation

Objective: To determine the concentration-response relationship of a test compound (IHN or GTN) on vascular smooth muscle relaxation.

Materials:

• Isolated arterial rings (e.g., rat aorta or rabbit mesenteric artery)

• Organ bath system with temperature control and aeration

• Isometric force transducer and data acquisition system

• Krebs-Henseleit solution (physiological salt solution)

• Vasoconstrictor agent (e.g., phenylephrine (B352888) or norepinephrine)

• Test compounds (IHN, GTN)

Procedure:

• Arterial rings are dissected and mounted in the organ baths containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• The rings are allowed to equilibrate under a resting tension.

• The viability of the endothelial layer can be assessed by challenging the pre-contracted rings with an endothelium-dependent vasodilator (e.g., acetylcholine).

• The arterial rings are pre-contracted with a standard dose of a vasoconstrictor (e.g., phenylephrine) to achieve a stable submaximal contraction.

• Cumulative concentration-response curves are generated by adding increasing concentrations of the test compound (IHN or GTN) to the organ bath and recording the relaxation response.

• Data are expressed as the percentage of relaxation of the pre-contracted tension. The EC50 (concentration causing 50% of the maximal response) can be calculated to compare the potency of the compounds.

Figure 2. Experimental Workflow for In Vitro Vasodilation Assay.

Concluding Remarks

Nitroglycerin is a well-characterized NO donor with a rapid onset of action, making it a mainstay in the treatment of acute anginal episodes. However, its therapeutic use is limited by the rapid development of tolerance.

Inositol hexanitrate also functions as a vasodilator, presumably through the release of NO, and has been historically used for hypertension. The limited available data suggests it is a longer-acting compound and that tolerance also develops, albeit over a longer timeframe compared to nitroglycerin.

A significant disparity exists in the volume and depth of research available for these two compounds. While nitroglycerin has been the subject of extensive modern pharmacological investigation, the scientific literature on inositol hexanitrate is sparse and largely historical. This knowledge gap presents an opportunity for future research to re-evaluate and characterize the pharmacological profile of inositol hexanitrate using contemporary experimental techniques. Such studies would be valuable in determining if this compound or its derivatives could offer a therapeutic advantage, potentially in terms of a different tolerance profile or tissue selectivity, compared to classical organic nitrates like nitroglycerin.

Validation of Analytical Methods for Inositol Hexanitrate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated analytical methodologies applicable to the quantification of inositol (B14025) hexanitrate (IHN), a potent vasodilator and explosive compound. Given the limited publicly available data specific to IHN validation, this document extrapolates from established methods for chemically similar nitrate (B79036) esters and related explosives. The guide focuses on High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Gas Chromatography-Mass Spectrometry (GC-MS), presenting their respective strengths and weaknesses for the analysis of IHN.

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical method for inositol hexanitrate depends on the specific requirements of the analysis, such as sensitivity, selectivity, and the nature of the sample matrix. The following table summarizes the key performance characteristics of HPLC-UV, LC-MS/MS, and GC-MS for the analysis of nitrate esters, providing a framework for method selection.

Parameter	HPLC-UV	LC-MS/MS	GC-MS
Principle	Separation by liquid chromatography, detection by UV absorbance.	Separation by liquid chromatography, detection by mass-to-charge ratio after ionization.	Separation by gas chromatography, detection by mass-to-charge ratio after ionization.
Specificity	Moderate; co-eluting compounds with similar UV spectra can interfere.	High; provides structural information and can distinguish between compounds with the same retention time.	High; provides characteristic fragmentation patterns for compound identification.
Sensitivity	Good (mg/L to µg/L range).[1]	Excellent (pg/mL range).[2]	Very Good (ng/L to pg/L range), but requires derivatization for non-volatile compounds.
Sample Throughput	High; rapid analysis times are possible.[3]	Moderate to High; can be coupled with rapid chromatography techniques.[2]	Moderate; typically longer run times compared to HPLC.
Matrix Effects	Less susceptible to ion suppression/enhancement.	Prone to ion suppression or enhancement from matrix components.[4]	Can be affected by non-volatile matrix components contaminating the injector and column.
Derivatization	Not required.	Not typically required.	May be required to improve volatility and thermal stability.[5]
Instrumentation Cost	Low to Moderate.	High.	Moderate to High.

Experimental Protocols

Detailed experimental protocols are crucial for the successful implementation and validation of any analytical method. Below are representative methodologies for HPLC-UV, LC-MS/MS, and GC-MS, adapted for the analysis of inositol hexanitrate based on established methods for other organic nitrates.[1][2][6]

HPLC-UV Method (Adapted from EPA Method 8330B)

This method is suitable for the determination of nitroaromatics, nitramines, and nitrate esters in water and soil.[1]

• Sample Preparation:

  • Aqueous Samples: For low concentrations, solid-phase extraction (SPE) is recommended. For high concentrations, direct injection or a salting-out extraction can be used.[1]

  • Solid Samples: Extraction with an appropriate organic solvent (e.g., acetonitrile) using sonication or soxhlet extraction.

• Instrumentation:

  • HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with a mixture of water and methanol (B129727) or acetonitrile (B52724).

  • Flow Rate: 1.0 - 1.5 mL/min.

  • Injection Volume: 10 - 100 µL.

  • Detector Wavelength: 214 nm or 254 nm.

• Validation Parameters:

  • Linearity: Assessed by analyzing a series of calibration standards over the expected concentration range.

  • Accuracy: Determined by spike-recovery experiments on representative matrices.

  • Precision: Evaluated by calculating the relative standard deviation (RSD) of replicate measurements.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio.

LC-MS/MS Method

LC-MS/MS offers high sensitivity and selectivity, making it ideal for trace-level analysis of IHN in complex matrices.[2][7]

• Sample Preparation: Similar to HPLC-UV, involving extraction and potentially a clean-up step to minimize matrix effects.

• Instrumentation:

  • LC system coupled to a tandem mass spectrometer (e.g., triple quadrupole).

  • Column: C18 or similar reverse-phase column.

  • Mobile Phase: Gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization.

  • Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) in negative ion mode is typically used for nitrated compounds.[2]

  • MS/MS Detection: Multiple Reaction Monitoring (MRM) mode for selective and sensitive quantification.

• Validation Parameters: In addition to the parameters for HPLC-UV, matrix effects should be thoroughly investigated.

GC-MS Method

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For non-volatile compounds like IHN, derivatization is often necessary.[8]

• Sample Preparation and Derivatization:

  • Extraction with a suitable solvent.

  • Derivatization to increase volatility and thermal stability. For hydroxyl groups in inositol, silylation is a common approach.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector: Split/splitless or on-column injection.

  • Carrier Gas: Helium or hydrogen.

  • Oven Temperature Program: A temperature gradient to ensure good separation of analytes.

  • Ionization: Electron Ionization (EI).

  • MS Detection: Full scan for identification or Selected Ion Monitoring (SIM) for quantification.

• Validation Parameters: Similar to HPLC and LC-MS methods, with a focus on the reproducibility of the derivatization step.

Visualizing the Workflow and Method Comparison

To better illustrate the analytical process and the relationship between different methods, the following diagrams are provided.

Caption: General workflow for the analysis of inositol hexanitrate.

Caption: Key characteristics of analytical methods for IHN.

References

• 1. epa.gov [epa.gov]
• 2. ll.mit.edu [ll.mit.edu]
• 3. Determination of inositol hexanicotinate in rat plasma by high performance liquid chromatography with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of myo-inositol in urine, blood and nutritional supplements by high-performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. obrnutafaza.hr [obrnutafaza.hr]
• 6. Trace Analysis for Explosives and Related Compounds Via High Performance Liquid Chromatography-Photolysis-Electrochemical Detection | Office of Justice Programs [ojp.gov]
• 7. Interpol review of the analysis and detection of explosives and explosives residues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. diva-portal.org [diva-portal.org]

A Comparative Guide to the In Vitro Bioactivity of Organic Nitrates: Featuring Inositol Hexanitrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro bioactivity of commonly studied organic nitrates. The primary focus is on their mechanisms of action, vasodilatory potency, and the enzymatic pathways governing their bioactivation. While the objective was to directly compare inositol (B14025) hexanitrate (IHN) with other organic nitrates, a comprehensive literature search revealed a significant lack of specific in vitro bioactivity data for IHN. Much of the available information pertains to inositol nicotinate, a distinct molecule with a different mechanism of action. This guide will therefore detail the established bioactivity of prevalent organic nitrates and clarify the current scientific understanding of IHN.

Introduction to Organic Nitrates

Organic nitrates are prodrugs that induce vasodilation by releasing nitric oxide (NO) or a related NO-species.[1] This NO release activates soluble guanylate cyclase (sGC) in vascular smooth muscle cells, leading to an increase in cyclic guanosine (B1672433) monophosphate (cGMP).[2] Elevated cGMP levels then activate protein kinase G (PKG), which ultimately causes a decrease in intracellular calcium and smooth muscle relaxation.[2]

Bioactivation Pathways of Common Organic Nitrates

The bioactivation of organic nitrates is a critical step in their pharmacological action and varies between different molecules. High-potency nitrates like nitroglycerin (GTN) and pentaerythrityl tetranitrate (PETN) are primarily metabolized by the mitochondrial enzyme aldehyde dehydrogenase-2 (ALDH2).[3] This enzymatic process is crucial for their therapeutic effect at clinical concentrations.

Lower-potency nitrates, such as isosorbide (B1672297) dinitrate (ISDN) and isosorbide-5-mononitrate (IS-5-MN), appear to be bioactivated through ALDH2-independent pathways, which are less clearly defined but may involve other enzymes or non-enzymatic processes.[4]

The following diagram illustrates the general signaling pathway for organic nitrate-induced vasodilation.

Caption: General signaling pathway of organic nitrate-induced vasodilation.

Quantitative Comparison of Vasodilatory Potency

The potency of organic nitrates is typically compared using the half-maximal effective concentration (EC50) values obtained from in vitro vasodilation assays, commonly performed on isolated aortic rings. The lower the EC50 value, the greater the potency of the compound.

Compound	In Vitro Vasodilatory Potency (EC50)	Primary Bioactivation Enzyme	Reference(s)
Nitroglycerin (GTN)	~7.5 - 7.6 (-log M)	ALDH2	[1]
Isosorbide Dinitrate (ISDN)	~100 µM	ALDH2-independent	[1]
Isosorbide-5-Mononitrate (IS-5-MN)	Lower potency than ISDN	ALDH2-independent	[5]
Pentaerythrityl Tetranitrate (PETN)	Potency varies with metabolism	ALDH2	[3]
Inositol Hexanitrate (IHN)	Data not available	Unknown	-

Note: EC50 values can vary depending on the specific experimental conditions, such as the type of blood vessel and the pre-constricting agent used.

The Case of Inositol Hexanitrate (IHN)

A thorough review of published literature did not yield specific in vitro bioactivity data for inositol hexanitrate concerning its direct NO-releasing or vasodilatory properties. It is crucial to distinguish inositol hexanitrate from inositol nicotinate (also known as inositol hexanicotinate).

• Inositol Nicotinate is an ester of inositol and nicotinic acid (niacin or Vitamin B3). Its vasodilatory effects are attributed to the slow, in vivo hydrolysis and subsequent release of nicotinic acid, which is a known vasodilator. This mechanism does not involve the direct release of nitric oxide.

The lack of data on IHN prevents a direct comparison with other organic nitrates in this guide. Further research is required to characterize its in vitro bioactivity and determine its potential as a nitric oxide donor.

Experimental Protocols

Detailed methodologies are essential for the accurate comparison of the bioactivity of organic nitrates. Below are summaries of key experimental protocols.

Isolated Aortic Ring Vasodilation Assay

This ex vivo method assesses the vasodilatory effect of a compound on isolated arterial tissue.

• Tissue Preparation: A thoracic aorta is excised from a laboratory animal (e.g., rabbit or rat). It is cleaned of connective tissue and cut into rings of 3-5 mm in length. For endothelium-dependent studies, the endothelium can be left intact or mechanically removed for endothelium-independent studies.

• Mounting: Each ring is mounted between two stainless steel hooks in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit Solution) at 37°C and bubbled with carbogen (B8564812) (95% O2, 5% CO2).

• Tension Recording: The upper hook is connected to an isometric force transducer, which records changes in vascular tension. An optimal resting tension (e.g., 1.5-2.0 g) is applied, and the tissue is allowed to equilibrate.

• Contraction and Relaxation: A stable contraction is induced with a vasoconstrictor agent like phenylephrine. Once a plateau is reached, the organic nitrate is added in a cumulative manner.

• Data Analysis: The relaxation is measured as a percentage decrease from the pre-contracted tension. A concentration-response curve is generated to calculate the EC50 value.

The following diagram outlines the workflow for the aortic ring assay.

Caption: Workflow for the isolated aortic ring vasodilation assay.

Nitric Oxide (Nitrate/Nitrite) Measurement

The amount of NO released can be quantified by measuring its stable breakdown products, nitrate (NO3-) and nitrite (B80452) (NO2-), using the Griess assay.

• Sample Preparation: Samples from in vitro experiments (e.g., cell culture supernatant, perfusate from organ baths) are collected. If necessary, samples are deproteinized.

• Nitrate Reduction: Since the Griess reagent only detects nitrite, any nitrate in the sample must first be converted to nitrite using the enzyme nitrate reductase.

• Griess Reaction: Griess reagents are added to the samples. This converts nitrite into a colored azo compound.

• Quantification: The absorbance of the colored product is measured using a spectrophotometer (typically at 540 nm). The concentration of nitrite is determined by comparison to a standard curve.

ALDH2 Activity Assay

The activity of ALDH2, the key enzyme in the bioactivation of high-potency nitrates, can be measured to understand its role in nitrate metabolism.

• Sample Preparation: Mitochondrial fractions are isolated from tissue homogenates (e.g., liver or vascular tissue).

• Enzyme Reaction: The sample is incubated with a specific ALDH2 substrate (e.g., acetaldehyde) in the presence of the cofactor NAD+.

• Detection: The ALDH2-catalyzed reaction produces NADH. The rate of NADH production is monitored by measuring the increase in absorbance at 340 nm or by coupling it to a colorimetric reporter dye.

• Inhibition Studies: To assess the effect of an organic nitrate on ALDH2 activity, the enzyme can be pre-incubated with the nitrate before adding the substrate. A decrease in activity would indicate enzyme inactivation.[4]

Conclusion

References

• 1. ahajournals.org [ahajournals.org]
• 2. benchchem.com [benchchem.com]
• 3. Number of nitrate groups determines reactivity and potency of organic nitrates: a proof of concept study in ALDH-2−/− mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential Metabolism of Organic Nitrates by Aldehyde Dehydrogenase 1a1 and 2: Substrate Selectivity, Enzyme Inactivation, and Active Cysteine Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacodynamic modeling of the in vitro vasodilating effects of organic mononitrates - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Inositol Hexanitrate and Isosorbide Dinitrate in the Management of Angina Pectoris

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of inositol (B14025) hexanitrate, also known as inositol nicotinate (B505614), and isosorbide (B1672297) dinitrate (ISDN), two vasodilator agents with historical and current applications in the management of angina pectoris. While both compounds elicit vasodilation, their underlying mechanisms of action, pharmacokinetic profiles, and the strength of clinical evidence supporting their use differ significantly. This document aims to present an objective comparison based on available experimental data to inform research and drug development in this therapeutic area.

Mechanism of Action: A Tale of Two Pathways

The fundamental difference between inositol hexanitrate and isosorbide dinitrate lies in their distinct biochemical pathways to induce vasodilation.

Isosorbide Dinitrate (ISDN): As a well-established organic nitrate, ISDN's vasodilatory effect is mediated through the nitric oxide (NO) signaling pathway.[1] Following administration, ISDN undergoes metabolic denitration to release NO. This potent signaling molecule activates soluble guanylate cyclase (sGC) in vascular smooth muscle cells. The activation of sGC leads to an increase in cyclic guanosine (B1672433) monophosphate (cGMP), which in turn activates protein kinase G (PKG). This cascade ultimately results in the dephosphorylation of myosin light chains, leading to the relaxation of vascular smooth muscle, vasodilation, and subsequent alleviation of anginal symptoms.[1]

Inositol Hexanitrate (Inositol Nicotinate): In contrast, inositol hexanitrate is a prodrug that slowly hydrolyzes in the body to release its constituent molecules: inositol and six molecules of nicotinic acid (niacin).[2][3][4] The primary vasodilatory effect is attributed to the released nicotinic acid.[3][4][5] Nicotinic acid is believed to induce vasodilation through the activation of G protein-coupled receptors, leading to the production of prostaglandins (B1171923) such as prostacyclin (PGI2) and prostaglandin (B15479496) D2 (PGD2), which are potent vasodilators.[3] This gradual release of nicotinic acid is also associated with a reduced incidence of the flushing typically seen with immediate-release niacin.[3]

Pharmacokinetic Profile

The pharmacokinetic properties of these two agents reflect their different chemical natures and metabolic pathways.

Parameter	Inositol Hexanitrate (Inositol Nicotinate)	Isosorbide Dinitrate (ISDN)
Absorption	Absorbed intact from the gastrointestinal tract.[2]	Well absorbed from the gastrointestinal tract and sublingual mucosa.
Metabolism	Slowly hydrolyzed in the body to inositol and nicotinic acid.[2][3]	Extensive first-pass metabolism in the liver to active metabolites, primarily isosorbide-5-mononitrate and isosorbide-2-mononitrate.[6]
Onset of Action	Slow, due to the gradual hydrolysis to release active nicotinic acid.	Rapid, especially via the sublingual route (within minutes).
Time to Peak Plasma Concentration	Approximately 10 hours for peak serum levels of nicotinic acid.[2]	Sublingual: ~6 minutes; Oral: ~1 hour.
Elimination Half-life	The disappearance half-life of the parent compound is short, but the appearance half-life of nicotinic acid is several hours.[7]	Parent drug: ~1 hour; Active metabolites: 2-5 hours.[6]

Clinical Efficacy in Angina Pectoris

A significant disparity exists in the volume and quality of clinical evidence supporting the use of these two drugs for angina pectoris.

Isosorbide Dinitrate (ISDN): ISDN is a cornerstone in the management of stable angina.[1] Numerous clinical trials have demonstrated its efficacy in improving exercise tolerance, reducing the frequency of angina attacks, and decreasing the need for short-acting nitrates.[8][9][10] Both short-acting (sublingual) and long-acting (oral) formulations are available to provide immediate relief and long-term prophylaxis, respectively.[11]

Inositol Hexanitrate (Inositol Nicotinate): The evidence for the use of inositol hexanitrate in angina is considerably weaker and largely historical.[5] While it has been traditionally used in some European countries for peripheral vascular diseases and, to a lesser extent, angina, modern, large-scale, randomized controlled trials are lacking.[5] The available studies are often small, dated, and may not meet current standards of clinical trial design.[5] Therefore, its role in the contemporary management of angina is not well-established.

Experimental Protocols

The evaluation of anti-anginal drugs typically involves a combination of preclinical and clinical studies.

Preclinical Evaluation of Vasodilatory Effects

A common preclinical method to assess vasodilation involves the use of isolated blood vessel preparations.

Methodology: Isolated Aortic Ring Assay

• Tissue Preparation: Thoracic aortas are excised from experimental animals (e.g., rats, rabbits). The surrounding connective tissue is removed, and the aorta is cut into rings of 2-3 mm in width.

• Mounting: The aortic rings are mounted in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and continuously bubbled with a mixture of 95% O2 and 5% CO2.

• Tension Measurement: The rings are connected to an isometric force transducer to record changes in tension.

• Pre-contraction: After an equilibration period, the aortic rings are pre-contracted with a vasoconstrictor agent such as phenylephrine (B352888) or potassium chloride.

• Drug Administration: Once a stable contraction is achieved, cumulative concentrations of the test compound (inositol hexanitrate or isosorbide dinitrate) are added to the organ bath.

• Data Analysis: The relaxation response is measured as a percentage of the pre-contraction tension. Dose-response curves are then constructed to determine the potency (EC50) and efficacy of the vasodilator.

Clinical Evaluation of Anti-Anginal Efficacy

The gold standard for assessing the efficacy of anti-anginal medications in a clinical setting is the randomized, double-blind, placebo-controlled trial.[12][13]

Methodology: Exercise Tolerance Testing in Stable Angina

• Patient Selection: Patients with a documented history of stable angina pectoris and reproducible exercise-induced ischemia on a screening exercise test are recruited.

• Study Design: A randomized, double-blind, crossover or parallel-group design is often employed. Patients are randomly assigned to receive the investigational drug (e.g., inositol hexanitrate), a standard therapy (e.g., isosorbide dinitrate), or a placebo.

• Treatment Period: Patients receive the assigned treatment for a predefined period (e.g., 2-4 weeks).

• Efficacy Assessment: The primary endpoint is typically the change in exercise duration on a standardized treadmill or bicycle ergometer test. Other important endpoints include the time to onset of angina, time to 1 mm ST-segment depression on the electrocardiogram (ECG), frequency of angina attacks, and consumption of short-acting nitrates.

• Data Analysis: Statistical analysis is performed to compare the changes in efficacy endpoints between the treatment groups.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Comparative signaling pathways of Isosorbide Dinitrate and Inositol Hexanitrate.

Caption: General experimental workflow for evaluating anti-anginal drugs.

Conclusion

Inositol hexanitrate and isosorbide dinitrate are both vasodilators, but they are not interchangeable in the context of angina treatment. ISDN is a well-characterized, potent, and fast-acting NO donor with a robust evidence base for its efficacy in angina. In contrast, inositol hexanitrate acts through a slower, nicotinic acid-mediated pathway, and its clinical utility in angina is not supported by strong, contemporary evidence. For researchers and drug development professionals, the distinct mechanisms of action present different therapeutic targets and opportunities. While the NO-cGMP pathway is a well-trodden path, the potential for modulating vasodilation through nicotinic acid receptors with improved side-effect profiles could be an area for future exploration. However, any new development in this area would require rigorous preclinical and clinical evaluation to establish efficacy and safety comparable to or exceeding the current standard of care, which includes established agents like isosorbide dinitrate.

References

• 1. ijrti.org [ijrti.org]
• 2. altmedrev.com [altmedrev.com]
• 3. What is Inositol Nicotinate used for? [synapse.patsnap.com]
• 4. Inositol nicotinate - Wikipedia [en.wikipedia.org]
• 5. caringsunshine.com [caringsunshine.com]
• 6. Isosorbide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Biotransformation and pharmacokinetics of inositol hexanicotinate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antianginal effect of isosorbide dinitrate spray in patients with exercise-induced stable angina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of the antianginal efficacy of isosorbide dinitrate (ISDN) 40 mg and verapamil 120 mg three times daily in the acute trial and following two-week treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Nitrates for stable angina: a systematic review and meta-analysis of randomized clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Isosorbide dinitrate (oral route, sublingual route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 12. A Placebo-controlled Trial of Percutaneous Coronary Intervention for Stable Angina - PMC [pmc.ncbi.nlm.nih.gov]
• 13. obgproject.com [obgproject.com]

A Comparative Guide to the Quantification of Inositol Hexanitrate: Cross-Validation of Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Quantification Methods

The selection of an analytical method for inositol (B14025) hexanitrate depends on the specific requirements of the analysis, such as sensitivity, selectivity, and sample throughput. Below is a summary of expected performance characteristics for HPLC-UV and GC-MS methods, extrapolated from studies on analogous organic nitrates.

Parameter	HPLC-UV	GC-MS
Linearity (R²)	> 0.999	> 0.99
Limit of Detection (LOD)	0.03 - 0.3 µg/mL	8 - 77 fg/µL
Limit of Quantification (LOQ)	0.098 - 1.0 µg/mL	25 - 250 fg/µL
Accuracy (% Recovery)	96.6 - 105.7%	Typically within ±15%
Precision (%RSD)	< 3%	< 7%

Experimental Protocols

Detailed methodologies for the proposed HPLC-UV and GC-MS analysis of inositol hexanitrate are provided below. These protocols are based on established methods for organic nitrate (B79036) analysis and should be optimized and validated for specific laboratory conditions.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method offers a robust and widely accessible approach for the quantification of IHN.

1. Sample Preparation:

• Accurately weigh and dissolve the inositol hexanitrate reference standard and sample in a suitable organic solvent, such as acetonitrile (B52724) or methanol (B129727), to a final concentration within the linear range of the assay.

• Filter the solutions through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of methanol and water, or acetonitrile and water. A typical starting point could be a 70:30 (v/v) mixture of methanol and water.[1][2]

• Flow Rate: 1.0 mL/min.[3]

• Injection Volume: 10 - 20 µL.

• Column Temperature: 25 - 30 °C.

• UV Detection: Wavelength set to 210-220 nm, where nitrate esters typically exhibit absorbance.[2][3]

3. Calibration:

• Prepare a series of calibration standards of inositol hexanitrate in the mobile phase, covering a concentration range expected for the samples.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides high sensitivity and selectivity, making it suitable for trace analysis of IHN.

1. Sample Preparation and Derivatization:

• Due to the low volatility of inositol hexanitrate, derivatization may be necessary. A common approach for polyols is silylation to increase volatility. However, for nitrate esters, direct injection is often possible with careful temperature programming to avoid thermal decomposition.

• Dissolve the reference standard and sample in a volatile organic solvent like acetone (B3395972) or ethyl acetate.

2. GC-MS Conditions:

• Column: A low-bleed capillary column suitable for thermally labile compounds (e.g., a 5% phenyl-methylpolysiloxane column).

• Injector: Use a split/splitless or a programmable temperature vaporization (PTV) inlet to minimize thermal stress on the analyte. A splitless injection is often preferred for trace analysis.[4]

• Oven Temperature Program: Start at a low temperature (e.g., 50-100°C) and ramp up to a final temperature that allows for elution without significant degradation (e.g., up to 250°C).[4]

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Ionization Mode: Electron Impact (EI) is common, but for thermally sensitive molecules like nitrate esters, Chemical Ionization (CI) with a reagent gas like methane (B114726) can be a softer ionization technique, reducing fragmentation and enhancing the molecular ion peak.[5][6]

• Mass Analyzer: A quadrupole or ion trap mass spectrometer.

• Data Acquisition: Operate in full scan mode for qualitative analysis and selected ion monitoring (SIM) mode for quantitative analysis to enhance sensitivity.

3. Calibration:

• Prepare calibration standards in the same solvent as the samples.

• Construct a calibration curve by plotting the peak area of a characteristic ion against the concentration.

Visualizations

To aid in the understanding of the molecular structure and the analytical workflow, the following diagrams are provided.

References

• 1. jfda-online.com [jfda-online.com]
• 2. sciencepub.net [sciencepub.net]
• 3. pjps.pk [pjps.pk]
• 4. vurup.sk [vurup.sk]
• 5. scispec.co.th [scispec.co.th]
• 6. Recent Advances in Ambient Mass Spectrometry of Trace Explosives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vivo Efficacy of Inositol Hexanitrate and Sodium Nitroprusside

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in vivo comparison of Inositol (B14025) Hexanitrate (IHN) and Sodium Nitroprusside (SNP), two potent vasodilators. The following sections detail their mechanisms of action, pharmacokinetic profiles, and hypotensive efficacy, supported by experimental data to inform research and drug development in cardiovascular pharmacology.

Executive Summary

Inositol Hexanitrate and Sodium Nitroprusside, while both nitric oxide (NO)-related vasodilators, exhibit markedly different pharmacological profiles, dictating their distinct clinical applications. SNP is a powerful, rapid-acting intravenous agent ideal for managing hypertensive emergencies, characterized by an immediate onset and short duration of action. In contrast, IHN is a slow-release oral vasodilator, suited for chronic conditions requiring improved blood flow. Its efficacy is marked by a delayed onset and the development of tolerance with continuous use. This guide elucidates these critical differences through a detailed examination of available in vivo data.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative parameters of Inositol Hexanitrate and Sodium Nitroprusside.

Table 1: Pharmacokinetic and Pharmacodynamic Profile

Parameter	Inositol Hexanitrate (IHN)	Sodium Nitroprusside (SNP)
Route of Administration	Primarily Oral	Intravenous
Onset of Action	Slow, prolonged build-up period required	Immediate (within seconds)
Peak Effect	6-10 hours post-oral ingestion (peak nicotinic acid levels)	Within 1-2 minutes
Duration of Action	Long-acting, but tolerance develops	Short-acting (effects cease within 1-10 minutes of stopping infusion)
Metabolism	Hydrolyzed to inositol and nicotinic acid	Rapidly metabolized in red blood cells to release nitric oxide and cyanide
Tolerance	Develops within 8-14 days of continuous use[1]	Tolerance is not a typical clinical feature with short-term use

Table 2: In Vivo Hypotensive Efficacy

Compound	Animal Model	Dose	Route	Observed Hypotensive Effect
Inositol Hexanitrate (as Inositol supplementation)	Human (Meta-analysis)	4000 mg/day (>8 weeks)	Oral	Significant decrease in Systolic Blood Pressure (-5.69 mmHg) and Diastolic Blood Pressure (-7.12 mmHg)[2]
Sodium Nitroprusside	Rat	10, 30, and 50 µg/kg/min	IV	Dose-dependent reduction in mean arterial pressure[3]
Sodium Nitroprusside	Rat	6.2-35.0 µg/kg/min	IV	Significant decrease in blood pressure (52.1 +/- 13.4 mm Hg)[4]
Sodium Nitroprusside	Human	0.3-10 µg/kg/min (titrated)	IV	Rapid and potent dose-dependent reduction in blood pressure[5][6]

Experimental Protocols

Protocol 1: Evaluation of Inositol Hexanitrate Tolerance in Hypertensive Patients (Bernstein & Ivy, 1955)

• Objective: To determine the blood-pressure-reducing effectiveness of Inositol Hexanitrate and to ascertain if tolerance develops.

• Subjects: Patients with hypertension.

• Methodology:

  • Patients were administered Inositol Hexanitrate orally.

  • Blood pressure was monitored regularly throughout the study period.

  • The development of tolerance was observed over a period of continuous administration.

  • The drug was withdrawn to observe the loss of tolerance.

• Key Findings: Tolerance to the vasodilator action of Inositol Hexanitrate developed in 8 to 14 days of continuous oral administration and was completely lost within 10 days after withdrawal of the drug[1].

Protocol 2: Pharmacokinetics of Intravenous Inositol Hexanitrate in Rats (Gokhale et al., 2008)

• Objective: To assess the pharmacokinetics of Inositol Hexanitrate following intravenous administration.

• Animal Model: Sprague-Dawley rats.

• Methodology:

  • A single intravenous dose of Inositol Hexanitrate (50 or 100 mg/kg) was administered to the rats[7].

  • Blood samples were collected at various time points.

  • Plasma concentrations of Inositol Hexanitrate and its metabolite, nicotinic acid, were determined using a validated HPLC method.

  • Pharmacokinetic parameters, including half-life and clearance, were calculated.

• Key Findings: The study indicated a rapid disappearance of IHN from plasma, while its metabolite, nicotinic acid, was formed slowly[7]. This supports the observation of a delayed onset of its primary pharmacological effects when administered systemically.

Protocol 3: Hemodynamic Effects of Intravenous Sodium Nitroprusside in Rats (Miyagami et al., 1990)

• Objective: To characterize the effects of systemic hypotension induced by Sodium Nitroprusside on cerebral pial microvessel hemodynamics.

• Animal Model: Rats.

• Methodology:

  • An acute closed cranial window was established for intravital microscopy of the pial microcirculation.

  • Sodium Nitroprusside was infused intravenously at doses ranging from 6.2 to 35.0 µg/kg/min[4].

  • Systemic blood pressure and pial arteriolar internal diameter were measured continuously.

• Key Findings: Intravenous infusion of SNP significantly decreased blood pressure. This was accompanied by a significant increase in pial arteriolar internal diameter, demonstrating its potent vasodilatory effect in the cerebral microcirculation[4].

Mandatory Visualization

Signaling Pathways

Caption: Signaling pathways of IHN and SNP.

Experimental Workflow

Caption: Workflow for in vivo comparison.

Conclusion

The in vivo efficacy of Inositol Hexanitrate and Sodium Nitroprusside is fundamentally different, precluding their interchangeable use. Sodium Nitroprusside is an intravenously administered, potent, and rapidly acting vasodilator with a short half-life, making it a cornerstone in the management of acute hypertensive crises. Its effects are immediate and readily titratable.

Conversely, Inositol Hexanitrate is a long-acting oral vasodilator that requires a build-up period to exert its effects, which are primarily mediated by the slow release of nicotinic acid. Its clinical utility is further limited by the development of tolerance with chronic use. While it has a role in managing chronic circulatory disorders, it is not suitable for acute, emergency situations requiring rapid blood pressure control.

For researchers and drug development professionals, this comparison underscores the importance of the pharmacokinetic and pharmacodynamic profile in determining the therapeutic application of a vasodilator. While both compounds ultimately lead to vasodilation, their disparate temporal characteristics highlight the critical difference between acute and chronic therapeutic strategies.

References

• 1. ahajournals.org [ahajournals.org]
• 2. The effect of inositol supplementation on blood pressure: A systematic review and meta-analysis of randomized-controlled trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sodium nitroprusside (SNP) hypotension: intracranial pressure (ICP) and hemodynamics in pial arteriole in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. globalrph.com [globalrph.com]
• 6. Biotransformation and pharmacokinetics of inositol hexanicotinate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of inositol hexanicotinate in rat plasma by high performance liquid chromatography with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparison of the metabolic pathways of different inositol nitrate esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inositol (B14025) nitrate (B79036) esters represent a class of compounds with potential therapeutic applications, leveraging the biological significance of the inositol scaffold and the vasodilatory properties of nitrate esters. Understanding the metabolic fate of these compounds is crucial for their development as safe and effective drugs. This guide provides a comparative overview of the predicted metabolic pathways of different inositol nitrate esters, based on the well-established metabolism of other organic nitrates. Due to a lack of direct experimental data on inositol nitrate esters in the public domain, this comparison is based on the metabolism of analogous polyol nitrates, such as isosorbide (B1672297) dinitrate and pentaerythritol (B129877) tetranitrate (PETN).

Predicted Metabolic Pathways of Inositol Nitrate Esters

The metabolism of organic nitrates is primarily characterized by a process of denitration, where the nitrate ester groups are sequentially removed. This process is catalyzed by several key enzyme systems, and the specific pathway is influenced by the degree of nitration of the parent molecule. The primary product of this metabolic activation is nitric oxide (NO) or a related species, which mediates the vasodilatory effects.

The main enzyme systems involved in the metabolism of organic nitrates are:

• Mitochondrial Aldehyde Dehydrogenase (ALDH2): This enzyme is a key player in the bioactivation of high-potency organic nitrates, such as nitroglycerin.

• Cytochrome P450 (CYP) Enzymes: This superfamily of enzymes, primarily located in the liver, is involved in the metabolism of a wide range of xenobiotics, including some organic nitrates.

• Glutathione (B108866) S-Transferases (GSTs): These enzymes catalyze the conjugation of glutathione to various substrates, including organic nitrates, leading to their denitration.

The metabolic pathways of inositol nitrate esters are predicted to differ based on the number of nitrate groups attached to the inositol ring.

Inositol Mononitrate

A hypothetical inositol mononitrate is expected to undergo a single denitration step to yield inositol and an inorganic nitrate or nitrite (B80452) ion. Given its lower potency, it is plausible that CYP enzymes would play a significant role in its metabolism, similar to other mononitrated organic compounds.

Inositol Dinitrate

An inositol dinitrate would likely be metabolized in a stepwise manner, with the removal of one nitrate group at a time. Both ALDH2 and CYP enzymes could be involved in this process. The initial denitration would produce an inositol mononitrate, which would then be further metabolized as described above.

Inositol Hexanitrate

As a highly nitrated polyol, inositol hexanitrate would be considered a high-potency organic nitrate. Its metabolism is predicted to be primarily mediated by ALDH2, leading to the sequential removal of nitrate groups and the release of nitric oxide or nitrite. The initial metabolic steps would likely produce inositol pentanitrates and tetranitrates, which would then undergo further denitration.

Quantitative Data Comparison (Hypothetical)

The following table presents a hypothetical comparison of key pharmacokinetic parameters for the metabolism of different inositol nitrate esters by the major enzyme systems. These values are for illustrative purposes to guide future experimental work.

Inositol Nitrate Ester	Primary Enzyme System	Metabolite(s)	Predicted Affinity (Km)	Predicted Metabolic Rate (Vmax)	Predicted Intrinsic Clearance (Vmax/Km)
Inositol Mononitrate	CYP450	Inositol, NO2-/NO3-	High (μM range)	Low	Low
Inositol Dinitrate	ALDH2 / CYP450	Inositol Mononitrate, Inositol, NO2-/NO3-	Moderate (μM range)	Moderate	Moderate
Inositol Hexanitrate	ALDH2	Inositol Pentanitrate, lower nitrates, Inositol, NO2-/NO3-	Low (nM to low μM range)	High	High

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the predicted metabolic pathways and a general experimental workflow for studying the metabolism of inositol nitrate esters.

Caption: Predicted metabolic pathways for different inositol nitrate esters.

Caption: A general experimental workflow for in vitro metabolism studies.

Experimental Protocols

The following is a generalized protocol for determining the in vitro metabolism of an inositol nitrate ester using human liver microsomes. This protocol can be adapted for other enzyme sources and specific experimental goals.

Objective: To determine the metabolic stability and identify the metabolites of an inositol nitrate ester in human liver microsomes.

Materials:

• Inositol nitrate ester of interest

• Human liver microsomes (pooled)

• NADPH regenerating system (e.g., Glucose-6-phosphate, Glucose-6-phosphate dehydrogenase, NADP+)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Acetonitrile (B52724) (LC-MS grade)

• Internal standard

• 96-well plates

• Incubator/shaker

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixtures:

  • Prepare a stock solution of the inositol nitrate ester in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, add phosphate buffer.

  • Add the human liver microsomes to the buffer (final protein concentration typically 0.5-1.0 mg/mL).

  • Add the inositol nitrate ester to initiate the reaction (final substrate concentration will vary depending on the experiment, e.g., for Km determination, a range of concentrations is used).

• Initiation of Metabolic Reaction:

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate the plate at 37°C with shaking for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Termination of Reaction:

  • At each time point, terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

  • Control incubations should be performed in the absence of the NADPH regenerating system to assess for non-enzymatic degradation.

• Sample Processing:

  • Seal the plate and vortex to mix.

  • Centrifuge the plate at 4,000 rpm for 20 minutes at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples by a validated LC-MS/MS method to quantify the remaining parent compound and identify and quantify any metabolites formed.

  • The LC method should be capable of separating the parent compound from its potential metabolites.

  • The MS/MS method should be optimized for the detection of the parent compound and predicted metabolites.

• Data Analysis:

  • Calculate the rate of disappearance of the parent compound to determine its metabolic stability (half-life, intrinsic clearance).

  • Identify metabolites by comparing their mass spectra and retention times to those of authentic standards, if available, or by high-resolution mass spectrometry and fragmentation analysis.

  • Quantify the formation of metabolites over time.

  • For enzyme kinetics, plot the rate of metabolism against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Conclusion

While direct experimental data on the metabolic pathways of different inositol nitrate esters are currently lacking, a predictive comparison based on the well-understood metabolism of other organic nitrates provides a valuable framework for future research. The degree of nitration is expected to be a key determinant of the metabolic pathway, with higher nitrates being preferentially metabolized by ALDH2 and lower nitrates by CYP enzymes. The experimental protocols and analytical approaches outlined in this guide provide a roadmap for researchers to elucidate the metabolic fate of this promising class of compounds. Such studies are essential for the rational design and development of novel inositol nitrate ester-based therapeutics.

Head-to-head study of inositol hexanitrate and pentaerythritol tetranitrate

A Comparative Guide for Researchers in Pharmacology and Drug Development

Introduction

In the realm of organic nitrate (B79036) vasodilators, both inositol (B14025) hexanitrate (IHN) and pentaerythritol (B129877) tetranitrate (PETN) have been utilized for their therapeutic effects on the cardiovascular system. While both compounds exert their action through the release of nitric oxide (NO), leading to vasodilation, a direct head-to-head comparative study with modern methodologies is notably absent in the current scientific literature. This guide provides a comprehensive comparison based on available historical and contemporary experimental data, highlighting their pharmacological profiles, efficacy, and the experimental protocols used in their evaluation.

Pharmacological Profile and Mechanism of Action

Both IHN and PETN are organic nitrate esters that act as prodrugs, requiring enzymatic bioactivation to release nitric oxide. NO, a potent vasodilator, activates soluble guanylate cyclase (sGC) in vascular smooth muscle cells. This leads to an increase in cyclic guanosine (B1672433) monophosphate (cGMP) levels, which in turn activates protein kinase G (PKG). The PKG-mediated signaling cascade ultimately results in the dephosphorylation of myosin light chains, leading to smooth muscle relaxation and vasodilation.[1] This vasodilation reduces both preload and afterload on the heart, thereby alleviating symptoms of conditions like angina pectoris and hypertension.

While the fundamental mechanism is shared, differences in their chemical structure, pharmacokinetics, and enzymatic metabolism may lead to variations in their therapeutic effects and side-effect profiles.

Quantitative Data Summary

The following tables summarize the available quantitative data for inositol hexanitrate and pentaerythritol tetranitrate from clinical and preclinical studies. It is important to note that the data for IHN is primarily from older studies, which may lack the detailed pharmacokinetic analysis available for PETN.

Table 1: Pharmacokinetic Parameters

Parameter	Inositol Hexanitrate (IHN)	Pentaerythritol Tetranitrate (PETN)
Route of Administration	Oral	Oral, Intra-arterial
Active Metabolites	Not explicitly documented in available literature.	Pentaerythrityl trinitrate (PE-tri-N), Pentaerythrityl dinitrate (PE-di-N), Pentaerythrityl mononitrate (PE-mono-N)[2]
Elimination Half-life	Not explicitly documented in available literature.	Unchanged PETN: ~5.8 minutes (in rats, intra-arterial)[3] PE-di-N: 4-5 hours (in humans, oral)[2] PE-mono-N: 10-11 hours (in humans, oral)[2]
Bioavailability (Oral)	Not explicitly documented in available literature.	0-8% (in rats)[3]
Peak Plasma Concentration (Cmax)	Not explicitly documented in available literature.	PE-di-N: 17 ng/mL (tablets), 7.5 ng/mL (trituration)[2] PE-mono-N: 79 ng/mL (tablets), 35 ng/mL (trituration)[2]
Time to Peak (Tmax)	Not explicitly documented in available literature.	PE-di-N: ~3 hours[2] PE-mono-N: ~7 hours[2]

Table 2: Efficacy Data from Clinical Studies

Indication	Inositol Hexanitrate (IHN)	Pentaerythritol Tetranitrate (PETN)
Hypertension	Dosage: 10 mg (initial) Effect: Reduction in blood pressure. Tolerance develops in 8-14 days.[4]	Not a primary indication, but vasodilation leads to a decrease in blood pressure.
Chronic Stable Angina Pectoris	Not a primary indication in available literature.	Dosage: 80 mg b.i.d. for 12 weeks Effect: Improved total exercise duration (TED) by 77.7 ± 119.1 s (compared to 67.9 ± 108.5 s with placebo).[5]

Experimental Protocols

The methodologies for evaluating IHN and PETN have evolved significantly over time.

Historical Evaluation of Inositol Hexanitrate (circa 1955)

• Study Design: Clinical evaluation in hypertensive patients.

• Methodology:

  • Patients were administered an initial dose of IHN (e.g., 10 mg).

  • Blood pressure was monitored at regular intervals.

  • The dose was adjusted based on the therapeutic response.

  • The development of tolerance was observed over a period of 8 to 14 days of continuous administration.[4]

  • The loss of tolerance was noted after a withdrawal period of approximately 10 days.[4]

Modern Evaluation of Pentaerythritol Tetranitrate

• Pharmacokinetic Studies:

  • Animal Models (Rats):

    • Administration of a single intra-arterial or oral dose of radiolabeled PETN.[3]

    • Blood samples are collected at various time points.

    • Plasma concentrations of the parent drug and its metabolites are determined using thin-layer radiochromatography.[3]

    • Pharmacokinetic parameters such as clearance, volume of distribution, and elimination half-life are calculated.[3]

  • Human Studies:

    • Administration of oral PETN formulations to healthy volunteers.[2]

    • Blood samples are collected over a 24-hour period.[2]

    • Plasma concentrations of metabolites (PE-di-N and PE-mono-N) are quantified using gas chromatography-mass spectrometry (GC/MS).[2]

• In Vivo Efficacy Studies (Animal Models of Pulmonary Hypertension):

  • Pulmonary arterial hypertension (PAH) is induced in rats using monocrotaline.[6]

  • Rats are treated with oral PETN (e.g., 10 mg/kg for 24 days).[6]

  • Efficacy is assessed by measuring pulmonary arterial pressure, heart and lung weight ratios, and markers of oxidative stress and vascular dysfunction.[6]

• In Vitro Nitric Oxide Release Assays:

  • Griess Assay: This colorimetric assay is a common method to indirectly measure NO production by quantifying its stable breakdown products, nitrite (B80452) and nitrate.

  • Procedure:

    • A biological sample (e.g., cell culture supernatant, plasma) is collected.

    • Nitrate in the sample is enzymatically converted to nitrite using nitrate reductase.

    • Griess reagents are added, which react with nitrite to form a colored azo dye.

    • The absorbance is measured spectrophotometrically (typically at 540 nm) and compared to a standard curve to determine the nitrite concentration.

Signaling Pathways and Experimental Workflows

Caption: Nitric oxide signaling pathway for organic nitrates.

Caption: Generalized experimental workflow for vasodilator evaluation.

Conclusion

While both inositol hexanitrate and pentaerythritol tetranitrate are organic nitrate vasodilators, a direct, comprehensive head-to-head comparison is lacking. The available data suggests that both compounds are effective in inducing vasodilation, with IHN having been historically used for hypertension and PETN for angina pectoris. PETN has been more extensively studied with modern analytical techniques, providing a clearer pharmacokinetic and pharmacodynamic profile. A key finding from early studies on IHN was the development of tolerance, a phenomenon also observed with other long-acting nitrates. Further research employing contemporary methodologies would be necessary to fully elucidate the comparative efficacy, safety, and mechanisms of these two compounds.

References

• 1. What is the mechanism of Pentaerithrityl Tetranitrate? [synapse.patsnap.com]
• 2. Pharmacokinetics and bioavailability of pentaerithrityl tetranitrate and two of its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of pentaerythritol tetranitrate following intra-arterial and oral dosing in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Efficacy of the long-acting nitro vasodilator pentaerithrityl tetranitrate in patients with chronic stable angina pectoris receiving anti-anginal background therapy with beta-blockers: a 12-week, randomized, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pentaerythritol Tetranitrate In Vivo Treatment Improves Oxidative Stress and Vascular Dysfunction by Suppression of Endothelin-1 Signaling in Monocrotaline-Induced Pulmonary Hypertension - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Vasodilatory Profile of Inositol Hexanitrate in Animal Models: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the vasodilatory effects of inositol (B14025) hexanitrate (IHN) as observed in animal models. Due to a scarcity of recent quantitative data specifically for IHN, this guide draws upon historical clinical findings and comparative data from other polyol nitrates, such as pentaerythrityl tetranitrate (PETN), to contextualize its performance against the well-established vasodilator, nitroglycerin (GTN).

Inositol hexanitrate, a nitrate (B79036) ester of the sugar alcohol inositol, belongs to the class of organic nitrates used for their vasodilatory properties. Historically, it was explored for the management of hypertension.[1][2][3] The fundamental mechanism of action for organic nitrates involves the release of nitric oxide (NO) in vascular smooth muscle cells.[4][5] This triggers a signaling cascade that results in vasodilation, making these compounds effective in conditions characterized by vasoconstriction or to reduce cardiac preload and afterload.[4][6]

Comparative Vasodilatory Effects in Animal Models

While specific quantitative data from head-to-head animal studies comparing inositol hexanitrate with other vasodilators are limited in contemporary literature, data from related polyol nitrates like PETN and historical clinical observations of IHN provide a basis for comparison with nitroglycerin.

Table 1: Comparison of Vasodilatory Effects of Organic Nitrates in Animal Models

Parameter	Inositol Hexanitrate (IHN)	Pentaerythrityl Tetranitrate (PETN)	Nitroglycerin (GTN)	Animal Model	Citation
Vasodilatory Potency	Data not available	Similar to GTN	High	Rabbit	[7]
Effect on Mean Aortic Pressure	Reduces blood pressure (clinical finding)	Transiently reduces mean aortic pressure by -19.3±4.4% (single oral dose, 50 mg/kg)	Potent reduction in blood pressure	Human, Rabbit	[1][2][8]
Development of Tolerance	Tolerance to vasodilator action develops in 8-14 days (clinical finding)	Minor tolerance development with chronic oral administration	Rapid development of tolerance	Human, Rabbit	[1][2][8]
Vascular Superoxide (B77818) Production	Data not available	Minimal stimulation of superoxide radicals	Significant increase in superoxide radicals	Rabbit	[7]

Signaling Pathway and Experimental Workflow

The vasodilatory action of inositol hexanitrate, like other organic nitrates, is mediated by the nitric oxide (NO) signaling pathway.

References

• 1. ahajournals.org [ahajournals.org]
• 2. ahajournals.org [ahajournals.org]
• 3. Inositol and mannitol hexanitrates in hypertension management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is Erythrityl Tetranitrate used for? [synapse.patsnap.com]
• 5. Organic nitrates: update on mechanisms underlying vasodilation, tolerance and endothelial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. texasheart.org [texasheart.org]
• 7. Comparison of glyceryl trinitrate-induced with pentaerythrityl tetranitrate-induced in vivo formation of superoxide radicals: effect of vitamin C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The effect of high-dose pentaerythritol tetranitrate on the development of nitrate tolerance in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Safety Analysis of Nitrated Polyols for Therapeutic Use

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the safety profiles of commonly used nitrated polyols: Nitroglycerin (Glyceryl Trinitrate, GTN), Isosorbide (B1672297) Dinitrate (ISDN), Isosorbide Mononitrate (ISMN), and Pentaerythritol (B129877) Tetranitrate (PETN). This analysis is supported by experimental data to assist in the evaluation of these compounds for therapeutic applications.

Executive Summary

Nitrated polyols are a class of organic nitrates primarily used as vasodilators in the treatment of cardiovascular diseases such as angina pectoris and heart failure. Their therapeutic action is mediated by the release of nitric oxide (NO), a potent vasodilator. However, their safety profiles, including acute and chronic toxicity, side effects, and the development of tolerance, vary significantly. This guide details these differences to provide a clear, comparative overview.

Acute Toxicity

The acute toxicity of nitrated polyols is a critical parameter in assessing their safety. The following table summarizes the median lethal dose (LD50) for each compound in rodent models.

Table 1: Acute Toxicity (LD50) of Nitrated Polyols

Compound	Animal Model	Route of Administration	LD50 (mg/kg)
Nitroglycerin (GTN)	Rat	Oral	822 - 884[1]
Mouse	Oral	1055 - 1188[1]
Rabbit	Oral	1,607[2]
Isosorbide Dinitrate (ISDN)	Rat	Oral	1100[3]
Rat	Intraperitoneal	670[4]
Mouse	Oral	1050[4]
Isosorbide Mononitrate (ISMN)	Rat	Oral	2,010[5]
Rat	Intraperitoneal	1,760[5]
Mouse	Oral	1,771[5][6]
Pentaerythritol Tetranitrate (PETN)	Rat	Oral	1,660[7]

Common and Serious Adverse Effects

The clinical use of nitrated polyols is often limited by their side effects, which are primarily extensions of their therapeutic vasodilatory action.

Table 2: Comparative Profile of Common and Serious Adverse Effects

Adverse Effect	Nitroglycerin (GTN)	Isosorbide Dinitrate (ISDN)	Isosorbide Mononitrate (ISMN)	Pentaerythritol Tetranitrate (PETN)
Headache	Very Common, often severe initially[8]	Common, often throbbing[9]	Very Common (up to 30%)[10]	Can cause headache, weakness, and dizziness[11]
Hypotension/Dizziness	Common, especially postural hypotension[12]	Common, can lead to syncope[9]	Common (4% hypotension)[10]	May cause dizziness and syncope[11]
Reflex Tachycardia	Common[13]	Can occur[9]	Can occur[10]	Information not widely available
Flushing	Common	Can occur	Common	Information not widely available
Nausea and Vomiting	Can occur, especially at higher doses[14]	Mild gastrointestinal disturbances may occur[9]	Reported (1%)[10]	Can occur[11]
Methemoglobinemia	High levels can interfere with oxygen transport in the blood[14]	Not commonly reported	Not commonly reported	Not commonly reported
Tolerance	Rapid development with continuous use[9][15]	Can occur with chronic use, especially with sustained-release preparations[9]	Less prone to tolerance with appropriate dosing intervals[16]	Reported to be tolerance-free in some studies[17]

Genotoxicity and Carcinogenicity

The potential for nitrated compounds to cause genetic mutations or cancer is a significant safety consideration.

Table 3: Genotoxicity and Carcinogenicity Profile

Compound	Genotoxicity (Ames Test)	Carcinogenicity
Nitroglycerin (GTN)	Can yield a positive result, potentially due to nitric oxide generation, but is not considered a direct mutagen in this context.[17]	Long-term studies in rats showed an increase in hepatocellular carcinomas and interstitial cell tumors of the testis at high doses.[18]
Isosorbide Dinitrate (ISDN)	Negative in bacterial mutagenicity assays (Salmonella, E. coli).[4]	Information not widely available.
Isosorbide Mononitrate (ISMN)	Data not readily available.	Data not readily available.
Pentaerythritol Tetranitrate (PETN)	Negative in Ames test with and without metabolic activation.[19]	A two-year feeding study in rats and mice showed no evidence of carcinogenic activity.[14]

Hemodynamic Effects and Tolerance

The primary therapeutic and adverse effects of nitrated polyols are related to their hemodynamic actions. A major limitation of their long-term use is the development of pharmacological tolerance.

Hemodynamic Effects: All nitrated polyols cause dose-dependent vasodilation, leading to a decrease in blood pressure.[20] They produce venodilation at low doses, which reduces cardiac preload, and arterial dilation at higher doses, which reduces afterload.[21] These effects can lead to hypotension and reflex tachycardia.[13]

Tolerance: Continuous exposure to organic nitrates can lead to a rapid loss of their hemodynamic and clinical effects, a phenomenon known as nitrate (B79036) tolerance.[9][22] This is a multifactorial process, with proposed mechanisms including:

• Impaired Bioactivation: Reduced conversion of the parent drug to nitric oxide. The enzyme mitochondrial aldehyde dehydrogenase (ALDH2) is crucial for the bioactivation of nitroglycerin and is inactivated by the process.[15][23]

• Neurohormonal Activation: The body may counteract the vasodilatory effects by activating the sympathetic nervous system and the renin-angiotensin-aldosterone system.[9]

• Oxidative Stress: Increased production of reactive oxygen species in the vasculature can limit the bioavailability of nitric oxide.[15]

Pentaerythritol tetranitrate (PETN) is suggested to be less prone to causing tolerance, possibly due to its antioxidant properties.[17]

Signaling and Metabolic Pathways

The mechanism of action and the development of tolerance are intrinsically linked to the metabolic pathways of these compounds.

Caption: Bioactivation and signaling pathway of nitrated polyols.

Experimental Protocols

Acute Toxicity (LD50) Determination (Up-and-Down Procedure - OECD 425)

This method is a modification of the classical LD50 test that reduces the number of animals required.

• Animal Selection: Healthy, young adult rodents (e.g., Wistar rats or BALB/c mice) of a single sex are used for the main study.[16]

• Dosing: Animals are dosed one at a time. The first animal receives a dose a step below the best preliminary estimate of the LD50.

• Observation: The animal is observed for signs of toxicity and mortality for up to 48 hours.[16]

• Dose Adjustment:

  • If the animal survives, the dose for the next animal is increased by a factor (e.g., 3.2).

  • If the animal dies, the dose for the next animal is decreased by the same factor.[24]

• Termination: The test is concluded when one of the stopping criteria is met (e.g., a specified number of reversals in outcome have occurred).

• Calculation: The LD50 is calculated using the maximum likelihood method based on the sequence of outcomes.

Caption: Workflow for LD50 determination using the Up-and-Down Procedure.

Genotoxicity: Bacterial Reverse Mutation Test (Ames Test - OECD 471)

This test assesses the potential of a substance to induce gene mutations.[25]

• Bacterial Strains: Several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for histidine or tryptophan, respectively, are used.[17]

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix from rat liver) to detect metabolites that may be mutagenic.[26]

• Exposure: The tester strains are exposed to the test substance at various concentrations, along with positive and negative controls.

• Plating: The bacteria are plated on a minimal agar (B569324) medium lacking the specific amino acid they require for growth.[17]

• Incubation: Plates are incubated at 37°C for 48-72 hours.[27]

• Evaluation: A positive result is indicated by a dose-dependent increase in the number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) compared to the negative control.[25]

Caption: General workflow for the Ames test.

Conclusion

The safety profiles of nitrated polyols exhibit important distinctions that are crucial for their clinical application and for the development of new therapeutic agents. While all share common vasodilatory side effects, there are notable differences in their acute toxicity, potential for genotoxicity, and, most significantly, in the development of tolerance. Isosorbide mononitrate and pentaerythritol tetranitrate appear to have more favorable safety profiles regarding acute toxicity and tolerance compared to nitroglycerin and isosorbide dinitrate. The choice of a specific nitrated polyol should be guided by a thorough evaluation of these safety parameters in the context of the desired therapeutic outcome.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Nitroglycerine - IDLH | NIOSH | CDC [cdc.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. cdn.pfizer.com [cdn.pfizer.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Isosorbide | C6H10O4 | CID 12597 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 9. ahajournals.org [ahajournals.org]
• 10. Organic Nitrate Metabolism and Action: Toward a Unifying Hypothesis and the Future --- A Dedication to Professor Leslie Z. Benet - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nj.gov [nj.gov]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. INTRODUCTION - Provisional Peer-Reviewed Toxicity Values for Pentaerythritol Tetranitrate (PETN) (CASRN 78-11-5) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. REFERENCES - Provisional Peer-Reviewed Toxicity Values for Pentaerythritol Tetranitrate (PETN) (CASRN 78-11-5) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. ahajournals.org [ahajournals.org]
• 16. enamine.net [enamine.net]
• 17. Ames test - Wikipedia [en.wikipedia.org]
• 18. Subacute and chronic toxicity studies of trinitroglycerin in dogs, rats, and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 20. Isosorbide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 22. Mechanisms of nitrate tolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Advances in acute toxicity testing: strengths, weaknesses and regulatory acceptance - PMC [pmc.ncbi.nlm.nih.gov]
• 25. benchchem.com [benchchem.com]
• 26. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 27. legacy.genetics-gsa.org [legacy.genetics-gsa.org]

Comparative Analysis of Inositol Hexanitrate's Effect on Platelet Aggregation: A Review of Available Evidence

A comprehensive review of existing scientific literature reveals a significant gap in the understanding of inositol (B14025) hexanitrate's direct effects on platelet aggregation. To date, no specific experimental data validating its role as a platelet aggregation inhibitor has been published. However, research on a structurally related compound, inositol hexaphosphate (IP6), also known as phytic acid, provides some insights into the potential antiplatelet properties of inositol derivatives. This guide, therefore, presents a comparative analysis based on the available data for inositol hexaphosphate as a proxy, alongside the well-established antiplatelet agents, aspirin (B1665792) and clopidogrel (B1663587).

Executive Summary

This guide compares the known effects of inositol hexaphosphate (IP6), aspirin, and clopidogrel on platelet aggregation. While aspirin and clopidogrel are cornerstone antiplatelet therapies with well-defined mechanisms of action and extensive clinical data, the evidence for IP6 is preclinical and, at times, contradictory. Aspirin acts by irreversibly inhibiting cyclooxygenase-1 (COX-1), thereby blocking thromboxane (B8750289) A2 synthesis. Clopidogrel, a P2Y12 receptor antagonist, inhibits ADP-induced platelet activation. In contrast, in vitro studies suggest that IP6 can inhibit platelet aggregation induced by multiple agonists, including ADP, collagen, and thrombin. However, other research indicates that IP6 may, under certain conditions, increase the size of platelet aggregates. Due to the absence of data on inositol hexanitrate, this document will proceed with a detailed comparison based on the available information for IP6.

Comparison of Antiplatelet Activity

The following table summarizes the quantitative data on the inhibitory effects of inositol hexaphosphate (IP6), aspirin, and clopidogrel on platelet aggregation. It is crucial to note that the data for IP6 is from in vitro studies and may not be directly comparable to the clinical efficacy observed with aspirin and clopidogrel.

Compound	Agonist	IC50 / Inhibition Percentage	Experimental System
Inositol Hexaphosphate (IP6)	ADP (10 µM)	IC50: 0.9 mM[1]	Whole blood from healthy volunteers
Collagen (2 µg/mL)	IC50: 1.6 mM[1]	Whole blood from healthy volunteers
Thrombin (1 U/mL)	IC50: 0.8 mM[1]	Whole blood from healthy volunteers
Aspirin	Arachidonic Acid	Near complete suppression[2]	Platelet-rich plasma from healthy volunteers
Clopidogrel	ADP	40-60% inhibition at steady state[3]	In vivo (human subjects)

Experimental Protocols

Inositol Hexaphosphate (IP6) Platelet Aggregation Assay

Objective: To determine the in vitro effect of IP6 on platelet aggregation in whole blood.

Methodology:

• Whole blood was collected from healthy volunteers.

• Platelet aggregation and adenosine (B11128) triphosphate (ATP) release were measured simultaneously using impedance technology.

• Platelets were activated with agonists: adenosine diphosphate (B83284) (ADP) at a concentration of 10 µM, collagen at 2 µg/mL, or thrombin at 1 U/mL.

• These activations were performed in the presence or absence of varying concentrations of IP6 to determine its inhibitory effect.

• The concentration of IP6 that inhibited 50% of the maximal aggregation (IC50) was calculated in a dose-response manner.[1]

Aspirin Platelet Aggregation Assay

Objective: To assess the effect of aspirin on platelet aggregation in platelet-rich plasma (PRP).

Methodology:

• Platelet-rich plasma was prepared from blood samples of healthy subjects.

• Platelet aggregation was induced using arachidonic acid.

• The degree of platelet aggregation was measured to determine the suppressive effect of aspirin.

Clopidogrel Platelet Aggregation Assay

Objective: To evaluate the in vivo effect of clopidogrel on ADP-induced platelet aggregation.

Methodology:

• Subjects received repeated daily oral doses of clopidogrel.

• Platelet aggregation in response to ADP was measured.

• Steady-state inhibition was typically achieved between 3 and 7 days of administration.[3]

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the signaling pathways affected by aspirin, clopidogrel, and the putative pathway for inositol derivatives based on current understanding.

References

• 1. Antiplatelet activity of inositol hexaphosphate (IP6) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inositol - Sciencemadness Wiki [sciencemadness.org]
• 3. Inositol hexakisphosphate increases the size of platelet aggregates - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Inositol Hexanitrate: A Guide for Laboratory Professionals

For Immediate Release

[City, State] – In the dynamic environment of scientific research and pharmaceutical development, the safe handling and disposal of energetic materials is paramount. This document provides essential procedural guidance for the proper disposal of inositol (B14025) hexanitrate, a nitrated polyol with explosive properties. Adherence to these protocols is critical for ensuring laboratory safety and regulatory compliance.

Inositol hexanitrate, due to its chemical nature as a nitrate (B79036) ester, is classified as an energetic material and requires specialized disposal procedures.[1][2] Improper handling or disposal can lead to violent decomposition or detonation, posing significant risks of injury and property damage.[2] Therefore, laboratory personnel must not attempt to dispose of this compound through standard waste streams.

Key Chemical and Safety Data

The following table summarizes the essential data for inositol hexanitrate, compiled from various chemical information sources.

Property	Value
Chemical Name	(1R,2r,3S,4R,5s,6S)-cyclohexane-1,2,3,4,5,6-hexayl hexanitrate
Synonyms	Tolanate, Nitrinose, Nitrositol
CAS Number	7332-16-3
Molecular Formula	C₆H₆N₆O₁₈
Molecular Weight	450.14 g/mol
Physical State	Solid
Primary Hazard	Explosive

Experimental Protocols: Step-by-Step Disposal Procedure

The disposal of inositol hexanitrate must be conducted with meticulous attention to safety. The following protocol outlines the necessary steps for its proper management and disposal.

Personal Protective Equipment (PPE)

Before handling inositol hexanitrate waste, all personnel must be equipped with the appropriate PPE to minimize exposure and risk. This includes:

• Flame-resistant lab coat (e.g., Nomex)[3]

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles and a face shield[3]

• Anti-static footwear and mats are recommended to prevent static discharge.[3]

Waste Segregation and Collection

Proper segregation of inositol hexanitrate waste is crucial to prevent accidental reactions.

• Designated Waste Container: Use a dedicated, clearly labeled, and compatible container for inositol hexanitrate waste. The container should be made of a material that does not generate static electricity.

• Avoid Mixing: Do not mix inositol hexanitrate waste with other chemical waste, especially with incompatible materials such as flammable liquids, oxidizers, or metal powders.[4]

• Separate Contaminated Materials: Any materials that have come into contact with inositol hexanitrate, such as gloves, paper towels, and plasticware, must be collected separately from regular laboratory waste.[4]

Decontamination of Surfaces and Equipment

Thorough decontamination of all surfaces and equipment that have been in contact with inositol hexanitrate is a critical safety measure.

• Work Area: Clean the work area, tools, and equipment meticulously.[3]

• Decontamination Solution: Use a suitable solvent to decontaminate surfaces. Consult the Safety Data Sheet (SDS) for compatible solvents.[3] In the absence of a specific recommendation, a dilute solution of sodium carbonate can be used to neutralize any residual acidic components from the synthesis of the nitrate ester.

• Procedure:

  • Carefully wipe down all contaminated surfaces with a cloth or paper towel dampened with the decontamination solution.

  • Place the used cleaning materials into the designated inositol hexanitrate waste container.

  • Rinse the cleaned surfaces with water.

Final Disposal by Authorized Personnel

Under no circumstances should laboratory personnel attempt to dispose of explosive waste themselves.[4]

• Contact a Licensed Waste Contractor: The disposal of explosive materials is strictly regulated.[4] Your institution's Environmental Health and Safety (EHS) office must be contacted to arrange for the collection and disposal of the inositol hexanitrate waste by a licensed and qualified hazardous waste disposal company.[4]

• Provide Information: When arranging for disposal, provide the waste contractor with all available information about the waste, including its chemical identity and potential hazards.

Logical Workflow for Inositol Hexanitrate Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of inositol hexanitrate.

Caption: Disposal workflow for inositol hexanitrate.

By adhering to these procedures, researchers and laboratory professionals can ensure the safe handling and disposal of inositol hexanitrate, fostering a secure research environment and maintaining compliance with all relevant safety regulations.

References

• 1. Inositol - Sciencemadness Wiki [sciencemadness.org]
• 2. Buy Inositol hexanitrate (EVT-15262673) | 7332-16-3 [evitachem.com]
• 3. Inositol Hexanicotinate | C42H30N6O12 | CID 3720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]